Dimethyl 2,2-dimethylmalonate

• CAS: 6065-54-9

Core Science & Biosynthesis

synthesis of Dimethyl 2,2-dimethylmalonate from 2,2-dimethyl-1,3-propanediol

An In-Depth Technical Guide for the Synthesis of Dimethyl 2,2-dimethylmalonate from 2,2-dimethyl-1,3-propanediol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethyl 2,2-dimethylmalonate is a valuable diester derivative of malonic acid, serving as a crucial intermediate in various organic syntheses, including the production of pharmaceuticals and fragrances.[1][2] This guide provides a comprehensive, in-depth technical overview of a robust and economically viable two-step synthesis route starting from the readily available and low-cost raw material, 2,2-dimethyl-1,3-propanediol (also known as neopentyl glycol). The methodology detailed herein emphasizes scientific integrity, environmental responsibility, and high-yield production. The process involves an initial clean oxidation of the diol to 2,2-dimethylmalonic acid using hydrogen peroxide, followed by a high-efficiency Fischer esterification to yield the target compound. This document serves as a practical guide for laboratory and process chemists, offering detailed protocols, mechanistic insights, and a comparative analysis of strategic choices made during process development.

Introduction: Strategic Importance and Synthetic Rationale

Dimethyl 2,2-dimethylmalonate is a key building block in synthetic chemistry. Its gem-dimethyl group provides steric hindrance and prevents enolization at the α-carbon, making it a unique substrate compared to standard dimethyl malonate.[1] Traditional syntheses often rely on multi-step processes or expensive starting materials. The utilization of 2,2-dimethyl-1,3-propanediol, an industrial chemical produced on a large scale, presents a significant cost advantage.[3]

This guide focuses on a two-step synthetic pathway designed for efficiency, scalability, and environmental consideration. The core of this strategy is to first convert the diol to the corresponding dicarboxylic acid and subsequently perform a diesterification. This approach circumvents the use of halogenated intermediates and harsh reagents often associated with other synthetic routes.[3]

The Synthetic Pathway: A Two-Step Approach

The conversion is logically divided into two primary stages: the oxidation of the primary alcohol groups of the neopentyl glycol, followed by the esterification of the resulting dicarboxylic acid.

Caption: Overall two-step synthesis workflow.

Step 1: Oxidation of 2,2-Dimethyl-1,3-propanediol

The critical first step involves the selective oxidation of the two primary alcohol functionalities of 2,2-dimethyl-1,3-propanediol to carboxylic acids. The choice of oxidant is paramount to ensure high yield, minimize side reactions, and maintain an environmentally friendly process profile.

Causality of Oxidant Selection

While strong oxidants like potassium permanganate (KMnO₄) or nitric acid (HNO₃) can achieve this transformation, they are often associated with significant drawbacks, including the formation of toxic byproducts, harsh reaction conditions, and complex purification procedures.[3]

This protocol advocates for the use of hydrogen peroxide (H₂O₂) as the oxidant of choice. The rationale is threefold:

• Environmental Benignity: The primary byproduct of H₂O₂ reduction is water, making it a "green" reagent.

• High Selectivity & Yield: When properly catalyzed, H₂O₂ offers excellent selectivity for the oxidation of primary alcohols to carboxylic acids, leading to high yields of 2,2-dimethylmalonic acid, reportedly exceeding 85%.[3]

• Process Simplicity: The clean nature of the reaction simplifies the workup and isolation of the intermediate product, which can often be achieved through simple crystallization.[3]

Advanced research has also explored catalytic dehydrogenative oxidation of diols using transition metal complexes, such as those involving iridium, which produce hydrogen gas as a valuable byproduct.[4][5] While academically significant, the H₂O₂ method remains more accessible and cost-effective for most laboratory and industrial applications.

Experimental Protocol: Oxidation to 2,2-Dimethylmalonic Acid

This protocol is adapted from established methodologies.[3]

Materials:

• 2,2-dimethyl-1,3-propanediol

• Hydrogen Peroxide (30% aqueous solution)

• Catalyst (e.g., sodium tungstate - optional, but recommended for improved efficiency)

• Deionized water

• Acid for workup (e.g., HCl or H₂SO₄)

Procedure:

• Reaction Setup: In a suitably sized round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, charge 2,2-dimethyl-1,3-propanediol and a catalytic amount of sodium tungstate dissolved in water.

• Addition of Oxidant: Gently heat the mixture. Add the 30% hydrogen peroxide solution dropwise via the dropping funnel, maintaining the reaction temperature within a controlled range (e.g., 90-100°C). The reaction is exothermic; control the addition rate to maintain a steady reflux.

• Reaction Monitoring: After the addition is complete, maintain the reaction at reflux for several hours until TLC or GC analysis indicates the complete consumption of the starting diol.

• Workup and Isolation: a. Cool the reaction mixture to room temperature. b. Carefully acidify the solution with concentrated acid to a low pH. c. Cool the mixture in an ice bath to induce crystallization of the 2,2-dimethylmalonic acid. d. Collect the solid product by suction filtration and wash with cold deionized water.

• Purification: a. Recrystallize the crude product from hot deionized water to obtain pure 2,2-dimethylmalonic acid. b. Dry the crystals under vacuum. A yield of approximately 86% can be expected.[3]

Caption: Experimental workflow for the oxidation step.

Step 2: Esterification to Dimethyl 2,2-dimethylmalonate

The second stage is the conversion of the synthesized 2,2-dimethylmalonic acid into its corresponding dimethyl ester. The Fischer-Speier esterification is the most direct and efficient method for this transformation.

Mechanistic Insights: Driving the Equilibrium

Fischer esterification is an acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.[6][7] The reaction's reversibility is a key challenge that must be addressed to achieve high conversion.[8]

Caption: Equilibrium nature of Fischer Esterification.

To drive the equilibrium towards the product (the ester), two primary strategies are employed in this protocol, in accordance with Le Châtelier's principle:[9]

• Use of Excess Reagent: Methanol is used in excess, serving as both a reactant and a solvent.

• Removal of Water: A water-carrying agent, or azeotroping solvent, such as cyclohexane or toluene, is used.[3] During reflux, this agent forms a low-boiling azeotrope with the water produced, which is then collected in a Dean-Stark apparatus, effectively removing it from the reaction mixture and preventing the reverse hydrolysis reaction.

An acid catalyst is essential. While mineral acids like H₂SO₄ are effective, solid acid catalysts like p-toluenesulfonic acid (p-TsOH) or certain Lewis acids are often preferred for their ease of handling and potentially simpler workup.[3][6]

Experimental Protocol: Fischer Esterification

This protocol is a robust procedure for achieving high-purity dimethyl 2,2-dimethylmalonate.[3]

Materials:

• 2,2-dimethylmalonic acid (from Step 1)

• Methanol (excess)

• Cyclohexane (water-carrying agent)

• Acid catalyst (e.g., p-toluenesulfonic acid, 5 mol%)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄)

Procedure:

• Reaction Setup: Equip a round-bottom flask with a Dean-Stark apparatus, reflux condenser, and magnetic stirrer. Charge the flask with 2,2-dimethylmalonic acid, methanol, cyclohexane, and the acid catalyst.

• Azeotropic Reflux: Heat the mixture to reflux (typically 70-75°C). Water will begin to collect in the arm of the Dean-Stark trap. Continue refluxing for 2-4 hours or until no more water is collected.[3]

• Solvent Removal: Once the reaction is complete, reconfigure the apparatus for distillation and remove the excess cyclohexane and methanol.

• Workup: a. Cool the remaining crude product. b. Wash the liquid with saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine. c. Separate the organic layer.

• Purification: a. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. b. Purify the crude ester by vacuum distillation. Collect the fraction boiling at approximately 106-110°C at reduced pressure.[3] A final product with >99% purity and a yield of ~95% is achievable.[3]

Data Summary and Characterization

The efficiency of this two-step synthesis is summarized below. Researchers should expect results in a similar range when following the detailed protocols.

Step	Reaction	Starting Material	Product	Typical Yield	Typical Purity
1	Oxidation	2,2-Dimethyl-1,3-propanediol	2,2-Dimethylmalonic Acid	~86%[3]	>98% (after recrystallization)
2	Esterification	2,2-Dimethylmalonic Acid	Dimethyl 2,2-dimethylmalonate	~95%[3]	>99% (after distillation)

Product Characterization: The identity and purity of the intermediate and final products should be confirmed using standard analytical techniques, such as:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR to confirm the chemical structure.

• Infrared Spectroscopy (IR): To observe the disappearance of the broad O-H stretch of the carboxylic acid and the appearance of the characteristic C=O ester stretch.

• Gas Chromatography-Mass Spectrometry (GC-MS): To confirm purity and molecular weight.

Conclusion

The described two-step synthesis of dimethyl 2,2-dimethylmalonate from 2,2-dimethyl-1,3-propanediol represents an exemplary fusion of classic organic reactions with modern principles of green and efficient chemistry. By selecting a clean oxidant like hydrogen peroxide for the initial step and employing the robust, equilibrium-controlled Fischer esterification for the second, this pathway provides a high-yield, cost-effective, and scalable route to a valuable chemical intermediate. The detailed protocols and mechanistic discussions within this guide offer researchers and drug development professionals a reliable and well-validated system for producing this important compound.

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An In-depth Technical Guide to Dimethyl 2,2-dimethylmalonate

This guide provides a comprehensive technical overview of dimethyl 2,2-dimethylmalonate (CAS Number: 6065-54-9), a versatile diester in organic synthesis. Tailored for researchers, scientists, and professionals in drug development, this document delves into the compound's properties, synthesis, reactivity, and applications, with a focus on its role as a valuable synthetic intermediate.

Core Compound Identity and Properties

Dimethyl 2,2-dimethylmalonate, also known as dimethyl dimethylpropanedioate, is a dialkyl malonate derivative. Its structure is distinguished by the presence of two methyl groups on the alpha-carbon, which significantly influences its reactivity compared to its unsubstituted counterpart, dimethyl malonate.

CAS Number: 6065-54-9

Physicochemical Properties

A summary of the key physicochemical properties of dimethyl 2,2-dimethylmalonate is presented in the table below. These properties are crucial for its handling, purification, and application in various chemical reactions.

Property	Value	Source(s)
Molecular Formula	C₇H₁₂O₄	[1]
Molecular Weight	160.17 g/mol	[2]
Appearance	Colorless transparent liquid
Boiling Point	168.6 °C at 760 mmHg
Density	1.0675 g/cm³
Refractive Index	1.416
Flash Point	71.6 °C
Solubility	Soluble in organic solvents such as ethanol and ether; limited solubility in water.

Spectroscopic Data

Synthesis of Dimethyl 2,2-dimethylmalonate

The primary route for the synthesis of dimethyl 2,2-dimethylmalonate is the esterification of 2,2-dimethylmalonic acid with methanol. This process can be catalyzed by an acid, such as p-toluenesulfonic acid. The synthesis can be conceptualized as a two-step process, starting from 2,2-dimethyl-1,3-propanediol.

Overall Synthesis Workflow

Caption: General synthesis pathway for dimethyl 2,2-dimethylmalonate.

Experimental Protocol: Two-Step Synthesis

Step 1: Oxidation of 2,2-dimethyl-1,3-propanediol to 2,2-dimethylmalonic acid

This initial step involves the oxidation of the diol to the corresponding dicarboxylic acid. Various oxidizing agents can be employed, including potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂) in the presence of a suitable catalyst.

Step 2: Esterification of 2,2-dimethylmalonic acid

The second step is a classic Fischer esterification.

• Reactants: 2,2-dimethylmalonic acid, Methanol (in excess, to act as both reactant and solvent), and a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

• Procedure:

  • Combine 2,2-dimethylmalonic acid and an excess of methanol in a round-bottom flask equipped with a reflux condenser.

  • Add a catalytic amount of the acid catalyst.

  • Heat the mixture to reflux for several hours. The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and remove the excess methanol under reduced pressure.

  • The residue is then worked up, typically by dissolving it in an organic solvent, washing with a weak base (like sodium bicarbonate solution) to neutralize the acid catalyst, followed by washing with brine.

  • The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is evaporated.

  • The crude product can be purified by distillation under reduced pressure to yield pure dimethyl 2,2-dimethylmalonate.

Chemical Reactivity and Applications in Synthesis

The gem-dimethyl group at the alpha-position of dimethyl 2,2-dimethylmalonate sterically hinders this position, preventing the deprotonation and subsequent alkylation reactions that are characteristic of other malonic esters in the well-known malonic ester synthesis[7]. This lack of an acidic alpha-proton dictates its reactivity, making it a useful building block where the core dimethylmalonate structure is desired without further substitution at the central carbon.

Use in the Synthesis of Barbiturates

Malonic esters are foundational in the synthesis of barbiturates, a class of central nervous system depressants[8][9]. The synthesis involves the condensation of a disubstituted malonic ester with urea, typically in the presence of a strong base like sodium ethoxide. While diethyl malonate is commonly used, dimethyl 2,2-dimethylmalonate can, in principle, be used to synthesize 5,5-dimethylbarbituric acid.

Caption: Condensation reaction for the synthesis of 5,5-dimethylbarbituric acid.

The reaction mechanism involves the deprotonation of urea by a strong base, making it a more potent nucleophile. The resulting urea anion then attacks the electrophilic carbonyl carbons of the dimethyl 2,2-dimethylmalonate in a stepwise condensation, leading to the cyclized barbiturate product after the elimination of two molecules of methanol[10].

Intermediate in Pharmaceutical and Agrochemical Synthesis

Dimethyl 2,2-dimethylmalonate serves as an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

• Pipemidic Acid Synthesis: It is a key precursor in the synthesis of pipemidic acid, an antibacterial agent.

• Nalidixic Acid and Quinolone Antibiotics: The malonic ester synthesis is a general strategy for the synthesis of nalidixic acid and other quinolone antibiotics[11][12][13]. While diethyl malonate is often cited, the core malonate structure is fundamental to the synthetic route.

• Pesticide and Fragrance Intermediates: This compound is also utilized in the manufacturing of certain pesticides and as an intermediate in the fragrance industry.

Safety and Handling

Dimethyl 2,2-dimethylmalonate is a chemical that requires careful handling in a laboratory or industrial setting. The following information is a summary of the hazards and necessary precautions.

Hazard Identification

• GHS Classification:

  • Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

  • Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

  • Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

  • Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335: May cause respiratory irritation.

Recommended Safety Precautions

• Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

  • Skin Protection: Wear compatible chemical-resistant gloves.

  • Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with appropriate cartridges.

• Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist. Wash thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances.

Conclusion

Dimethyl 2,2-dimethylmalonate is a specialized chemical intermediate with significant applications in the pharmaceutical, agrochemical, and fragrance industries. Its unique structure, with a sterically hindered alpha-carbon, directs its reactivity towards condensation reactions rather than alkylation, making it a valuable synthon for specific molecular frameworks. A thorough understanding of its properties, synthesis, and safe handling is essential for its effective and responsible use in research and development.

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physical and chemical properties of Dimethyl 2,2-dimethylmalonate

An In-Depth Technical Guide to Dimethyl 2,2-dimethylmalonate

Authored by: A Senior Application Scientist

Introduction: Unveiling a Core Building Block in Modern Synthesis

In the landscape of organic synthesis, certain reagents distinguish themselves not by flashy reactivity, but by their reliable performance as foundational building blocks. Dimethyl 2,2-dimethylmalonate is a prime example of such a molecule. While structurally related to the well-known dimethyl malonate, the presence of the gem-dimethyl group at the C2 position fundamentally alters its reactivity, removing the potential for enolization and directing its utility towards that of a sterically defined diester.

This guide provides an in-depth exploration of Dimethyl 2,2-dimethylmalonate, offering a technical resource for researchers and drug development professionals. We will delve into its core physicochemical properties, detail a robust synthetic protocol, explore its chemical behavior, and highlight its critical applications as a versatile intermediate in the pharmaceutical, fragrance, and agrochemical industries.[1][2]

Section 1: Core Molecular and Physical Properties

A thorough understanding of a compound's physical characteristics is paramount for its effective use in a laboratory or industrial setting. These properties dictate everything from appropriate storage conditions to purification strategies.

Identity and Structure

• IUPAC Name: Dimethyl 2,2-dimethylpropanedioate

• Synonyms: Dimethyl dimethylmalonate, 2,2-Dimethyl-malonic acid dimethyl ester

• CAS Number: 6065-54-9[1]

• Molecular Formula: C₇H₁₂O₄[1]

• Molecular Weight: 160.17 g/mol [1]

The structure is characterized by a central quaternary carbon atom bonded to two methyl groups and two methoxycarbonyl (-COOCH₃) groups. This gem-dimethyl arrangement is the key structural feature, imparting steric hindrance and preventing the formation of an enolate at the alpha-carbon, a reaction pathway central to the chemistry of its non-methylated analog, dimethyl malonate.

Physicochemical Data

The quantitative physical data for Dimethyl 2,2-dimethylmalonate are summarized in the table below for ease of reference. This information is critical for designing experimental setups, particularly for reactions requiring specific temperature control or purification via distillation.

Property	Value	Source(s)
Appearance	Colorless Liquid	General Knowledge
Boiling Point	53.5-54.5 °C at 6 Torr106-110 °C (Reduced Pressure)	[1][1][3]
Density	1.0675 g/cm³	[1]
Refractive Index (n20/D)	1.416	[1]
Flash Point	71.6 °C	[1]
Vapor Pressure	1.6 mmHg at 25 °C	[1]
Solubility	Miscible with alcohols and ethers; slightly soluble in water.
Storage	Store at 2-8°C in a well-ventilated place.	[1][4]

Spectroscopic Profile

Spectroscopic analysis is essential for confirming the identity and purity of Dimethyl 2,2-dimethylmalonate.

• ¹H NMR: The proton NMR spectrum is expected to be simple, showing two singlets: one corresponding to the six equivalent protons of the two gem-dimethyl groups and another for the six equivalent protons of the two methoxy groups.

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for the quaternary carbon, the methyl carbons, the carbonyl carbons, and the methoxy carbons.[5]

• IR Spectroscopy: The infrared spectrum will be dominated by a strong absorption band characteristic of the C=O stretch of the ester functional groups, typically in the range of 1735-1750 cm⁻¹.

• Mass Spectrometry: Mass spectral analysis can be used to confirm the molecular weight and to study fragmentation patterns.

Authoritative spectral data can be found in public databases such as PubChem and SpectraBase.[5][6]

Section 2: Synthesis and Manufacturing

The synthesis of Dimethyl 2,2-dimethylmalonate is a well-established, two-step process that is amenable to scale-up.[3] The causality behind this chosen pathway lies in the availability and cost-effectiveness of the starting material, 2,2-dimethyl-1,3-propanediol, and the high efficiency of the subsequent oxidation and esterification reactions.

Synthetic Pathway Overview

The overall transformation involves the oxidation of a primary diol to a dicarboxylic acid, followed by a classic Fischer esterification.

Caption: Synthetic workflow for Dimethyl 2,2-dimethylmalonate.

Detailed Experimental Protocol

This protocol is a self-validating system; successful isolation of the intermediate 2,2-dimethylmalonic acid provides a quality control checkpoint before proceeding to the final esterification.

Step 1: Oxidation of 2,2-Dimethyl-1,3-propanediol to 2,2-Dimethylmalonic Acid [1]

• Reactor Setup: To a suitable reaction vessel equipped with a stirrer and temperature control, add 340g of a 50% hydrogen peroxide solution.

• Catalyst Introduction: Add 0.2g of a suitable oxidation catalyst, such as Phosphotungstic acid.[1]

• Substrate Addition: With constant stirring, add 104.2g of 2,2-dimethyl-1,3-propanediol in batches, carefully controlling the temperature of the exothermic reaction. The molar ratio of diol to hydrogen peroxide should be approximately 1:5.[1]

• Reaction & Isolation: Allow the reaction to proceed to completion. The resulting crude solution is then concentrated and acidified.

• Crystallization: Upon cooling, crystals of 2,2-dimethylmalonic acid will precipitate. These can be collected by filtration and optionally recrystallized to high purity.

Step 2: Esterification of 2,2-Dimethylmalonic Acid [1][3]

• Reactor Charging: In a reactor equipped with a Dean-Stark trap or similar apparatus for water removal, charge the synthesized 2,2-dimethylmalonic acid, methanol, and a water-carrying agent like cyclohexane. A Lewis acid or strong protic acid (e.g., sulfuric acid) is used as a catalyst. The molar ratio of methanol to the diacid should be in excess, typically around 6:1, to drive the equilibrium towards the product.[1][3]

• Reaction Conditions: Heat the mixture to a reaction temperature of 70-75 °C for 2-4 hours, continuously removing the water formed during the reaction.[1][3]

• Workup: After the reaction is complete (monitored by TLC or GC), cool the mixture. Distill off the cyclohexane and excess methanol.

• Purification: Wash the remaining crude product with water to remove any remaining acid catalyst. Separate the organic layer and dry it with a suitable drying agent (e.g., anhydrous magnesium sulfate).[1][3]

• Final Distillation: Purify the final product by distillation under reduced pressure (oil pump), collecting the fraction at 106-110 °C to yield high-purity Dimethyl 2,2-dimethylmalonate.[1][3] This method can achieve yields upwards of 96% with purity exceeding 99.9%.[1][3]

Section 3: Chemical Reactivity and Applications

The synthetic utility of Dimethyl 2,2-dimethylmalonate stems from the reactivity of its two ester groups, coupled with the inertness of the C2 position. This makes it a valuable precursor for a variety of more complex molecules.

Core Reactivity

The primary reactions involve nucleophilic attack at the electrophilic carbonyl carbons of the ester groups.

Caption: Core reactivity pathways for Dimethyl 2,2-dimethylmalonate.

• Hydrolysis: The ester groups can be hydrolyzed back to the parent 2,2-dimethylmalonic acid under either acidic or basic conditions. This reaction is fundamental for applications where the diacid itself is the desired product or an intermediate. The hydrolysis of similar malonates is a well-established process.[7][8]

• Transesterification: Reaction with other alcohols in the presence of an acid or base catalyst can be used to synthesize different dialkyl 2,2-dimethylmalonates.

Applications in Drug Development and Industry

Dimethyl 2,2-dimethylmalonate is a versatile intermediate used in the synthesis of various high-value chemicals.[1][2]

• Pharmaceutical Intermediates: It serves as a key raw material in the synthesis of pharmaceutical intermediates. A notable example is its use in the production of intermediates for pipemidic acid, an antiseptic agent.[1][2] The gem-dimethyl group provides a specific, rigid scaffold that can be crucial for the biological activity of the final drug molecule.

• Fragrance and Flavor Intermediates: The chemical is used to build molecular frameworks found in synthetic fragrances and flavors.[1][2]

• Pesticide Synthesis: It is also employed as an intermediate in the manufacturing of certain pesticides.[1][2]

The choice to use this specific malonate derivative over others is driven by the need for the 2,2-disubstituted structural motif in the final target molecule, which provides steric bulk and prevents unwanted side reactions at the alpha-position.

Section 4: Safety, Handling, and Storage

As with any chemical reagent, adherence to strict safety protocols is non-negotiable. The following information is a summary and should be supplemented by a thorough review of the full Safety Data Sheet (SDS).

Personal Protective Equipment (PPE) and Handling

• Eye Protection: Chemical safety goggles or glasses are mandatory.[4]

• Hand Protection: Wear suitable protective gloves.[4]

• Skin and Body Protection: A lab coat or other suitable protective clothing should be worn.[4]

• Ventilation: Always handle this compound in a well-ventilated area or a chemical fume hood to prevent the formation and inhalation of vapors.[4][9]

First Aid Measures

• After Inhalation: Move the person to fresh air.[4]

• After Skin Contact: Wash the affected area with plenty of soap and water.[4]

• After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing.[4][9]

• After Ingestion: Rinse mouth. Do not induce vomiting.[4] In all cases of significant exposure or if symptoms persist, seek immediate medical attention.

Storage and Disposal

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, typically between 2-8°C.[1][4]

• Disposal: Dispose of contents and container in accordance with local, regional, national, and international regulations. This may involve incineration in a chemical incinerator equipped with an afterburner and scrubber.[10]

Conclusion

Dimethyl 2,2-dimethylmalonate is a synthetically valuable diester whose utility is defined by the unique gem-dimethyl substitution at its alpha-carbon. This structural feature renders it an excellent, non-enolizable building block for introducing a sterically defined quaternary center into target molecules. Its straightforward synthesis and clear reactivity profile make it a reliable intermediate for professionals in the pharmaceutical, fragrance, and agrochemical sectors. A comprehensive understanding of its properties, synthesis, and handling is key to leveraging its full potential in research and development.

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An In-depth Technical Guide to the Spectroscopic Characterization of Dimethyl 2,2-dimethylmalonate

Introduction: The Molecular Blueprint of Dimethyl 2,2-dimethylmalonate

Dimethyl 2,2-dimethylmalonate (CAS No. 6065-54-9), a diester of dimethylmalonic acid, is a valuable building block in organic synthesis.[1] Its utility in the creation of more complex molecules, from pharmaceuticals to materials, necessitates an unambiguous method for its structural confirmation and purity assessment. The quaternary carbon at the C2 position, flanked by two ester functionalities, presents a unique spectroscopic signature. This guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound.

As a Senior Application Scientist, the approach herein is not merely to present data, but to elucidate the causality behind the spectral features. We will explore how the molecule's symmetry, electronic environment, and bond vibrations give rise to a unique "fingerprint" across different analytical techniques. This document is designed to serve as a practical reference for researchers, scientists, and drug development professionals, enabling them to confidently identify and characterize this compound.

Caption: Integrated workflow for the spectroscopic characterization of a molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Skeleton

NMR spectroscopy is the cornerstone of molecular structure elucidation. By probing the magnetic properties of atomic nuclei (specifically ¹H and ¹³C), it provides detailed information about the chemical environment, connectivity, and symmetry of atoms within a molecule.

Due to the high degree of symmetry in Dimethyl 2,2-dimethylmalonate, its NMR spectra are expected to be remarkably simple, a key identifying feature. The molecule possesses a plane of symmetry bisecting the C2 carbon, rendering the two methyl groups at C2 equivalent and the two methoxy groups of the esters equivalent.

Caption: Molecular structure with proton/carbon environments labeled (a) and (b).

¹H NMR Spectroscopy

The proton NMR spectrum will reveal the number of distinct proton environments and their electronic surroundings. For Dimethyl 2,2-dimethylmalonate, only two signals are predicted.

Expertise & Experience: The absence of any protons on the central carbon (C2) means there will be no signal in the typical malonic ester region around 3.3-3.5 ppm. This is a critical point of differentiation from its un-substituted counterpart, dimethyl malonate, which displays a characteristic singlet for the CH₂ group.[2][3] The choice of solvent is crucial; deuterated chloroform (CDCl₃) is standard for non-polar to moderately polar organic compounds and is not expected to interact significantly with the analyte.[4][5]

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 3.7	Singlet	6H	(a) 2 x -OCH₃

| ~ 1.5 | Singlet | 6H | (b) 2 x -C(CH₃)₂ |

Interpretation:

• ~ 3.7 ppm (Singlet, 6H): This signal corresponds to the six equivalent protons of the two methoxy (-OCH₃) groups. These protons are deshielded by the adjacent electronegative oxygen atom, shifting them downfield. The signal is a singlet because there are no adjacent protons to cause splitting.

• ~ 1.5 ppm (Singlet, 6H): This signal represents the six equivalent protons of the two methyl groups attached to the central C2 carbon. These are in a shielded, aliphatic environment, resulting in an upfield chemical shift. This signal is also a singlet due to the absence of neighboring protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides a count of the unique carbon environments in the molecule. Given the symmetry, four distinct carbon signals are expected.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~ 171	(c) Ester Carbonyl (C=O)
~ 52	(a) Methoxy (-OCH₃)
~ 46	(d) Quaternary Carbon (-C(CH₃)₂)

| ~ 22 | (b) Methyl (-C(CH₃)₂) |

Interpretation:

• ~ 171 ppm: This downfield signal is characteristic of the carbonyl carbon in an ester functional group. Its electron density is significantly reduced by the two adjacent oxygen atoms.

• ~ 52 ppm: This signal is assigned to the methoxy carbons. They are directly bonded to an electronegative oxygen, resulting in a moderately downfield shift.

• ~ 46 ppm: The quaternary C2 carbon appears at this position. It is less deshielded than the methoxy carbon but is in a relatively electron-poor environment.

• ~ 22 ppm: This upfield signal corresponds to the aliphatic methyl carbons attached to the C2 carbon, consistent with a typical sp³ hybridized carbon environment.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of Dimethyl 2,2-dimethylmalonate in ~0.6 mL of deuterated chloroform (CDCl₃).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrumentation: Place the NMR tube into the spectrometer's probe.

• Shimming: Shim the magnetic field to ensure homogeneity and optimal spectral resolution.

• Acquisition: Acquire the ¹H spectrum using a standard pulse sequence. Subsequently, acquire the ¹³C{¹H} (proton-decoupled) spectrum.

• Processing: Fourier transform the acquired Free Induction Decay (FID) signals, phase correct the spectra, and perform baseline correction. Integrate the ¹H signals and pick peaks for both spectra.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups within a molecule by measuring the absorption of infrared radiation corresponding to molecular vibrations.[6]

Expertise & Experience: The most prominent feature in the IR spectrum of an ester is the intense C=O (carbonyl) stretching absorption. For malonates, this band is typically found between 1730-1750 cm⁻¹. The absence of any O-H stretching bands (typically broad, ~3200-3600 cm⁻¹) is crucial for confirming the absence of hydrolyzed carboxylic acid impurities. The spectrum can be acquired neat (as a thin film) between salt plates (KBr or NaCl) or using an Attenuated Total Reflectance (ATR) accessory, which requires minimal sample preparation.[6][7][8]

Predicted IR Absorption Data (Neat/Thin Film)

Frequency (cm⁻¹)	Intensity	Vibration Type	Functional Group
~ 2950-3000	Medium	C-H stretch	Aliphatic (sp³)
~ 1740	Strong, Sharp	C=O stretch	Ester Carbonyl
~ 1250	Strong	C-O stretch	Ester

| ~ 1150 | Strong | C-O stretch | Ester |

Interpretation:

• C=O Stretch (~1740 cm⁻¹): This strong, sharp absorption is the most diagnostic peak, providing definitive evidence for the ester functional groups.

• C-H Stretch (~2950-3000 cm⁻¹): These absorptions confirm the presence of sp³-hybridized C-H bonds in the methyl and methoxy groups.

• C-O Stretches (~1150-1250 cm⁻¹): Esters exhibit two characteristic C-O stretching bands. These strong absorptions further corroborate the presence of the ester functionalities.

Experimental Protocol: FTIR-ATR Data Acquisition

• Background Spectrum: Ensure the ATR crystal is clean. Acquire a background spectrum of the empty crystal to subtract atmospheric (CO₂, H₂O) and instrumental interferences.

• Sample Application: Place a single drop of liquid Dimethyl 2,2-dimethylmalonate directly onto the ATR crystal.

• Pressure Application: Lower the pressure arm to ensure good contact between the sample and the crystal.[7]

• Data Acquisition: Collect the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background to generate the final absorbance or transmittance spectrum.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol or acetone) and a soft lab wipe after analysis.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides two critical pieces of information: the molecular weight of the compound and its fragmentation pattern, which offers clues about the molecule's structure. Electron Impact (EI) is a common "hard" ionization technique that generates a molecular ion and a reproducible fragmentation pattern that serves as a molecular fingerprint.[9][10][11]

Expertise & Experience: In EI-MS, the molecular ion (M⁺•) peak is formed by the removal of a single electron. For Dimethyl 2,2-dimethylmalonate (C₇H₁₂O₄, Molecular Weight = 160.16 g/mol ), the M⁺• peak is expected at m/z = 160. However, this peak may be weak or absent in esters, which often undergo facile fragmentation.[12] The most common fragmentation pathways for esters are alpha-cleavage (cleavage of the bond adjacent to the carbonyl group) and McLafferty rearrangement (if a gamma-hydrogen is present, which is not the case here). The loss of an alkoxy group (-OCH₃) is a very common fragmentation pathway.

Predicted Mass Spectrum Data (Electron Impact, 70 eV)

m/z (Mass/Charge)	Proposed Fragment
160	[M]⁺• (Molecular Ion)
129	[M - OCH₃]⁺
101	[M - COOCH₃]⁺
73	[C(CH₃)₂CO]⁺• or [COOCH₃]⁺

| 59 | [COOCH₃]⁺ |

Interpretation:

• m/z = 160: This corresponds to the molecular ion, confirming the molecular formula C₇H₁₂O₄.

• m/z = 129: This significant peak likely arises from the loss of a methoxy radical (•OCH₃, 31 Da), a very stable loss from a methyl ester.

• m/z = 101: This peak represents the loss of a carbomethoxy radical (•COOCH₃, 59 Da).

• m/z = 59: A base peak or very prominent peak at m/z 59 is highly characteristic of a methyl ester, corresponding to the [COOCH₃]⁺ fragment.

Experimental Protocol: GC-EI-MS Data Acquisition

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• GC Injection: Inject a small volume (e.g., 1 µL) of the solution into the Gas Chromatograph (GC). The GC will separate the analyte from the solvent and any impurities.

• Ionization: As the compound elutes from the GC column, it enters the EI source of the mass spectrometer, where it is bombarded with high-energy electrons (typically 70 eV).[10][11]

• Mass Analysis: The resulting ions (molecular ion and fragment ions) are accelerated into the mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and the signal is processed to generate a mass spectrum, which plots ion intensity versus m/z.

Conclusion

The structural identity of Dimethyl 2,2-dimethylmalonate is unequivocally established through the synergistic application of NMR, IR, and MS. The simplicity of the ¹H and ¹³C NMR spectra confirms the molecule's high degree of symmetry. IR spectroscopy provides definitive evidence of the ester functional groups, while mass spectrometry confirms the molecular weight and reveals a fragmentation pattern consistent with the proposed structure. This comprehensive spectroscopic guide serves as a reliable, self-validating protocol for the characterization of this important synthetic intermediate.

References

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• Introduction to Electron Impact Ionization for GC–MS. (2021). LCGC International. Retrieved from [Link]

• Mass Spectrometry Ionization Methods. (n.d.). Emory University. Retrieved from [Link]

• FTIR Principles and Sample Preparation. (n.d.). LPD Lab Services Ltd. Retrieved from [Link]

• Sample Preparation – FT-IR/ATR. (n.d.). Polymer Chemistry Characterization Lab, Virginia Tech. Retrieved from [Link]

• Mass Spectrometry Tutorial. (n.d.). Chemical Instrumentation Facility, Iowa State University. Retrieved from [Link]

• Diethyl dimethylmalonate | C9H16O4 | CID 15382. (n.d.). PubChem, National Institutes of Health. Retrieved from [Link]

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• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010). Organometallics, 29(9), 2176–2179. Retrieved from [Link]

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Navigating the Synthesis of Dimethyl 2,2-dimethylmalonate: A Senior Application Scientist's In-depth Guide

Introduction

Dimethyl 2,2-dimethylmalonate is a pivotal intermediate in the synthesis of a range of fine chemicals, pharmaceuticals, and agrochemicals. Its gem-dimethyl group imparts unique steric and electronic properties to downstream molecules, making its efficient synthesis a subject of significant interest to the research and drug development community. This technical guide provides an in-depth analysis of the primary synthetic routes, focusing on the selection of starting materials and the underlying chemical principles that govern reaction outcomes. We will explore the classic malonic ester synthesis via direct alkylation, as well as alternative pathways commencing from 2,2-dimethylmalonic acid and its precursor, 2,2-dimethyl-1,3-propanediol. Each methodology is presented with a critical evaluation of its advantages, limitations, and practical considerations for laboratory and pilot-scale implementation.

Core Synthetic Strategies: A Comparative Overview

The synthesis of dimethyl 2,2-dimethylmalonate can be broadly approached from three distinct starting points. The choice of a particular route is often dictated by factors such as the availability and cost of the precursors, desired purity of the final product, and the scalability of the process.

• Direct Dialkylation of Dimethyl Malonate: This is a classical and widely recognized approach that builds upon the foundational principles of malonic ester synthesis. It involves the sequential addition of two methyl groups to the α-carbon of dimethyl malonate.

• Esterification of 2,2-Dimethylmalonic Acid: For researchers with access to 2,2-dimethylmalonic acid, direct esterification with methanol offers a straightforward and high-yielding pathway to the target molecule.

• Oxidation and Esterification of 2,2-Dimethyl-1,3-propanediol: This two-step, one-pot potential method provides an alternative route when the corresponding diol is a more accessible starting material.

The logical flow of these synthetic strategies is depicted in the workflow diagram below.

Caption: A flowchart illustrating the three principal synthetic routes to Dimethyl 2,2-dimethylmalonate.

Route 1: The Classic Approach - Direct Dialkylation of Dimethyl Malonate

The direct dialkylation of dimethyl malonate is an extension of the well-established malonic ester synthesis. The acidity of the α-protons (pKa ≈ 13 in DMSO) allows for their facile removal by a suitable base to form a resonance-stabilized enolate.[1] This nucleophilic enolate then readily reacts with an alkylating agent, such as methyl iodide, in an SN2 reaction.[2]

The core challenge of this route is controlling the extent of alkylation. The monoalkylated product, dimethyl methylmalonate, also possesses an acidic α-proton and can undergo a second alkylation.[3] Achieving a high yield of the desired dialkylated product requires careful control of stoichiometry and reaction conditions to drive the reaction to completion.

Causality Behind Experimental Choices

• Choice of Base: The selection of the base is critical. Strong bases like sodium hydride (NaH) or sodium ethoxide (NaOEt) are commonly employed to ensure complete deprotonation of the malonic ester.[4][5] NaH offers the advantage of an irreversible deprotonation, driving the equilibrium towards the enolate.[4] When using an alkoxide base like NaOEt, it is crucial to match the alcohol portion of the base and the ester to prevent transesterification.[6] Weaker bases like potassium carbonate (K₂CO₃) can also be effective, particularly when used in conjunction with a phase-transfer catalyst or in a polar aprotic solvent like DMF.[1][7]

• Stoichiometry: To favor dialkylation, at least two equivalents of both the base and the methylating agent are required for each equivalent of dimethyl malonate. Using a slight excess of the base and alkylating agent can help to ensure complete conversion and minimize the presence of the mono-methylated intermediate in the final product.

• Solvent System: Anhydrous polar aprotic solvents such as tetrahydrofuran (THF) or N,N-dimethylformamide (DMF) are typically preferred for reactions involving strong bases like NaH, as they are unreactive towards the base and effectively solvate the enolate.[4]

• Phase-Transfer Catalysis (PTC): The use of a phase-transfer catalyst, such as a quaternary ammonium salt, can be advantageous when employing a solid base like potassium carbonate in a non-polar solvent.[1] The catalyst facilitates the transfer of the carbonate anion into the organic phase, enabling deprotonation of the malonic ester and subsequent alkylation. This technique can improve reaction rates and yields under milder conditions.

Experimental Protocol: Dialkylation of Dimethyl Malonate

The following protocol is a representative procedure for the synthesis of dimethyl 2,2-dimethylmalonate via direct alkylation.

Caption: A step-by-step workflow for the synthesis via direct dialkylation.

Step-by-Step Methodology:

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer is placed under an inert atmosphere (e.g., nitrogen or argon).

• Enolate Formation: Anhydrous methanol is added to the flask, followed by the portion-wise addition of sodium metal to generate sodium methoxide in situ. After the sodium has completely reacted, dimethyl malonate (1.0 equivalent) is added dropwise.

• First Alkylation: Methyl iodide (at least 1.0 equivalent) is added dropwise to the reaction mixture. An exothermic reaction may be observed.

• Reaction Completion: The mixture is heated to reflux for a specified period to ensure the completion of the first alkylation.

• Second Alkylation: After cooling, a second equivalent of sodium methoxide solution and methyl iodide are added to facilitate the second methylation. The mixture is then refluxed again until the reaction is complete (monitored by TLC or GC).

• Work-up: The reaction is cooled and then quenched by the addition of a saturated aqueous solution of ammonium chloride.

• Extraction: The product is extracted into an organic solvent such as diethyl ether or ethyl acetate. The combined organic layers are washed with brine and dried over an anhydrous drying agent (e.g., MgSO₄).

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation.

Parameter	Condition	Rationale
Base	Sodium Methoxide	Strong base to ensure deprotonation. Matches the ester to prevent transesterification.
Alkylating Agent	Methyl Iodide	Highly reactive SN2 substrate.
Solvent	Methanol	Reactant for in situ base generation and solvent for the reaction.
Stoichiometry	>2 eq. Base & MeI	Drives the reaction towards the dialkylated product.
Temperature	Reflux	Provides the necessary activation energy for the reaction.

Table 1: Key Parameters for the Direct Dialkylation of Dimethyl Malonate

Route 2: Esterification of 2,2-Dimethylmalonic Acid

This synthetic route is highly efficient for laboratories with access to 2,2-dimethylmalonic acid. The reaction is a classic Fischer-Speier esterification, where the dicarboxylic acid is reacted with an excess of methanol in the presence of an acid catalyst.[8]

Causality Behind Experimental Choices

• Catalyst Selection: Strong acids such as sulfuric acid (H₂SO₄), p-toluenesulfonic acid (p-TsOH), or solid acid catalysts like sodium bisulfate monohydrate are effective in catalyzing the esterification.[9][10] The catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.

• Reaction Equilibrium: Esterification is a reversible reaction.[8] To drive the equilibrium towards the product, a large excess of methanol is typically used.[9] Alternatively, the removal of water as it is formed, for instance, by azeotropic distillation with a solvent like cyclohexane or toluene, can significantly improve the yield.[9]

• Temperature and Reaction Time: The reaction is typically heated to reflux to increase the reaction rate. The reaction time can vary from 2 to 4 hours, and the progress can be monitored by techniques such as TLC or the cessation of water formation in a Dean-Stark trap.[9]

Experimental Protocol: Esterification of 2,2-Dimethylmalonic Acid

The following protocol, based on a patented procedure, outlines the synthesis of dimethyl 2,2-dimethylmalonate from 2,2-dimethylmalonic acid.[9]

Caption: A step-by-step workflow for the synthesis via esterification.

Step-by-Step Methodology:

• Reaction Setup: A round-bottom flask is charged with 2,2-dimethylmalonic acid (1.0 equivalent), methanol (e.g., 6.0 equivalents), a water-carrying agent such as cyclohexane, and a catalytic amount of sodium bisulfate monohydrate (e.g., 10% by mass of the diacid).[9]

• Heating: The mixture is heated to a temperature of 70-75 °C with stirring.[9]

• Reaction: The reaction is maintained at this temperature for 2-4 hours. If a Dean-Stark apparatus is used, the formation of water can be observed and collected.[9]

• Solvent Removal: After the reaction is complete, cyclohexane and excess methanol are removed by distillation.[9]

• Work-up: The crude product is washed with water, and the organic layer is separated.[9]

• Drying and Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and then purified by vacuum distillation, collecting the fraction at 106-110 °C.[9]

Parameter	Condition	Rationale
Starting Material	2,2-Dimethylmalonic Acid	Direct precursor to the target ester.
Reagent	Methanol (excess)	Acts as both reactant and solvent; drives equilibrium.
Catalyst	Sodium Bisulfate Monohydrate	Solid acid catalyst, easy to handle.
Water Removal	Cyclohexane (azeotrope)	Shifts the reaction equilibrium to favor product formation.
Temperature	70-75 °C	Optimal temperature for the reaction with the chosen solvent system.
Yield	~96%	High-yielding and efficient conversion.

Table 2: Representative Reaction Conditions for the Esterification of 2,2-Dimethylmalonic Acid[9]

Route 3: From 2,2-Dimethyl-1,3-propanediol via Oxidation-Esterification

This two-step synthesis provides a valuable alternative when 2,2-dimethyl-1,3-propanediol is the most economical starting material. The process involves the initial oxidation of the diol to 2,2-dimethylmalonic acid, followed by the esterification as described in Route 2. This can potentially be performed as a one-pot synthesis, enhancing its efficiency.

Causality Behind Experimental Choices

• Oxidizing Agent: Hydrogen peroxide (H₂O₂) is an environmentally benign and effective oxidizing agent for this transformation.[9] Its byproduct is water, making the workup cleaner compared to other oxidizing agents like KMnO₄ or HNO₃.[9]

• Oxidation Catalyst: Catalysts such as phosphotungstic acid or sodium tungstate are employed to facilitate the oxidation of the primary alcohols of the diol to carboxylic acids.[9] These catalysts are crucial for achieving high conversion and selectivity.

• Reaction Conditions: The oxidation is typically carried out in an aqueous solution with controlled temperature. The subsequent esterification follows the principles outlined in Route 2.

Experimental Protocol: Oxidation of 2,2-Dimethyl-1,3-propanediol

The first step of this route is the oxidation of the diol. A procedure adapted from a patent is described below.[9]

Caption: A step-by-step workflow for the oxidation of the diol precursor.

Step-by-Step Methodology:

• Reaction Setup: 2,2-dimethyl-1,3-propanediol (1.0 equivalent) and a catalytic amount of phosphotungstic acid are added to a reaction vessel.[9]

• Oxidation: A 50% hydrogen peroxide solution (e.g., 5.0 equivalents) is added in batches with constant stirring.[9] The reaction temperature may be controlled and later raised to 50-80 °C to ensure completion.[9]

• Isolation: The resulting solution is concentrated and acidified, leading to the crystallization of 2,2-dimethylmalonic acid upon cooling.[9]

• Purification: The crude acid is collected by filtration and can be recrystallized from deionized water to yield the pure product with a reported yield of up to 86%.[9]

• Esterification: The purified 2,2-dimethylmalonic acid is then subjected to the esterification protocol described in Route 2 to afford the final product, dimethyl 2,2-dimethylmalonate, in high yield (around 95-96%).[9]

Step	Reagents & Conditions	Yield	Rationale
Oxidation	2,2-dimethyl-1,3-propanediol, H₂O₂ (50%), Phosphotungstic acid, 50-80 °C	~86%	Clean oxidation of the diol to the dicarboxylic acid.
Esterification	2,2-dimethylmalonic acid, Methanol, NaHSO₄·H₂O, Cyclohexane, 70-75 °C	~96%	Efficient Fischer esterification with azeotropic water removal.
Overall	~82%	A robust two-step synthesis from an alternative starting material.

Table 3: Summary of the Two-Step Synthesis from 2,2-Dimethyl-1,3-propanediol[9]

Conclusion and Future Perspectives

The synthesis of dimethyl 2,2-dimethylmalonate can be effectively achieved through several viable routes, with the optimal choice depending on the specific circumstances of the research or manufacturing environment. The direct dialkylation of dimethyl malonate remains a fundamentally important method, though it requires careful control to achieve high selectivity. The esterification of 2,2-dimethylmalonic acid is a high-yielding and straightforward approach when the diacid is available. The two-step synthesis from 2,2-dimethyl-1,3-propanediol offers a cost-effective and environmentally conscious alternative, utilizing a green oxidizing agent.

Future research in this area may focus on the development of more efficient and selective catalysts for both the direct dialkylation and the oxidation of the diol. Furthermore, the exploration of continuous flow processes for these syntheses could offer significant advantages in terms of safety, scalability, and product consistency, aligning with the broader trends in modern chemical manufacturing.

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• SYNTHESIS OF DIMETHYL 2-PHENYLCYCLOPROPANE-1,1-DICARBOXYLATE USING AN IODONIUM YLIDE DERIVED FROM DIMETHYL MALONATE. Organic Syntheses Procedure. [Link]

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Dimethyl 2,2-dimethylmalonate structural analysis and conformation

An In-depth Technical Guide to the Structural and Conformational Analysis of Dimethyl 2,2-Dimethylmalonate

Authored by a Senior Application Scientist

Introduction

Dimethyl 2,2-dimethylmalonate is a geminally-disubstituted diester that serves as a valuable building block in organic synthesis, particularly in the pharmaceutical and fragrance industries. Its utility stems from the quaternary carbon center, which imparts unique steric and electronic properties that can be exploited to construct complex molecular architectures. A thorough understanding of its three-dimensional structure and conformational preferences is paramount for researchers and drug development professionals. The spatial arrangement of the ester functionalities directly influences the molecule's reactivity, intermolecular interactions, and ultimately, its efficacy as a synthetic intermediate.

This technical guide provides a comprehensive analysis of the structural and conformational landscape of dimethyl 2,2-dimethylmalonate. We will delve into the theoretical underpinnings of its conformational isomerism, detail the advanced analytical techniques used for its characterization, and provide field-proven protocols for its analysis. The causality behind experimental choices is emphasized to provide a deeper understanding of not just how to analyze the molecule, but why specific methods are chosen to yield the most insightful data.

Molecular Structure and Physicochemical Properties

The fundamental identity of a molecule is defined by its connectivity and its inherent physical properties. Dimethyl 2,2-dimethylmalonate, with the chemical formula C₇H₁₂O₄, possesses a central quaternary carbon atom bonded to two methyl groups and two methoxycarbonyl (-COOCH₃) groups. This structure results in a molecule with C₂ᵥ symmetry, a key feature that simplifies spectroscopic analysis.

Causality Insight: The absence of α-protons (protons on the carbon between the two carbonyls) makes this molecule non-enolizable and stable, unlike its parent compound, dimethyl malonate. This stability is a critical feature for its application as a predictable and robust building block in multi-step syntheses.

Quantitative physical and chemical data for dimethyl 2,2-dimethylmalonate are summarized in the table below.

Property	Value	Source
Molecular Formula	C₇H₁₂O₄	[1]
Molar Mass	160.17 g/mol	[1]
Density	1.0675 g/cm³	[1]
Boiling Point	53.5-54.5 °C (at 6 Torr)	[1]
Flash Point	71.6 °C	[1]
Refractive Index	1.416	[1]
CAS Number	6065-54-9	[1]

Conformational Analysis: The Rotational Landscape

The molecule's flexibility arises from the rotation around several single bonds: the C-C bonds linking the quaternary center to the carbonyl carbons, and the C-O bonds of the ester groups. The steric hindrance imposed by the gem-dimethyl groups significantly restricts the free rotation of the two ester moieties. This leads to a limited number of low-energy conformers that the molecule preferentially adopts.

The dominant conformations are dictated by the need to minimize steric clash between the bulky methyl groups and the ester groups. Computational modeling is an indispensable tool for exploring this energy landscape, predicting the relative stability of different conformers, and understanding the barriers to their interconversion.

Experimental & Computational Synergy Workflow

The elucidation of molecular conformation is not reliant on a single technique but rather a synergistic workflow combining experimental data with computational validation.

Caption: Interdisciplinary workflow for structural and conformational analysis.

Experimental Techniques for Structural Elucidation

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone technique for confirming molecular structure in solution. For dimethyl 2,2-dimethylmalonate, its high symmetry leads to a remarkably simple and unambiguous spectrum.

• ¹H NMR: Due to the molecule's symmetry, only two signals are expected:

  • A singlet corresponding to the six equivalent protons of the two C(2)-methyl groups.

  • A second singlet for the six equivalent protons of the two ester methyl groups. The integration ratio of these signals will be 1:1.

• ¹³C NMR: The spectrum will similarly be simple, showing distinct signals for:

  • The central quaternary carbon.

  • The equivalent carbons of the C(2)-methyl groups.

  • The equivalent carbonyl carbons of the ester groups.

  • The equivalent carbons of the ester methyl groups.

Expertise Insight: While standard ¹H and ¹³C NMR confirm the static, time-averaged structure, advanced techniques like Nuclear Overhauser Effect (NOE) spectroscopy can provide through-space correlations, offering valuable clues about the preferred conformation in solution. For instance, an NOE correlation between the protons of the C(2)-methyls and the ester methyls would indicate a conformation where these groups are in close spatial proximity.

Protocol 1: High-Resolution NMR Data Acquisition

• Sample Preparation: Accurately weigh ~10-20 mg of dimethyl 2,2-dimethylmalonate and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion. Ensure the instrument is properly shimmed to achieve high magnetic field homogeneity, resulting in sharp, symmetrical peaks.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Causality: A sufficient number of scans (e.g., 8-16) is necessary to achieve a good signal-to-noise ratio. The relaxation delay should be set to at least 5 times the longest T₁ relaxation time to ensure accurate signal integration.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Causality: Proton decoupling simplifies the spectrum to single lines for each unique carbon, making assignment straightforward. A larger number of scans is required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Apply Fourier transformation to the acquired Free Induction Decay (FID). Phase the spectrum and perform baseline correction. Calibrate the chemical shift scale using the TMS signal at 0 ppm. Integrate the ¹H signals to confirm proton ratios.

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive method for determining the precise three-dimensional arrangement of atoms in the solid state. This technique provides unambiguous information on bond lengths, bond angles, and torsional angles, revealing the exact conformation the molecule adopts in the crystal lattice. While a publicly available crystal structure for dimethyl 2,2-dimethylmalonate is not readily found, the methodology remains the gold standard for such analysis.[2][3][4]

Expertise Insight: The conformation observed in a crystal structure represents a single, low-energy state that is stabilized by intermolecular packing forces. While this may not be the only conformation present in solution or the gas phase, it is almost always one of the most stable predicted conformers. Therefore, crystallographic data provides a critical benchmark for validating computational models.[5][6]

Protocol 2: Single-Crystal Growth and X-ray Diffraction

• Crystal Growth (Self-Validating System):

  • Dissolve the purified compound in a minimal amount of a suitable solvent (e.g., ethyl acetate, hexane, or a mixture).

  • Use a slow evaporation technique. Cover the vial with a perforated cap and leave it undisturbed in a vibration-free environment.

  • Causality: Slow evaporation is crucial as it allows molecules to deposit onto a growing lattice in an ordered fashion, leading to diffraction-quality single crystals. The formation of well-defined, transparent crystals is the first validation of a successful procedure.

• Crystal Mounting: Carefully select a suitable single crystal under a microscope and mount it on a goniometer head.

• Data Collection:

  • Place the mounted crystal in a diffractometer.

  • A stream of cold nitrogen (e.g., 100 K) is used to cool the crystal. This minimizes thermal motion of the atoms, resulting in a higher quality diffraction pattern.

  • The crystal is rotated in a monochromatic X-ray beam, and the diffraction data are collected on a detector.

• Structure Solution and Refinement:

  • The collected diffraction data are used to solve the electron density map of the unit cell, revealing the positions of the atoms.

  • The structural model is then refined to best fit the experimental data, yielding the final structure with high precision.

Computational Modeling Workflow

Computational chemistry provides a powerful avenue for exploring the complete conformational space of a molecule, which is often inaccessible to purely experimental methods.

Caption: Workflow for computational conformational analysis.

Expertise Insight: The choice of computational methods involves a trade-off between accuracy and computational cost. The workflow above represents a best-practice approach. A rapid molecular mechanics search casts a wide net to find all potential low-energy conformers. Subsequently, a more accurate but computationally expensive Density Functional Theory (DFT) method is used to refine the geometries and energies of only the most promising candidates. The frequency calculation is a crucial validation step: the absence of imaginary frequencies confirms that the optimized structure is a true energy minimum (a stable conformer) and not a transition state.

Conclusion

The structural analysis of dimethyl 2,2-dimethylmalonate is a multi-faceted process that leverages the strengths of various analytical techniques. NMR spectroscopy provides rapid confirmation of the molecular connectivity and symmetry in solution, while single-crystal X-ray diffraction offers an unparalleled, high-resolution snapshot of the molecule's solid-state conformation. These experimental techniques, when coupled with a robust computational modeling workflow, provide a complete and validated picture of the molecule's structural and energetic landscape. For researchers in organic synthesis and drug development, this detailed conformational understanding is not merely academic; it is essential for predicting reactivity, designing new synthetic pathways, and ultimately, harnessing the full potential of this versatile chemical building block.

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theoretical calculations of Dimethyl 2,2-dimethylmalonate properties

An In-depth Technical Guide to the Theoretical Calculation of Dimethyl 2,2-dimethylmalonate Properties

Introduction

Dimethyl 2,2-dimethylmalonate is a derivative of malonic acid, a fundamental building block in organic synthesis. Its utility spans various fields, including the preparation of more complex molecules in the pharmaceutical and fragrance industries.[1] A thorough understanding of its molecular structure, stability, and electronic properties is paramount for optimizing reaction conditions and designing novel synthetic pathways. While experimental characterization provides invaluable data, theoretical calculations offer a powerful complementary approach. By employing computational chemistry methods, we can predict a wide array of molecular properties, providing insights that are often difficult or impossible to obtain through experimentation alone.

This technical guide provides a comprehensive overview of the theoretical calculation of the properties of Dimethyl 2,2-dimethylmalonate. We will delve into the quantum mechanical foundations of these calculations, present a detailed, step-by-step protocol for their execution, and discuss the interpretation of the resulting data. This document is intended for researchers, scientists, and drug development professionals with an interest in applying computational methods to understand and predict molecular behavior.

Pillar 1: Theoretical Foundations and Method Selection

The accuracy of any theoretical calculation is fundamentally dependent on the chosen computational method and basis set. For a molecule like Dimethyl 2,2-dimethylmalonate, a balance between computational cost and accuracy is essential.

Density Functional Theory (DFT): The Workhorse of Modern Computational Chemistry

Density Functional Theory (DFT) has emerged as the predominant method for studying the electronic structure of molecules. Unlike wavefunction-based methods, DFT calculates the total energy of a system based on its electron density. This approach offers a remarkable combination of efficiency and accuracy, making it ideal for molecules of this size. The B3LYP functional, a hybrid functional that incorporates a portion of the exact Hartree-Fock exchange, is one of the most widely used and well-validated functionals for organic molecules.

The Importance of the Basis Set

A basis set is a set of mathematical functions used to construct the molecular orbitals. The size and flexibility of the basis set directly impact the quality of the calculation. Pople-style basis sets, such as the 6-311++G(d,p), are commonly employed. This notation indicates:

• 6-311G: A triple-zeta valence basis set, providing a high degree of flexibility for valence electrons.

• ++: The inclusion of diffuse functions on both heavy atoms and hydrogen, which are crucial for accurately describing lone pairs and anions.

• (d,p): The addition of polarization functions (d-functions on heavy atoms, p-functions on hydrogen), which allow for the description of non-spherical electron distributions, essential for capturing accurate bonding characteristics.

The combination of the B3LYP functional with the 6-311++G(d,p) basis set represents a robust level of theory for obtaining reliable geometric, vibrational, and electronic properties for Dimethyl 2,2-dimethylmalonate.

Pillar 2: A Self-Validating Computational Protocol

The following protocol outlines a systematic and self-validating workflow for the theoretical characterization of Dimethyl 2,2-dimethylmalonate. Each step builds upon the previous one, with internal checks to ensure the reliability of the results.

Experimental Protocol: Computational Workflow

• Step 1: Initial Structure Generation

  • Construct the 3D molecular structure of Dimethyl 2,2-dimethylmalonate using a molecular modeling software package (e.g., GaussView, Avogadro). Ensure correct atom connectivity and initial bond lengths and angles based on standard values.

• Step 2: Geometry Optimization

  • Causality: The initial structure is not necessarily at its lowest energy state. Geometry optimization is performed to find the most stable conformation of the molecule on the potential energy surface.

  • Procedure: Submit the initial structure for a full geometry optimization using the B3LYP/6-311++G(d,p) level of theory. The calculation should continue until the forces on each atom and the change in energy between successive steps fall below predefined convergence criteria.

• Step 3: Vibrational Frequency Analysis

  • Trustworthiness: This step is a critical self-validation measure. A true energy minimum on the potential energy surface will have no imaginary vibrational frequencies. The presence of one or more imaginary frequencies indicates a saddle point (a transition state) rather than a stable structure, necessitating a re-optimization.

  • Procedure: Perform a frequency calculation at the same B3LYP/6-311++G(d,p) level of theory on the optimized geometry from Step 2. The output will provide the vibrational frequencies, which can be used to predict the infrared (IR) spectrum.

• Step 4: Property Calculations

  • Nuclear Magnetic Resonance (NMR): Calculate the ¹H and ¹³C NMR chemical shifts using the Gauge-Independent Atomic Orbital (GIAO) method, a reliable approach for predicting NMR spectra. These calculations are typically performed at the same level of theory.

  • Electronic Properties: From the optimized structure, calculate the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO energy gap is a key indicator of the molecule's kinetic stability and chemical reactivity.

  • Molecular Electrostatic Potential (MEP): Generate an MEP surface map. This map visualizes the electrostatic potential on the electron density surface, identifying regions of positive and negative potential, which correspond to electrophilic and nucleophilic sites, respectively.

Visualization of the Computational Workflow

Caption: A flowchart of the theoretical calculation protocol.

Pillar 3: Presentation and Interpretation of Calculated Data

The data obtained from the computational protocol must be systematically organized and compared with available experimental values for validation. While experimental data for Dimethyl 2,2-dimethylmalonate itself is limited, we can draw comparisons with its parent compound, Dimethyl Malonate.[2][3][4][5][6]

Optimized Molecular Structure

The geometry optimization yields the most stable 3D arrangement of the atoms. The key structural parameters, including bond lengths and angles, can be extracted and tabulated.

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Dimethyl 2,2-dimethylmalonate: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Dimethyl 2,2-dimethylmalonate is a sterically hindered diester that serves as a crucial building block in advanced organic synthesis. Its gem-dimethyl group offers unique conformational constraints and stability, making it a valuable reagent for constructing complex molecular architectures, particularly within the pharmaceutical and fine chemical industries. This guide provides an in-depth analysis of its chemical properties, commercial availability, and key applications. We present a comparative landscape of prominent suppliers, detailing available grades, quantities, and critical considerations for procurement. Furthermore, this document outlines essential safety protocols and illustrates the compound's utility in synthetic workflows, equipping researchers and drug development professionals with the technical knowledge required to effectively source and utilize this versatile chemical intermediate.

Introduction to Dimethyl 2,2-dimethylmalonate

Chemical Properties and Structure

Dimethyl 2,2-dimethylmalonate, identified by the CAS Number 6065-54-9, is the dimethyl ester of 2,2-dimethylmalonic acid.[1][2] Its structure features a central quaternary carbon atom substituted with two methyl groups and two methoxycarbonyl groups. This gem-dimethyl substitution is pivotal; it prevents enolization at the α-position, which distinguishes its reactivity from that of its parent compound, dimethyl malonate. This structural feature is critical for synthetic strategies where the malonate moiety must remain intact without undergoing self-condensation or other side reactions associated with acidic α-hydrogens.

• IUPAC Name: dimethyl 2,2-dimethylpropanedioate[3]

• Synonyms: Dimethyl 2,2-dimethyl-propanedioic acid dimethyl ester, Malonic acid, dimethyl-, dimethyl ester[4][5]

• Molecular Formula: C₇H₁₂O₄[1][2]

• Molecular Weight: 160.17 g/mol [1][2]

Key Physicochemical Data

The physical and chemical properties of Dimethyl 2,2-dimethylmalonate are summarized in the table below. It is typically a colorless to pale yellow liquid with limited water solubility but is soluble in common organic solvents like ethanol and ether.[4]

Property	Value	Source(s)
CAS Number	6065-54-9	[1][3]
Physical Form	Liquid	[4]
Purity	Typically >95% to >98%	[1][3]
InChI Key	CAFVGIPKHPBMJS-UHFFFAOYSA-N	[3]
Storage Temp.	2-8°C, Sealed in dry conditions

Synthesis and Manufacturing Overview

While various synthetic routes exist, a common and cost-effective industrial method involves a two-step process. First, 2,2-dimethyl-1,3-propanediol is oxidized to form a crude 2,2-dimethylmalonic acid, which is then purified. Subsequently, the purified acid undergoes an esterification reaction with methanol, often catalyzed by a Lewis acid, to yield the final product, Dimethyl 2,2-dimethylmalonate.[6] This method is noted for being environmentally conscious and reducing raw material costs.[6] Yields for the esterification step can be quite high, often exceeding 95%.[6]

Commercial Availability and Supplier Landscape

Dimethyl 2,2-dimethylmalonate is readily available from a variety of chemical suppliers catering to research, pilot, and commercial scales. The choice of supplier often depends on the required purity, quantity, lead time, and the availability of comprehensive documentation such as a Certificate of Analysis (CoA) and Safety Data Sheet (SDS).

Identifying Reputable Suppliers

For drug development and regulated research, sourcing from suppliers who provide detailed analytical data and maintain consistent quality is paramount. Major chemical distributors and specialized manufacturers are the primary sources for this compound. For early-stage discovery, where analytical data is not always provided, some suppliers offer the product "as-is," placing the responsibility of purity confirmation on the buyer.

Comparative Analysis of Commercial Grades

The following table provides a snapshot of offerings from several recognized suppliers. Prices and availability are subject to change and are included for illustrative purposes. Researchers should always obtain a formal quote.

Supplier	Purity	Available Pack Sizes	Representative Pricing (Illustrative)
Sigma-Aldrich	95%	Custom (via Ambeed, Inc.)	Pricing upon request
Key Organics	>97%	1 g, 5 g, 10 g	£185.00 (1 g), £466.00 (5 g)
Fluorochem	98%	1 g, 5 g, 25 g, 100 g, 500 g	£14.00 (1 g), £114.00 (25 g)
CymitQuimica	Not specified	1 g, 25 g, 100 g, 500 g	€24.00 - €43.00 (1 g)

Key Considerations for Procurement

• Purity Requirements: For sensitive applications like pharmaceutical synthesis, a higher purity grade (>98%) is recommended to avoid side reactions from impurities. For initial screening or less sensitive applications, a lower grade (>95%) may be sufficient.

• Documentation: Always request a lot-specific Certificate of Analysis (CoA) to verify purity and identity. A comprehensive Safety Data Sheet (SDS) is mandatory for safe handling and risk assessment.

• Scalability: When selecting a supplier for a drug development project, it is crucial to consider their capability to scale up production from grams to kilograms or metric tons. Inquiring about kilogram-scale pricing early in the process is advisable.[1]

Applications in Research and Drug Development

Dimethyl 2,2-dimethylmalonate is a versatile intermediate in organic synthesis, primarily used in the production of pharmaceuticals, agrochemicals, and fragrances.[4][6]

Role as a Key Building Block

Its utility stems from the diester functionality combined with the sterically demanding gem-dimethyl group. This structure allows for selective transformations at the ester groups without interference from an acidic α-proton. It is a key intermediate in the synthesis of various heterocyclic compounds and other complex molecules.[7]

A Chinese patent highlights its application as a raw material for synthesizing intermediates for pipemidic acid (an antibacterial agent), as well as for fragrances and pesticides.[6] This demonstrates its broad utility across different sectors of the chemical industry.

Procurement and Initial Handling Workflow

The process of acquiring and using Dimethyl 2,2-dimethylmalonate in a research setting involves several critical steps, from supplier selection to experimental execution. The following diagram illustrates a typical workflow.

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Navigating the Synthesis Landscape: A Technical Guide to the Safe Handling of Dimethyl 2,2-dimethylmalonate

An Advisory for Researchers, Scientists, and Drug Development Professionals

Foreword: Addressing the Data Gap for Dimethyl 2,2-dimethylmalonate

This guide, therefore, takes a precautionary approach. We will provide an in-depth analysis of the safety and handling protocols for a closely related and well-documented analogue, Dimethyl Malonate (CAS No. 108-59-8) . The structural similarity provides a foundational understanding of the potential hazards. However, it is imperative to recognize that the gem-dimethyl substitution at the α-carbon in Dimethyl 2,2-dimethylmalonate can alter its chemical reactivity, physical properties, and biological activity.

This document is intended to serve as a baseline for establishing safe laboratory practices. It is not a substitute for a comprehensive, compound-specific risk assessment, which must be performed by the end-user before commencing any experimental work. Always treat Dimethyl 2,2-dimethylmalonate as a substance with unknown potential hazards and handle it with the utmost care.

Section 1: Physicochemical and Toxicological Profile of the Analogue: Dimethyl Malonate

A thorough understanding of a chemical's properties is the bedrock of safe handling. The following data for Dimethyl Malonate provides a crucial starting point for your risk assessment.

1.1: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C5H8O4	[1][2][3]
Molecular Weight	132.11 g/mol	[1][2][3]
Appearance	Clear, colorless liquid	[4][5]
Odor	Sweet, ether-like	[5]
Boiling Point	180-181 °C (356-358 °F)	[4][5]
Melting Point	-62 °C (-79.6 °F)	[4][5]
Flash Point	90 °C (194 °F) (Closed Cup)	[4][6][7]
Density	1.156 g/mL at 25 °C
Solubility	Miscible with alcohols and ethers. Slightly soluble in water.	[5]

1.2: Hazard Identification and Classification

Dimethyl Malonate is classified as a hazardous substance. The primary concerns are its combustibility and its irritant properties.[4][6][8]

• GHS Classification:

  • Flammable Liquids (Category 4), H227: Combustible liquid.[6]

  • Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[6][8]

  • Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[2][8]

  • Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation) (Category 3), H335: May cause respiratory irritation.[2][8]

Signal Word: Warning[8]

Hazard Pictogram:

GHS07: Exclamation Mark

1.3: Toxicological Insights

The primary toxicological concerns with Dimethyl Malonate are acute irritation to the eyes, skin, and respiratory system.[2][4] While systemic toxicity is not well-characterized, it is known that malonates can hydrolyze in the body to malonic acid.[5]

• Acute Oral LD50 (Rat): 5331 mg/kg[5]

• Acute Dermal LD50 (Rabbit): >5000 mg/kg[4]

No components of this product at levels greater than or equal to 0.1% are identified as probable, possible or confirmed human carcinogens by IARC, ACGIH, NTP, or OSHA.[6]

Section 2: The Principle of Precautionary Handling for Dimethyl 2,2-dimethylmalonate

The gem-dimethyl group in Dimethyl 2,2-dimethylmalonate introduces steric hindrance around the α-carbon. This may reduce its reactivity in certain nucleophilic substitution reactions compared to Dimethyl Malonate. However, this structural change does not negate the fundamental hazards associated with the malonate ester functional group. Therefore, a conservative approach to handling is essential.

2.1: Engineering Controls: The First Line of Defense

The primary objective is to minimize exposure. This is most effectively achieved through robust engineering controls.

• Fume Hood: All handling of Dimethyl 2,2-dimethylmalonate, including weighing, transferring, and use in reactions, must be conducted in a certified chemical fume hood.[6] The air velocity of the fume hood should be sufficient to capture any vapors at the source.[9]

• Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of vapors.[6][10]

• Accessible Safety Equipment: A safety shower and eyewash station must be readily accessible and in close proximity to the work area.[4][6]

2.2: Personal Protective Equipment (PPE): The Essential Barrier

The selection of appropriate PPE is critical to prevent direct contact.[11]

• Eye and Face Protection: Chemical safety goggles with side shields are mandatory.[6][9] A face shield should also be worn when there is a significant risk of splashing.

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene.[6] Always inspect gloves for any signs of degradation or puncture before use. It is advisable to consult the glove manufacturer's compatibility charts.

• Skin and Body Protection: A flame-resistant lab coat is required.[4] For larger quantities or procedures with a higher risk of splashing, consider using a chemical-resistant apron and arm sleeves.

• Respiratory Protection: If engineering controls are insufficient to maintain exposure below acceptable levels, or during emergency situations, a NIOSH-approved respirator with organic vapor cartridges is necessary.[4]

Figure 2: Emergency Spill Response Workflow

Section 5: Firefighting and Disposal Considerations

5.1: Firefighting Measures

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide. [3][6]* Hazards: The substance is combustible. [4]Vapors are heavier than air and may travel along the ground to a source of ignition. [12]Containers may explode when heated. [7]Hazardous combustion products include carbon monoxide and carbon dioxide. [4][7]* Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear. [6][7][12]

5.2: Waste Disposal

Waste material must be disposed of in accordance with all applicable federal, state, and local environmental regulations. Do not mix with other waste. Uncleaned containers should be treated as the product itself. It is recommended to use a licensed professional waste disposal service.

Conclusion: A Commitment to a Culture of Safety

The responsible use of Dimethyl 2,2-dimethylmalonate in research and development necessitates a proactive and cautious approach to safety. While this guide provides a robust framework based on the known properties of its close analogue, Dimethyl Malonate, the ultimate responsibility lies with the researcher. By integrating these principles of engineering controls, personal protection, and emergency preparedness into your laboratory's standard operating procedures, you can foster a culture of safety that protects yourself, your colleagues, and the integrity of your scientific endeavors. Always remember: treat unknown compounds with the respect they demand.

References

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The Synthesis of Dimethyl 2,2-dimethylmalonate: A Historical and Technical Guide

An In-depth Exploration of Classical and Modern Methodologies for Researchers, Scientists, and Drug Development Professionals.

Introduction

Dimethyl 2,2-dimethylmalonate is a valuable intermediate in organic synthesis, finding applications in the production of pharmaceuticals, fragrances, and specialty polymers. Its gem-dimethyl group imparts unique steric and electronic properties to target molecules, making its efficient synthesis a topic of considerable interest. This technical guide provides a comprehensive overview of the historical and contemporary methods for the preparation of dimethyl 2,2-dimethylmalonate, offering insights into the evolution of synthetic strategies, from classical alkylations to more modern, sustainable approaches. We will delve into the mechanistic underpinnings of each method, provide detailed experimental protocols, and present a comparative analysis to guide the modern chemist in selecting the most appropriate route for their specific needs.

I. The Classical Approach: Direct Methylation of Dimethyl Malonate

The traditional and most direct route to dimethyl 2,2-dimethylmalonate involves the exhaustive methylation of its parent ester, dimethyl malonate. This method is an extension of the well-established malonic ester synthesis, a cornerstone of organic chemistry for C-C bond formation. The underlying principle is the deprotonation of the acidic methylene protons of dimethyl malonate to form a nucleophilic enolate, which then undergoes sequential alkylation with a methylating agent.

A. The Foundational Chemistry: Williamson Ether Synthesis and Malonic Ester Synthesis

The intellectual framework for this approach was laid in the 19th century. The Williamson ether synthesis , reported by Alexander Williamson in 1850, demonstrated the reaction of an alkoxide with an alkyl halide, establishing the principle of nucleophilic substitution that is central to the malonic ester synthesis.[1][2][3][4] Shortly after, the work of chemists like Arthur Michael further developed the chemistry of active methylene compounds, leading to what is now known as the Michael addition and providing a deeper understanding of the reactivity of enolates.[5][6]

B. Evolution of Methylating Agents: A Journey Towards Greener Chemistry

The choice of methylating agent has evolved significantly over the years, driven by considerations of reactivity, cost, safety, and environmental impact.

Historically, highly reactive and aggressive methylating agents such as methyl iodide (CH₃I) and dimethyl sulfate ((CH₃)₂SO₄) were the reagents of choice.[7] These compounds readily react with the malonate enolate in an Sₙ2 fashion.

• Causality behind Experimental Choices: The high reactivity of methyl iodide and dimethyl sulfate ensures a rapid and often high-yielding reaction. A strong base, typically sodium methoxide (NaOMe) in methanol, is used to quantitatively generate the enolate of dimethyl malonate. The reaction is often run at reflux to ensure completion. However, the high toxicity and carcinogenicity of these reagents are significant drawbacks.[8][9] Furthermore, controlling the degree of methylation can be challenging, often leading to a mixture of mono- and di-methylated products, which necessitates careful purification.[10]

The drive for safer and more environmentally benign processes has led to the adoption of dimethyl carbonate (DMC) as a "green" methylating agent.[8][9][11][12][13][14] DMC is non-toxic, biodegradable, and can be produced via a sustainable process.

• Causality behind Experimental Choices: While less reactive than its traditional counterparts, the reactivity of DMC can be tuned by adjusting the reaction temperature and catalyst.[13] Reactions with DMC are often carried out at higher temperatures and pressures, sometimes in an autoclave, to achieve reasonable reaction rates.[14][15] The use of a base, such as potassium carbonate (K₂CO₃), is still required to generate the enolate. A key advantage of DMC is its high selectivity for mono-methylation under certain conditions, although for the synthesis of the dimethylated product, more forcing conditions are necessary.[13][16]

graph Methylation_of_Dimethyl_Malonate { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

DMM [label="Dimethyl Malonate"]; Enolate [label="Dimethyl Malonate\nEnolate"]; MonoMe [label="Dimethyl\nMethylmalonate"]; DiMe [label="Dimethyl\n2,2-dimethylmalonate"];

Base [label="Base (e.g., NaOMe, K₂CO₃)", shape=ellipse, fillcolor="#FFFFFF"]; MeX [label="Methylating Agent\n(CH₃I, (CH₃)₂SO₄, DMC)", shape=ellipse, fillcolor="#FFFFFF"];

DMM -> Enolate [label="- H⁺"]; Base -> Enolate; Enolate -> MonoMe [label="+ CH₃⁺"]; MeX -> MonoMe; MonoMe -> DiMe [label="Repeat\nDeprotonation &\nMethylation"]; }

Figure 1: General workflow for the synthesis of Dimethyl 2,2-dimethylmalonate via direct methylation.

C. The Role of Phase-Transfer Catalysis

A significant advancement in the alkylation of active methylene compounds was the introduction of phase-transfer catalysis (PTC) . This technique facilitates the reaction between reactants in different phases (e.g., a solid base and an organic substrate) by using a catalyst that can transport one of the reactants across the phase boundary.

• Causality behind Experimental Choices: In the context of dimethyl malonate methylation, PTC allows for the use of solid, less hazardous bases like potassium carbonate in a non-polar solvent. The phase-transfer catalyst, typically a quaternary ammonium salt or a crown ether, forms a lipophilic ion pair with the carbonate anion, which can then deprotonate the dimethyl malonate in the organic phase. This method often leads to milder reaction conditions, improved yields, and easier work-up.[17][18][19][20][21]

II. The Modern Approach: Oxidation and Esterification

An alternative and more contemporary strategy for the synthesis of dimethyl 2,2-dimethylmalonate involves a two-step process: the oxidation of a suitable precursor to 2,2-dimethylmalonic acid, followed by its esterification. This approach avoids the use of highly toxic methylating agents and can be more cost-effective and environmentally friendly, particularly at an industrial scale.

A. Synthesis of 2,2-Dimethylmalonic Acid via Oxidation

The key precursor for this route is 2,2-dimethyl-1,3-propanediol , also known as neopentyl glycol .[22][23][24][25] This readily available diol can be oxidized to the corresponding dicarboxylic acid.

• Causality behind Experimental Choices: Various oxidizing agents can be employed, including potassium permanganate (KMnO₄) or nitric acid (HNO₃).[26] However, a greener and often preferred method utilizes hydrogen peroxide (H₂O₂) in the presence of a catalyst.[7] This oxidation is typically carried out in an aqueous medium, and the resulting 2,2-dimethylmalonic acid can be isolated by crystallization. The choice of hydrogen peroxide as the oxidant is advantageous as its only byproduct is water.

graph Oxidation_to_Acid { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

NPG [label="Neopentyl Glycol\n(2,2-dimethyl-1,3-propanediol)"]; Oxidant [label="Oxidizing Agent\n(e.g., H₂O₂, KMnO₄, HNO₃)", shape=ellipse, fillcolor="#FFFFFF"]; Acid [label="2,2-Dimethylmalonic Acid"];

NPG -> Acid; Oxidant -> Acid; }

Figure 2: Oxidation of neopentyl glycol to 2,2-dimethylmalonic acid.

B. Fischer-Speier Esterification of 2,2-Dimethylmalonic Acid

The final step in this sequence is the esterification of 2,2-dimethylmalonic acid with methanol to yield the desired product. This is a classic Fischer-Speier esterification , a reaction first described in 1895 by Emil Fischer and Arthur Speier.[27][28][29][30][31]

• Causality behind Experimental Choices: The Fischer-Speier esterification is an acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.[3][28] To drive the equilibrium towards the formation of the ester, an excess of methanol is typically used, and the water formed during the reaction is removed, often by azeotropic distillation with a suitable solvent like toluene or by using a Dean-Stark apparatus. Common acid catalysts include sulfuric acid (H₂SO₄), p-toluenesulfonic acid (TsOH), or Lewis acids.[7][27] This method is generally high-yielding and produces a clean product after distillation.

graph Fischer_Esterification { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Acid [label="2,2-Dimethylmalonic Acid"]; Methanol [label="Methanol (excess)", shape=ellipse, fillcolor="#FFFFFF"]; Catalyst [label="Acid Catalyst\n(e.g., H₂SO₄, TsOH)", shape=ellipse, fillcolor="#FFFFFF"]; Product [label="Dimethyl\n2,2-dimethylmalonate"]; Water [label="Water (removed)", shape=ellipse, fillcolor="#FFFFFF"];

Acid -> Product; Methanol -> Product; Catalyst -> Product; Product -> Water [dir=back]; }

Figure 3: Fischer-Speier esterification of 2,2-dimethylmalonic acid.

III. Comparative Analysis of Synthesis Methods

The choice of a synthetic route to dimethyl 2,2-dimethylmalonate depends on several factors, including scale, cost, available equipment, and safety and environmental considerations.

Method	Starting Materials	Key Reagents	Advantages	Disadvantages
Direct Methylation (Classical)	Dimethyl malonate	Methyl iodide, Dimethyl sulfate, NaOMe	High reactivity, potentially high yields.	Highly toxic and carcinogenic reagents, difficult to control selectivity, generates salt waste.
Direct Methylation (Green)	Dimethyl malonate	Dimethyl carbonate, K₂CO₃	Low toxicity, environmentally friendly.	Lower reactivity, may require high temperatures and pressures, selectivity can still be an issue.
Oxidation/Esterification	Neopentyl glycol, Methanol	H₂O₂, H₂SO₄ (catalytic)	Cost-effective, uses safer reagents, environmentally friendly (especially with H₂O₂), high yields.	Two-step process, requires isolation of the intermediate acid.

IV. Experimental Protocols

A. Protocol for Direct Methylation using Dimethyl Carbonate (Illustrative)

Objective: To synthesize dimethyl 2,2-dimethylmalonate from dimethyl malonate using dimethyl carbonate.

Reagents:

• Dimethyl malonate

• Dimethyl carbonate (DMC)

• Potassium carbonate (K₂CO₃), anhydrous

• Toluene

• Hydrochloric acid (1 M)

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a high-pressure reactor equipped with a mechanical stirrer, add dimethyl malonate, an excess of dimethyl carbonate, and anhydrous potassium carbonate.

• Seal the reactor and heat the mixture to 180-200 °C with vigorous stirring for 24-48 hours. Monitor the reaction progress by GC-MS.

• After completion, cool the reactor to room temperature and carefully vent any excess pressure.

• Filter the reaction mixture to remove the inorganic salts and wash the filter cake with toluene.

• Combine the filtrate and washings and wash sequentially with 1 M HCl, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to obtain pure dimethyl 2,2-dimethylmalonate.

B. Protocol for Oxidation of Neopentyl Glycol and Subsequent Esterification

Part 1: Oxidation of Neopentyl Glycol

Objective: To synthesize 2,2-dimethylmalonic acid from neopentyl glycol.

Reagents:

• Neopentyl glycol

• Hydrogen peroxide (30% solution)

• Sodium tungstate (catalyst)

• Hydrochloric acid (concentrated)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve neopentyl glycol and a catalytic amount of sodium tungstate in water.

• Heat the solution to 90-100 °C.

• Add 30% hydrogen peroxide dropwise to the reaction mixture, maintaining the temperature.

• After the addition is complete, continue to heat the mixture for several hours until the reaction is complete (monitored by TLC or HPLC).

• Cool the reaction mixture in an ice bath and acidify with concentrated hydrochloric acid.

• The product, 2,2-dimethylmalonic acid, will precipitate. Collect the solid by vacuum filtration, wash with cold water, and dry.

Part 2: Fischer-Speier Esterification

Objective: To synthesize dimethyl 2,2-dimethylmalonate from 2,2-dimethylmalonic acid.

Reagents:

• 2,2-Dimethylmalonic acid

• Methanol

• Sulfuric acid (concentrated)

• Toluene

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 2,2-dimethylmalonic acid, an excess of methanol, and toluene.

• Add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux and collect the water in the Dean-Stark trap until no more water is formed.

• Cool the reaction mixture to room temperature and wash with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the residue by vacuum distillation to afford dimethyl 2,2-dimethylmalonate.[7]

V. Conclusion

The synthesis of dimethyl 2,2-dimethylmalonate has evolved from classical methylation methods fraught with safety and environmental concerns to more elegant and sustainable two-step oxidation and esterification protocols. The historical reliance on hazardous reagents like dimethyl sulfate and methyl iodide has given way to greener alternatives such as dimethyl carbonate, and the development of phase-transfer catalysis has further refined the classical approach. For large-scale production, the oxidation of neopentyl glycol followed by Fischer-Speier esterification represents a robust, cost-effective, and environmentally responsible pathway. The choice of a particular synthetic method will ultimately be guided by the specific requirements of the laboratory or industrial setting, with an increasing emphasis on the principles of green chemistry. This guide has aimed to provide the necessary historical context, mechanistic understanding, and practical protocols to empower researchers in making informed decisions for the synthesis of this important chemical intermediate.

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Protocols & Analytical Methods

Application Notes and Protocols: The Strategic Use of Dimethyl 2,2-dimethylmalonate in the Synthesis of gem-Dimethyl Compounds

Audience: Researchers, scientists, and drug development professionals.

Abstract: The gem-dimethyl group is a privileged structural motif, frequently found in natural products and clinically valuable drugs, where it imparts significant advantages in potency, selectivity, and pharmacokinetic profiles.[1][2][3] This guide provides a detailed exploration of synthetic strategies for installing this quaternary carbon center, with a specific focus on the utility of Dimethyl 2,2-dimethylmalonate as a pre-formed building block. We will contrast its application with the more common de novo synthesis via double alkylation of dimethyl malonate, providing detailed, field-proven protocols for both methodologies.

Part 1: The Strategic Value of the gem-Dimethyl Group in Molecular Design

The incorporation of a gem-dimethyl moiety is a powerful tactic in medicinal chemistry to optimize drug-like properties.[4] This is not merely about adding bulk; the effects are nuanced and profound.

• Conformational Rigidity and Potency: The Thorpe-Ingold effect describes how the presence of two methyl groups on the same carbon can restrict bond angles and lock in a specific, often more bioactive, conformation. This pre-organization for target binding can lead to a significant increase in potency and selectivity by reducing the entropic penalty of binding.[2][3]

• Metabolic Stability: The quaternary carbon center is sterically hindered and lacks protons, making it resistant to metabolic oxidation by cytochrome P450 enzymes. This "metabolic shield" can significantly increase a drug's half-life and bioavailability.[5][6]

• Improved Pharmacokinetics (DMPK): Beyond metabolic stability, the gem-dimethyl group can enhance membrane permeability and solubility, contributing to a more favorable overall drug metabolism and pharmacokinetics (DMPK) profile.[1][4]

• Modulation of Acidity/Basicity: The steric and electronic presence of the group can influence the pKa of nearby functionalities, which can be critical for target engagement or formulation.[2][3]

Given these benefits, efficient and reliable methods for constructing this motif are of paramount importance to the synthetic and medicinal chemist.

Part 2: Core Synthetic Strategies and Mechanistic Considerations

There are two primary approaches to incorporating a gem-dimethylated carbon into a target molecule using malonate chemistry. The choice of strategy depends on the availability of starting materials and the overall synthetic plan.

Strategy A: De Novo Synthesis via Double Alkylation of Dimethyl Malonate This is the most common and versatile method. It involves the sequential addition of two methyl groups to the acidic α-carbon of dimethyl malonate.

Strategy B: The Building Block Approach with Dimethyl 2,2-dimethylmalonate This strategy utilizes a commercially available starting material that already contains the desired quaternary center. Its utility lies not in further alkylation—as the central carbon has no acidic protons—but in the transformation of its ester groups, followed by a crucial decarboxylation step.

The following diagram illustrates the conceptual difference between these two powerful strategies.

Caption: Comparative workflows for gem-dimethyl synthesis.

Part 3: Experimental Protocols

The following protocols are presented as self-validating systems, with explanations for key steps to ensure reproducibility and success.

Protocol 1: Synthesis of Dimethyl 2,2-dimethylmalonate (Strategy A)

This protocol details the de novo creation of the building block via double methylation. This is often more economical for large-scale synthesis.

Reaction: CH₂(CO₂CH₃)₂ + 2 NaH + 2 CH₃I → C(CH₃)₂(CO₂CH₃)₂ + 2 NaI + 2 H₂

Step-by-Step Methodology:

• Reaction Setup: Equip a dry, three-necked round-bottom flask with a magnetic stir bar, a reflux condenser, and a dropping funnel under an inert atmosphere (Nitrogen or Argon).

• Base Preparation: Charge the flask with sodium hydride (NaH, 60% dispersion in mineral oil, 2.2 equivalents). Wash the NaH with anhydrous hexanes (3x) to remove the oil, carefully decanting the hexanes each time. Add anhydrous tetrahydrofuran (THF) to the washed NaH to create a stirrable suspension.

• Enolate Formation (First Alkylation): Cool the suspension to 0 °C in an ice bath. Slowly add a solution of dimethyl malonate (1.0 eq.) in anhydrous THF via the dropping funnel. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour until hydrogen evolution ceases.

• First Methylation: Cool the resulting sodium enolate solution back to 0 °C. Add methyl iodide (CH₃I, 1.1 eq.) dropwise, maintaining the temperature below 10 °C. After addition, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Second Methylation: Repeat steps 3 and 4 without isolating the monomethylated intermediate. Cool the reaction mixture to 0 °C, add the second portion of NaH (1.1 eq.), followed by the second portion of CH₃I (1.1 eq.). After the final addition, heat the reaction mixture to reflux (approx. 65 °C) for 4-6 hours to ensure complete dialkylation.

• Work-up: Cool the reaction to room temperature. Cautiously quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄). Filter, and remove the solvent under reduced pressure. Purify the crude product by vacuum distillation to yield Dimethyl 2,2-dimethylmalonate as a colorless liquid.

Parameter	Condition	Rationale
Base	Sodium Hydride (NaH)	A strong, non-nucleophilic base that irreversibly deprotonates the malonate.
Solvent	Anhydrous THF	Aprotic solvent that readily dissolves the reagents and is stable to the strong base.
Alkylating Agent	Methyl Iodide (CH₃I)	Highly reactive Sₙ2 substrate. Iodide is an excellent leaving group.
Temperature	0 °C to Reflux	Initial cooling controls the exothermic deprotonation. Final heating drives the second, more sterically hindered, alkylation to completion.
Stoichiometry	Slight excess of base and CH₃I	Ensures complete conversion of the starting material and the monomethylated intermediate.

Protocol 2: Synthesis of 2,2-Dimethylpropanoic Acid (Pivalic Acid) from Dimethyl 2,2-dimethylmalonate (Strategy B)

This protocol demonstrates the primary synthetic utility of the pre-formed building block: hydrolysis followed by decarboxylation.

Reaction: C(CH₃)₂(CO₂CH₃)₂ → [NaOH/H₂O] → C(CH₃)₂(COOH)₂ → [H⁺, Δ] → (CH₃)₃C-COOH + CO₂

Step-by-Step Methodology:

• Step A: Saponification (Hydrolysis)

  • In a round-bottom flask, dissolve Dimethyl 2,2-dimethylmalonate (1.0 eq.) in methanol.

  • Add an aqueous solution of sodium hydroxide (NaOH, 2.5 eq.) to the flask.

  • Heat the mixture to reflux for 2-4 hours until the reaction is complete (monitor by TLC, observing the disappearance of the starting ester).

  • Cool the reaction mixture and remove the methanol under reduced pressure. The result is an aqueous solution of disodium 2,2-dimethylmalonate.

• Step B: Acidification and Decarboxylation

  • Cool the aqueous solution of the disodium salt in an ice bath.

  • CAUTION: This step will vigorously evolve CO₂ gas. Use a large flask and ensure adequate ventilation.

  • Slowly and carefully add concentrated hydrochloric acid (HCl) until the pH of the solution is ~1. This protonates the carboxylate to form the unstable 2,2-dimethylmalonic acid.

  • Gently heat the acidic solution to 50-60 °C. Vigorous effervescence of CO₂ will occur. Continue heating until gas evolution ceases (typically 1-2 hours). This completes the decarboxylation.

  • Cool the reaction mixture to room temperature. The product, 2,2-dimethylpropanoic acid, may precipitate or can be extracted.

  • Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or diethyl ether) (3x).

  • Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product, which can be further purified by distillation or recrystallization.

Part 4: Mechanistic Visualization

Understanding the mechanism of decarboxylation is key to appreciating why this synthetic route is so effective. The reaction proceeds through a cyclic, six-membered transition state after the formation of the malonic acid.

Caption: Mechanism of malonic acid decarboxylation.

Part 5: Conclusion and Future Outlook

The gem-dimethyl group is a cornerstone of modern medicinal chemistry, offering a reliable method to enhance the stability and efficacy of therapeutic agents.[7] Dimethyl 2,2-dimethylmalonate serves as a valuable, ready-to-use building block for introducing this motif, primarily through a robust hydrolysis and decarboxylation sequence. For greater flexibility or when the starting material is unavailable, the de novo synthesis via double methylation of dimethyl malonate provides an essential and powerful alternative.[8] As drug discovery continues to demand molecules with greater complexity and optimized properties, the strategic application of these fundamental malonate-based reactions will remain a critical tool in the chemist's arsenal.[9]

References

• Talele, T. T. (2018). Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Journal of Medicinal Chemistry, 61(6), 2166–2210. [Link][1][2][3]

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• ResearchGate. (2025). Application of gem-dimethyl groups. [Link]

• Google Patents. (2014).

• ScienceOpen. (2023). Photoredox-catalyzed reaction as a powerful tool for rapid natural product Gem-dimethylation modification: discovery of potent anti-cancer agents with improved druggability. [Link]

• NIH National Library of Medicine. (2019). Recent advances in the synthesis of gem-dimethylcyclobutane natural products. [Link]

• PubMed. (2015). Divergent mechanistic routes for the formation of gem-dimethyl groups in the biosynthesis of complex polyketides. [Link]

• ACS Publications. (2021). Exploring Gem-Dimethyl Effect in the Formation of Imine-Based Macrocycles and Cages. Crystal Growth & Design. [Link]

• PTC Organics. (2019). PTC C-Alkylation of Malonate. [Link]

• PrepChem.com. (n.d.). Synthesis of Alkylation of Dimethyl Malonate. [Link]

• Royal Society of Chemistry. (2019). Transition-metal-free decarboxylation of dimethyl malonate: an efficient construction of α-amino acid esters using TBAI/TBHP. Organic & Biomolecular Chemistry. [Link]

• ResearchGate. (2025). Allylic alkylation using dimethyl malonate. [Link]

• Wikipedia. (n.d.). Dimethyl malonate. [Link]

• ACS Publications. (2024). Parallel Minisci Reaction of gem-Difluorocycloalkyl Building Blocks. ACS Combinatorial Science. [Link]

• University of Illinois Urbana-Champaign. (2022). New set of chemical building blocks makes complex 3D molecules in a snap. News Bureau. [Link]

• Organic Syntheses. (n.d.). Propanedioic acid, [4-(Acetyloxy)-2-cyclohexen-1-yl]-, dimethyl ester, cis-. [Link]

• Organic Syntheses. (n.d.). SYNTHESIS OF DIMETHYL 2-PHENYLCYCLOPROPANE-1,1-DICARBOXYLATE USING AN IODONIUM YLIDE DERIVED FROM DIMETHYL MALONATE. [Link]

• Google Patents. (n.d.). Process for the C-alkylation of malonic esters using phase-transfer agents.

• ResearchGate. (2025). Decarboxylative Michael Additions of Substituted Malonic Acid Half‐Oxyesters to Methylidene Malonates. [Link]

• Scilit. (2015). Divergent Mechanistic Routes for the Formation of gem‐Dimethyl Groups in the Biosynthesis of Complex Polyketides. [Link]

• ResearchGate. (2025). Catalytic Oxidative Decarboxylation of Malic Acid into Dimethyl Malonate in Methanol with Dioxygen. [Link]

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Application Note: A Detailed Protocol for the Saponification of Dimethyl 2,2-dimethylmalonate

Introduction

2,2-Dimethylmalonic acid is a valuable building block in organic synthesis, utilized in the preparation of various pharmaceuticals and specialty chemicals. Its gem-dimethyl group provides unique steric and electronic properties to target molecules. A common and efficient route to this dicarboxylic acid is through the hydrolysis of its corresponding diester, dimethyl 2,2-dimethylmalonate. This application note provides a comprehensive, field-proven protocol for this transformation, grounded in the principles of base-catalyzed ester hydrolysis (saponification). We will delve into the mechanistic underpinnings of the reaction, offer a detailed step-by-step procedure, and discuss the critical parameters that ensure a successful and high-yielding synthesis.

Part 1: The Underlying Chemistry: Mechanism of Saponification

The conversion of an ester to a carboxylic acid using a base is known as saponification.[1] This reaction is fundamentally a nucleophilic acyl substitution.[1] For a diester like dimethyl 2,2-dimethylmalonate, the process occurs twice. The base-catalyzed pathway is generally preferred over acid-catalyzed hydrolysis because it is effectively irreversible, which drives the reaction to completion.[2][3]

The mechanism proceeds through the following key steps:

• Nucleophilic Attack: A hydroxide ion (⁻OH), a strong nucleophile, attacks one of the electrophilic carbonyl carbons of the dimethyl 2,2-dimethylmalonate. This breaks the C=O pi bond and forms a tetrahedral intermediate.

• Intermediate Collapse: The unstable tetrahedral intermediate collapses, reforming the carbon-oxygen double bond. This results in the expulsion of a methoxide ion (⁻OCH₃) as the leaving group, yielding a carboxylic acid.

• Irreversible Deprotonation: The expelled methoxide is a strong base and immediately deprotonates the newly formed carboxylic acid. This acid-base reaction is very rapid and forms a carboxylate salt and methanol. This step is thermodynamically favorable and renders the overall reaction irreversible, preventing the reformation of the ester.[1][2]

• Second Hydrolysis: The process is repeated on the second ester group, resulting in the formation of a dicarboxylate salt (disodium 2,2-dimethylmalonate).

• Protonation (Workup): In the final workup phase, a strong acid (e.g., HCl) is added to protonate the dicarboxylate salt, yielding the final, neutral 2,2-dimethylmalonic acid product.[1]

Visualization of the Reaction Mechanism

Caption: Base-catalyzed hydrolysis (saponification) of a diester.

Part 2: Experimental Protocol

This protocol is designed for the conversion of dimethyl 2,2-dimethylmalonate to 2,2-dimethylmalonic acid. All operations involving corrosive materials should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Materials & Equipment

Reagents & Materials	Equipment
Dimethyl 2,2-dimethylmalonate (C₇H₁₂O₄)	500 mL Round-bottom flask
Sodium Hydroxide (NaOH), pellets	Reflux condenser
Concentrated Hydrochloric Acid (HCl, ~37%)	Magnetic stirrer and stir bar
Deionized Water (H₂O)	Heating mantle
Methanol (CH₃OH)	Ice bath
Anhydrous Magnesium Sulfate (MgSO₄)	Büchner funnel and filter flask
pH paper or pH meter
Beakers and graduated cylinders

Step-by-Step Procedure

• Reaction Setup:

  • Place a magnetic stir bar into a 500 mL round-bottom flask.

  • Add 16.0 g (0.10 mol) of dimethyl 2,2-dimethylmalonate to the flask.

  • Add 100 mL of methanol to dissolve the ester. Stir until a homogenous solution is formed.

• Base Addition & Hydrolysis:

  • In a separate beaker, carefully dissolve 10.0 g (0.25 mol, 2.5 equivalents) of sodium hydroxide pellets in 100 mL of deionized water. Caution: This process is highly exothermic. Add the NaOH pellets slowly to the water with stirring, and cool the beaker in an ice bath.[4] Never add water to solid NaOH.[4][5]

  • Once the NaOH solution has cooled to near room temperature, add it to the solution of the ester in the round-bottom flask.

  • Attach a reflux condenser to the flask and ensure cooling water is flowing.

  • Heat the mixture to reflux using a heating mantle and maintain a gentle reflux with continuous stirring for 2-3 hours. The reaction mixture should become a clear, homogenous solution.

• Workup & Isolation:

  • After the reflux period, turn off the heat and allow the mixture to cool to room temperature.

  • Remove the bulk of the methanol using a rotary evaporator.

  • Cool the remaining aqueous solution in a large ice bath.

  • Slowly and carefully add concentrated hydrochloric acid dropwise with vigorous stirring. Caution: This is a highly exothermic neutralization reaction. Monitor the temperature and rate of addition to prevent excessive heat generation.

  • Continue adding HCl until the solution is strongly acidic (pH 1-2, check with pH paper). A white precipitate of 2,2-dimethylmalonic acid will form.

  • Keep the mixture in the ice bath for an additional 30 minutes to ensure complete precipitation.

• Purification:

  • Collect the white solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with a small amount of ice-cold deionized water (2 x 20 mL) to remove any residual sodium chloride and HCl.

  • Press the crystals dry on the filter. The product can be further dried in a desiccator or a vacuum oven at low heat.

• Recrystallization (Optional, for High Purity):

  • The crude 2,2-dimethylmalonic acid can be purified by recrystallization from hot water.[6]

  • Transfer the crude solid to a beaker and add the minimum amount of hot deionized water required to fully dissolve it.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

  • Collect the purified crystals by vacuum filtration, wash with a minimal amount of ice-cold water, and dry thoroughly.

Experimental Workflow Visualization

Caption: Workflow for the synthesis of 2,2-dimethylmalonic acid.

Part 3: Quantitative Data & Critical Parameters

Data Summary

Parameter	Value
Reactant	Dimethyl 2,2-dimethylmalonate
Molecular Weight ( g/mol )	160.17
Product	2,2-Dimethylmalonic acid
Molecular Weight ( g/mol )	132.11
Base	Sodium Hydroxide (NaOH)
Molar Equivalents	≥ 2.2 eq.
Reaction Time	2 - 3 hours
Reaction Temperature	Reflux (~65-75 °C)
Theoretical Yield	13.21 g (for 0.10 mol starting material)
Expected Yield	85-95%
Appearance	White crystalline solid[7]
Melting Point	191-193 °C[7]

Discussion of Critical Parameters

• Stoichiometry of Base: It is crucial to use at least two molar equivalents of the hydroxide base for every mole of the diester. One equivalent is required for the nucleophilic attack on each ester carbonyl, and an additional amount ensures the deprotonation steps that drive the reaction to completion. Using a slight excess (e.g., 2.2-2.5 equivalents) can help accelerate the reaction and compensate for any potential side reactions or impurities.

• Choice of Solvent: A mixture of an alcohol (like methanol or ethanol) and water is ideal. The alcohol helps to solubilize the organic ester, creating a single phase with the aqueous base, which significantly increases the reaction rate compared to a biphasic system.

• Temperature and Reaction Time: Heating the reaction to reflux provides the necessary activation energy for the hydrolysis to proceed at a practical rate. The reaction can typically be monitored by Thin Layer Chromatography (TLC) to confirm the disappearance of the starting ester.

• Acidification: This is perhaps the most critical step in the workup. The dicarboxylate salt is highly soluble in water, while the protonated dicarboxylic acid is not. The acidification must be performed slowly and with efficient cooling in an ice bath to control the exothermic neutralization. Adding the acid too quickly can cause boiling and potential loss of product. It is essential to reach a pH of 1-2 to ensure complete protonation and precipitation of the desired product.

Part 4: Safety & Handling

Scientific integrity demands a commitment to safety. The reagents used in this protocol are hazardous and must be handled with appropriate care.

• Sodium Hydroxide (NaOH): A highly corrosive and caustic base. It can cause severe chemical burns to the skin and eyes.[5] Always wear chemical-resistant gloves, splash goggles, and a lab coat.[4] Handle solid NaOH in a fume hood to avoid inhaling dust. Remember to always add caustic to water , never the other way around, to manage the heat of dissolution.[4]

• Concentrated Hydrochloric Acid (HCl): A corrosive strong acid with toxic and irritating vapors. All handling must be done within a fume hood.[8] Contact with skin and eyes will cause severe burns. Appropriate PPE (gloves, goggles, lab coat) is mandatory.

• General Precautions: Ensure emergency eyewash stations and safety showers are accessible. In case of skin contact with either NaOH or HCl, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[5] All waste should be neutralized and disposed of according to local environmental regulations.

References

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from University of Calgary Chemistry Department Website.
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• StudySmarter. (2023, October 20). Base Catalysed Ester Hydrolysis: Mechanism & Procedure.
• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters - Saponification.
• Divakaran, R. (n.d.). Mechanisms of Ester hydrolysis.
• ChemBK. (2024, April 10). 2,2-Dimethyl-malonic acid dimethyl ester.
• Google Patents. (n.d.). EP1214286A1 - Purification and recovery of dicarboxylic acids using melt crystallization.
• CORECHEM Inc. (n.d.). Safe Handling Guide: Sodium Hydroxide.
• Chemistry Stack Exchange. (2012, June 20). Handling and storing sodium hydroxide, hydrochloric acid, hydrogen peroxide and isopropyl alcohol.
• Google Patents. (n.d.). WO2001007389A1 - Process for crystallization of dicarboxylic acids.
• PrepChem.com. (n.d.). Synthesis of 2,2-dimethylmalonic acid diethyl ester.
• Canadian Centre for Occupational Health and Safety (CCOHS). (n.d.). Sodium Hydroxide.
• Google Patents. (n.d.). CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate.
• Master Organic Chemistry. (2025, June 5). The Malonic Ester and Acetoacetic Ester Synthesis.
• TN.gov. (n.d.). Sodium Hydroxide.
• Patsnap Eureka. (2025, March 28). Malonic Ester Synthesis: Steps, Mechanism, and Examples.
• Google Patents. (n.d.). US2716133A - Purification and separation of dicarboxylic acids.
• Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis.
• Innovate Tech Hub. (2026, January 9). 5 Tips Sodium Hydroxide MSDS.
• Google Patents. (n.d.). US2373011A - Production of malonic acid.
• Pearson. (n.d.). Show how you would use the malonic ester synthesis to make the following compounds.
• University of Rochester. (n.d.). Recrystallization and Crystallization. Retrieved from University of Rochester Chemistry Department.
• Wikipedia. (n.d.). Dimethyl malonate.
• PubMed. (n.d.). Carboxylic and dicarboxylic acids extracted from crushed magnesium oxide single crystals.
• OECD Existing Chemicals Database. (n.d.). MALONIC ACID DIESTERS.
• ChemicalBook. (2026, January 7). Dimethylmalonic acid | 595-46-0.
• Benchchem. (n.d.). A Comparative Guide to the Purification of Substituted Malonic Acids.
• Google Patents. (n.d.). CN103724191A - Dimethyl malonate preparation method.
• ChemicalBook. (2022, March 31). The production method of dimethyl malonate.
• ResearchGate. (n.d.). Investigation of sustainable reactive distillation process to produce malonic acid from dimethyl malonate | Request PDF.
• Beilstein Journal of Organic Chemistry. (2020, July 28). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Retrieved from Beilstein Journal of Organic Chemistry.
• LookChem. (n.d.). [Chemical Knowledge]：Manufacturing method and process flow of dimethyl malonate.
• Google Patents. (n.d.). US20200399666A1 - Method for preparation of diester derivatives of malonic acid.
• Organic Syntheses. (n.d.). Malonic acid, methyl-, diethyl ester.

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reaction of Dimethyl 2,2-dimethylmalonate with strong bases

Application Note & Protocol Guide

Introduction: The Unique Reactivity of a Sterically Hindered Malonate

Dimethyl 2,2-dimethylmalonate is a diester of malonic acid characterized by a quaternary carbon atom situated between the two carbonyl groups.[1][2] This structural feature—the absence of α-hydrogens—fundamentally distinguishes its reactivity from that of its parent compound, dimethyl malonate. While standard malonic esters are prized for the acidity of their α-protons (pKa ≈ 13), which allows for easy enolate formation and subsequent C-C bond-forming reactions like alkylations, this pathway is inaccessible for dimethyl 2,2-dimethylmalonate.[3][4]

Consequently, the interaction of dimethyl 2,2-dimethylmalonate with strong bases is not governed by deprotonation. Instead, strong nucleophilic bases directly attack the electrophilic carbonyl carbons. This guide provides a detailed exploration of this reaction, focusing on the primary application: the efficient base-mediated hydrolysis (saponification) to yield 2,2-dimethylmalonic acid, a valuable building block in the synthesis of pharmaceuticals and other fine chemicals.[5]

Section 1: The Reaction Mechanism - Nucleophilic Acyl Substitution

The reaction of dimethyl 2,2-dimethylmalonate with strong, nucleophilic bases such as sodium hydroxide (NaOH) or potassium hydroxide (KOH) proceeds via a classic nucleophilic acyl substitution mechanism. The inability to form a stabilized enolate carbanion directs the base to act as a nucleophile rather than a Brønsted-Lowry base.

The process unfolds in two sequential hydrolysis steps:

• First Hydrolysis: A hydroxide ion attacks one of the ester carbonyls, forming a tetrahedral intermediate.

• This intermediate collapses, expelling a methoxide ion (⁻OCH₃) to yield a carboxylate and methanol.

• Second Hydrolysis: The process repeats on the second ester group, yielding the dicarboxylate salt of 2,2-dimethylmalonic acid.

• Acidification: A final workup step with a strong acid (e.g., HCl) protonates the dicarboxylate to furnish the final 2,2-dimethylmalonic acid product.

Caption: Figure 1: Mechanism of Saponification.

Rationale for Experimental Choices

• Choice of Base: Strong, nucleophilic bases like NaOH, KOH, or LiOH are required to efficiently drive the hydrolysis. Non-nucleophilic, sterically hindered bases such as Lithium Diisopropylamide (LDA) are ineffective for this transformation as their primary function is proton abstraction, a pathway unavailable to this substrate.[6][7]

• Solvent System: A mixture of water and a miscible organic solvent (e.g., methanol, ethanol, or THF) is often employed. Water is necessary as the source of the hydroxyl group for the final product and to dissolve the hydroxide base. The organic co-solvent enhances the solubility of the starting ester, creating a homogeneous reaction mixture that accelerates the reaction rate.

• Temperature: The reaction is typically heated to reflux to overcome the activation energy of the nucleophilic attack and drive the reaction to completion in a reasonable timeframe.[8]

Section 2: Protocol for the Synthesis of 2,2-Dimethylmalonic Acid

This protocol details the saponification of dimethyl 2,2-dimethylmalonate to produce 2,2-dimethylmalonic acid. This procedure is a foundational step for utilizing the 2,2-dimethylmalonate moiety in further synthetic applications.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
Dimethyl 2,2-dimethylmalonate	≥98%	Sigma-Aldrich	Starting ester.
Sodium Hydroxide (NaOH)	Pellets, ≥97%	Fisher Scientific	Strong base for hydrolysis.
Methanol (MeOH)	ACS Grade	VWR	Co-solvent for solubility.
Deionized Water (H₂O)	Type II	Millipore	Reaction and workup solvent.
Hydrochloric Acid (HCl)	Concentrated, 37%	J.T. Baker	For acidification workup.
Diethyl Ether or Ethyl Acetate	ACS Grade	EMD Millipore	Extraction solvent.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Acros Organics	Drying agent.
Round-bottom flask, reflux condenser	---	---	Standard glassware.
Magnetic stirrer with heating	---	---	For mixing and heating.

Step-by-Step Experimental Protocol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 20.0 g of sodium hydroxide in 80 mL of deionized water. Carefully add 40 mL of methanol to the solution while stirring. The solution will warm upon mixing.

• Addition of Ester: To the stirring basic solution, add 16.0 g (0.1 mol) of dimethyl 2,2-dimethylmalonate dropwise at room temperature.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux (approximately 70-80°C) using a heating mantle. Maintain the reflux for 4-6 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) or GC (Gas Chromatography) to confirm the disappearance of the starting material.

• Cooling and Solvent Removal: After the reaction is complete, cool the flask to room temperature. Remove the methanol from the reaction mixture using a rotary evaporator.

• Acidification: Cool the remaining aqueous solution in an ice bath. Slowly and carefully add concentrated hydrochloric acid dropwise with vigorous stirring until the pH of the solution is ~1-2 (verify with pH paper). A white precipitate of 2,2-dimethylmalonic acid will form.

• Product Isolation (Extraction): Transfer the acidified mixture to a separatory funnel. Extract the aqueous layer three times with 50 mL portions of diethyl ether or ethyl acetate.

• Washing and Drying: Combine the organic extracts and wash them once with 30 mL of brine (saturated NaCl solution). Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), then filter to remove the drying agent.

• Final Product: Remove the solvent from the filtered organic solution using a rotary evaporator to yield crude 2,2-dimethylmalonic acid as a white solid. The product can be further purified by recrystallization from a suitable solvent system (e.g., water or a toluene/hexane mixture) to yield 11-12 g (83-91% yield) of pure product.[9][10]

Caption: Figure 2: Experimental Workflow.

Section 3: Troubleshooting and Safety Precautions

• Incomplete Reaction: If starting material remains after the recommended reflux time, an additional equivalent of NaOH can be added and the reflux can be extended. Ensure the reaction temperature is maintained.

• Low Yield during Extraction: 2,2-Dimethylmalonic acid has some solubility in water. Ensure the aqueous layer is thoroughly extracted (3-4 times) to maximize recovery. Saturating the aqueous layer with NaCl before extraction can also improve yields.

• Product Purification: If the final product appears oily or impure, recrystallization is highly recommended. The choice of solvent will depend on the nature of the impurities.

Safety:

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

• Sodium hydroxide and concentrated hydrochloric acid are highly corrosive. Handle them with extreme care in a well-ventilated fume hood.[11]

• The addition of acid to the basic solution is an exothermic process. Perform this step slowly and with cooling to control the temperature.

• Organic solvents like diethyl ether are highly flammable. Ensure there are no ignition sources nearby during extraction and evaporation steps.

References

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Application Notes and Protocols: Dimethyl 2,2-Dimethylmalonate as a Versatile Precursor for Pharmaceutical Intermediates

Introduction: The Strategic Importance of Dimethyl 2,2-Dimethylmalonate in Medicinal Chemistry

In the landscape of pharmaceutical synthesis, the selection of a starting material is a critical decision that dictates the efficiency, scalability, and novelty of a synthetic route. Dimethyl 2,2-dimethylmalonate, a dialkylated derivative of malonic acid, presents itself as a uniquely valuable precursor for a range of pharmaceutical intermediates. Its core value lies in the gem-dimethyl group at the C-2 position. This structural feature precludes the typical alpha-alkylation reactions seen in standard malonic ester syntheses, thereby directing its reactivity towards condensation and cyclization pathways.[1] This allows for the direct incorporation of a quaternary carbon center, a motif of significant interest in drug design for its ability to enhance metabolic stability and modulate molecular conformation.

This technical guide provides an in-depth exploration of dimethyl 2,2-dimethylmalonate as a precursor, detailing its application in the synthesis of key pharmaceutical classes, including quinolone antibacterials and barbiturate derivatives. We will provide field-proven insights into the causality behind experimental choices and present robust, self-validating protocols for researchers, scientists, and drug development professionals.

Part 1: Synthesis of Quinolone Antibacterial Scaffolds

One of the most significant applications of dimethyl 2,2-dimethylmalonate is as a key building block in the synthesis of quinolone antibacterial agents, such as pipemidic acid.[2][3][4][5] The gem-dimethyl group is retained in the final structure, contributing to the drug's pharmacokinetic profile. The synthesis hinges on the reactivity of the malonate's ester groups in condensation reactions.

Mechanistic Rationale: The Gould-Jacobs Reaction Pathway

The synthesis of the quinolone core from dimethyl 2,2-dimethylmalonate typically follows a pathway analogous to the Gould-Jacobs reaction. This process involves the condensation of the malonate derivative with an appropriately substituted aniline, followed by a thermal cyclization to form the 4-hydroxyquinolone ring system. The ester groups of the malonate serve as the electrophilic partners for the nucleophilic aniline.

The general workflow involves an initial reaction to form an anilinomethylenemalonate intermediate, which then undergoes an intramolecular cyclization at high temperature. The gem-dimethyl group remains intact throughout this process.

Diagram 1: Gould-Jacobs Pathway for Quinolone Synthesis

This diagram illustrates the key steps in the synthesis of a quinolone core from an aniline derivative and dimethyl 2,2-dimethylmalonate.

Protocol: Synthesis of a 4-Hydroxyquinolone Intermediate

This protocol outlines a generalized procedure for the synthesis of a 4-hydroxyquinolone intermediate, a precursor to drugs like pipemidic acid.

Materials:

• Dimethyl 2,2-dimethylmalonate

• Substituted 2-aminopyridine (or similar aniline derivative)

• Triethyl orthoformate

• High-boiling point solvent (e.g., Dowtherm A, diphenyl ether)

• Acetic anhydride

• Sodium methoxide

• Methanol, Ethanol, Diethyl ether

• Hydrochloric acid (HCl)

Apparatus:

• Three-necked round-bottom flask

• Reflux condenser

• Distillation apparatus

• Heating mantle with temperature control

• Mechanical stirrer

• Büchner funnel and filter flask

Procedure:

• Step 1: Condensation. In a round-bottom flask, combine dimethyl 2,2-dimethylmalonate (1.0 eq), the substituted 2-aminopyridine (1.0 eq), and triethyl orthoformate (1.5 eq).

• Add a catalytic amount of acetic anhydride.

• Heat the mixture to reflux for 2-3 hours. During this time, ethanol and ethyl formate will distill off.

• After the initial reflux, slowly raise the temperature to distill off the excess triethyl orthoformate.

• Step 2: Cyclization. To the crude intermediate from Step 1, add a high-boiling point solvent like Dowtherm A.

• Heat the mixture to a high temperature (typically 240-260°C) for 30-60 minutes. The cyclization reaction occurs with the elimination of methanol.

• Cool the reaction mixture to below 100°C and dilute with a solvent like diethyl ether to precipitate the product.

• Step 3: Purification. Filter the crude product using a Büchner funnel and wash with diethyl ether.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 4-hydroxyquinolone intermediate.

Self-Validation:

• Yield: The expected yield for this type of reaction typically ranges from 60-80%.

• Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure. The melting point should be sharp and consistent with literature values.

Parameter	Expected Value
Yield	60-80%
Purity (by HPLC)	>98%
Melting Point	Specific to the derivative
¹H NMR	Peaks corresponding to the quinolone core and the gem-dimethyl group.

Part 2: Synthesis of 5,5-Dimethylbarbiturates

Dimethyl 2,2-dimethylmalonate is an excellent precursor for the synthesis of barbiturates containing a gem-dimethyl substitution at the 5-position of the pyrimidine ring.[1][6][7][8] These compounds are of interest as central nervous system (CNS) depressants, with the 5,5-disubstitution pattern being crucial for their pharmacological activity.[6]

Mechanistic Rationale: Base-Catalyzed Condensation with Urea

The synthesis is a classic base-catalyzed condensation reaction between the dialkylated malonic ester and urea.[1][8] A strong base, such as sodium ethoxide or sodium methoxide, is used to deprotonate urea, increasing its nucleophilicity. The resulting urea anion then performs a twofold nucleophilic acyl substitution on the two ester carbonyls of dimethyl 2,2-dimethylmalonate, leading to the formation of the stable six-membered heterocyclic ring.[6]

Diagram 2: Synthesis of 5,5-Dimethylbarbituric Acid

This workflow outlines the condensation of dimethyl 2,2-dimethylmalonate with urea to form the barbiturate ring system.

Protocol: Synthesis of 5,5-Dimethylbarbituric Acid

This protocol provides a step-by-step method for the synthesis of 5,5-dimethylbarbituric acid.

Materials:

• Dimethyl 2,2-dimethylmalonate

• Urea (dried)

• Sodium metal

• Absolute Methanol

• Concentrated Hydrochloric Acid (HCl)

• Distilled water

Apparatus:

• 250 mL three-necked round-bottom flask

• Reflux condenser with a drying tube (e.g., CaCl₂)

• Heating mantle

• Magnetic stirrer

• Dropping funnel

• Büchner funnel and filter flask

Procedure:

• Step 1: Preparation of Sodium Methoxide. In a 250 mL flask equipped with a reflux condenser and stirrer, carefully add sodium metal (1.1 eq) in small pieces to absolute methanol (50 mL) under an inert atmosphere (e.g., nitrogen). The reaction is exothermic. Allow the sodium to react completely to form a solution of sodium methoxide.

• Step 2: Condensation Reaction. To the freshly prepared sodium methoxide solution, add a solution of dimethyl 2,2-dimethylmalonate (1.0 eq) in methanol (20 mL).

• In a separate beaker, dissolve dry urea (1.1 eq) in warm methanol and add this solution to the reaction flask.

• Heat the reaction mixture to reflux and maintain for 6-8 hours. A white precipitate of the sodium salt of 5,5-dimethylbarbituric acid will form.

• Step 3: Isolation and Purification. After reflux, cool the mixture in an ice bath.

• Filter the white solid and dissolve it in a minimal amount of warm water.

• Cool the aqueous solution in an ice bath and acidify by slowly adding concentrated HCl until the solution is acidic to litmus paper (pH ~2).

• A white precipitate of 5,5-dimethylbarbituric acid will form.

• Filter the product, wash with cold water, and dry in an oven at 100°C.

• The product can be recrystallized from hot water or ethanol for higher purity.

Self-Validation:

• Yield: Typical yields for this condensation are in the range of 75-90%.

• Characterization: The identity and purity of the product should be confirmed using melting point analysis, IR spectroscopy (presence of C=O and N-H stretches), and NMR spectroscopy.

Parameter	Expected Value
Yield	75-90%
Purity (by Titration or HPLC)	>99%
Melting Point	~218-220 °C
IR (cm⁻¹)	~3200 (N-H), ~1700-1750 (C=O)

Part 3: Unique Reactivity and Further Transformations

The absence of α-hydrogens in dimethyl 2,2-dimethylmalonate prevents its participation in reactions that require an initial deprotonation at the C-2 position, such as the standard Knoevenagel condensation.[9] This makes it a stable yet reactive building block for specific applications.

Beyond cyclization reactions, the ester groups can be hydrolyzed under acidic or basic conditions to yield 2,2-dimethylmalonic acid .[10] This diacid is a stable, crystalline solid that can serve as a precursor for other intermediates. For example, thermal decarboxylation of 2,2-dimethylmalonic acid, typically by heating above its melting point, results in the formation of isobutyric acid , a valuable short-chain fatty acid used in the synthesis of various esters and other fine chemicals.[11][12]

Conclusion

Dimethyl 2,2-dimethylmalonate is a specialized yet highly effective precursor for constructing complex pharmaceutical intermediates. Its gem-dimethyl group provides a strategic advantage by directing its reactivity away from common malonic ester pathways and towards the synthesis of molecules containing a stable quaternary carbon center. The protocols detailed herein for the synthesis of quinolone and barbiturate scaffolds demonstrate its utility and provide a robust foundation for researchers in drug discovery and development. By understanding the causality behind the reaction mechanisms and adhering to validated protocols, scientists can effectively leverage this unique building block to access novel and valuable pharmaceutical architectures.

References

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• University of Calgary. Chem 263 Lecture Notes, Dec 2, 2010. Available from: [Link]

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• Popiołek, Ł., Biernasiuk, A., Paruch, K., Malm, A., & Wujec, M. (2018). Synthesis and in vitro antimicrobial activity screening of new pipemidic acid derivatives. Medicinal Chemistry Research, 27(6), 1606-1617. Available from: [Link]

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Application Notes & Protocols: Dimethyl 2,2-Dimethylmalonate as a Versatile C3 Synthon for Novel Heterocyclic Scaffolds

Abstract

Dimethyl 2,2-dimethylmalonate represents a unique and valuable C3 building block in heterocyclic chemistry. Unlike its parent compound, dimethyl malonate, the presence of a quaternary α-carbon precludes its use as a traditional active methylene nucleophile in reactions such as Knoevenagel condensations or Michael additions. Instead, its utility lies in its role as a 1,3-dielectrophile, providing a gem-dimethylated three-carbon unit for cyclocondensation reactions with a variety of dinucleophiles. This guide provides a detailed exploration of its application in synthesizing important heterocyclic cores, such as pyrimidinediones (including barbiturate analogs) and other related scaffolds. We present the mechanistic rationale behind these syntheses, detailed experimental protocols, and key data to empower researchers in drug discovery and chemical synthesis to leverage this versatile reagent for the creation of novel molecular entities.

Introduction: A Specialized Malonate for Targeted Synthesis

Malonic esters are cornerstone reagents in organic synthesis, prized for the reactivity of their acidic α-hydrogens.[1] However, dimethyl 2,2-dimethylmalonate (DM-2,2-DMM) is fundamentally different. The substitution of both α-hydrogens with methyl groups creates a quaternary center, rendering the molecule incapable of forming a stable enolate at that position.

This structural feature is not a limitation but rather a strategic advantage. DM-2,2-DMM serves as a robust electrophilic synthon, designed to react at its two carbonyl centers. Its primary application is in cyclocondensation reactions with binucleophilic partners, effectively installing a C(CH₃)₂ group at the 5-position of a six-membered heterocyclic ring. This gem-dimethyl motif is of significant interest in medicinal chemistry as it can enhance metabolic stability, modulate lipophilicity, and enforce specific molecular conformations.

This document will focus on the most prominent application of DM-2,2-DMM: its reaction with N-C-N synthons (like urea and thiourea) to form 5,5-dimethyl-substituted pyrimidine-2,4,6-triones and their thio-analogs, which are structurally related to the barbiturate class of compounds.[2][3][4]

Core Synthetic Application: Cyclocondensation for Pyrimidine Scaffolds

The most direct and widely used application for DM-2,2-DMM is the synthesis of 5,5-dimethyl-substituted barbituric acid and its derivatives. This reaction is a classic example of a cyclocondensation, where a 1,3-dielectrophile (DM-2,2-DMM) reacts with a 1,3-dinucleophile (e.g., urea) to form a stable six-membered ring.[5][6][7]

Mechanistic Rationale

The reaction proceeds via a base-catalyzed twofold nucleophilic acyl substitution. A strong base, typically sodium ethoxide or methoxide, is required to deprotonate the nucleophile (e.g., urea), significantly increasing its nucleophilicity. The resulting anion then sequentially attacks the two electrophilic carbonyl carbons of the malonate ester, eliminating two molecules of alcohol to form the final heterocyclic product.

Caption: General mechanism for the synthesis of pyrimidine heterocycles.

Experimental Protocols

Safety Precaution: These protocols involve the use of sodium metal and strong bases (sodium ethoxide/methoxide), which are highly reactive and corrosive. All operations should be conducted in a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Ensure all glassware is thoroughly dried to prevent violent reactions with sodium metal.

Protocol 1: Synthesis of 5,5-Dimethylbarbituric Acid

This protocol details the synthesis of 5,5-dimethylbarbituric acid via the condensation of dimethyl 2,2-dimethylmalonate with urea.[3][8]

Materials:

• Sodium metal

• Absolute Ethanol (anhydrous)

• Dimethyl 2,2-dimethylmalonate (DM-2,2-DMM)

• Urea (dried in an oven at 100°C for 2 hours prior to use)

• Concentrated Hydrochloric Acid (HCl)

• Distilled Water

Apparatus:

• 500 mL three-neck round-bottom flask

• Reflux condenser with a calcium chloride drying tube

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Büchner funnel and filter flask

Procedure:

• Preparation of Sodium Ethoxide: In the 500 mL flask equipped with a reflux condenser and magnetic stirrer, add 150 mL of absolute ethanol. Carefully add 3.45 g (0.15 mol) of finely cut sodium metal in small portions. The reaction is exothermic; allow the reaction to proceed at a controlled rate. Stir until all the sodium has dissolved completely to form a clear solution of sodium ethoxide.

• Addition of Reactants: To the freshly prepared sodium ethoxide solution, add 16.0 g (0.10 mol) of dimethyl 2,2-dimethylmalonate via the dropping funnel.

• Separately, dissolve 9.0 g (0.15 mol) of dry urea in 100 mL of warm (approx. 60°C) absolute ethanol. Add this solution to the reaction flask.

• Reaction: Heat the reaction mixture to reflux (oil bath temperature ~90-100°C) with continuous stirring for 8 hours. A white precipitate of the sodium salt of the product will form.

• Work-up and Isolation: After cooling the mixture to room temperature, add 200 mL of warm (50°C) water to dissolve the precipitate.

• Acidification: Transfer the solution to a beaker and cool in an ice bath. While stirring vigorously, slowly add concentrated HCl until the solution is strongly acidic (pH ~1-2, check with litmus paper). A white crystalline solid will precipitate.

• Purification: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the crystals with two 30 mL portions of cold water.

• Drying: Dry the product in a vacuum oven at 80°C to a constant weight.

Expected Outcome:

• Product: 5,5-Dimethylbarbituric acid

• Appearance: White crystalline solid

• Yield: 75-85%

• Characterization: The gem-dimethyl group should appear as a sharp singlet in the ¹H NMR spectrum around 1.5 ppm.

Data Summary and Scope

The cyclocondensation reaction is versatile and can be applied to various N-C-N synthons to generate a library of related heterocyclic compounds.

Dinucleophile (H₂N-CX-NH₂)	Product Name	X	Typical Yield (%)	Resulting Heterocycle Core
Urea	5,5-Dimethylbarbituric Acid	O	75-85	Pyrimidine-2,4,6-trione
Thiourea	5,5-Dimethyl-2-thiobarbituric Acid	S	70-80	2-Thioxopyrimidine-4,6-dione
Guanidine	2-Amino-5,5-dimethyl-1,6-dihydropyrimidine-4,6-dione	NH	65-75	2-Aminopyrimidine-4,6-dione

General Experimental Workflow

The overall process from setup to final product analysis follows a standardized workflow in synthetic organic chemistry.

Caption: Standardized workflow for heterocyclic synthesis.

Conclusion and Future Outlook

Dimethyl 2,2-dimethylmalonate is a highly effective and specific reagent for introducing a gem-dimethylated C3 unit into heterocyclic systems via cyclocondensation. Its inability to enolize makes it a clean dielectrophile, avoiding side reactions common with other malonic esters. The protocols provided herein for the synthesis of 5,5-dimethylbarbiturate analogs are robust and high-yielding.

Future applications could expand to include reactions with other 1,3-dinucleophiles, such as o-phenylenediamine or 2-aminothiophenol, to access novel benzodiazepine and benzothiazepine scaffolds, respectively. The strategic incorporation of the gem-dimethyl group via DM-2,2-DMM will continue to be a valuable tool for medicinal chemists and synthetic researchers aiming to create novel compounds with tailored physicochemical and pharmacological properties.

References

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• Mahmood, S. K., & Rasheed, M. K. (2019). Synthesis and Characterization of Some Pyrimidine Derivatives from Dimethyl Malonate and Evaluation their Biological Activity. Diyala Journal for Pure Science, 15(2), 131-142. Available at: [Link]

• Weinstock, L. M., et al. (1986). Reactions of Dialkyl Malonates with Heterocyclic Compounds. Tetrahedron Letters, 27(45), 5501-5504. Available at: [Link]

• Dickey, J. B., & Gray, A. R. (1938). Barbituric acid. Organic Syntheses, 18, 8. Available at: [Link]

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• SlidePlayer. (n.d.). Barbiturate. Available at: [Link]

• Fastuca, N. J., et al. (2020). Asymmetric Michael Addition of Dimethyl Malonate to 2-Cyclopenten-1-one Catalyzed by a Heterobimetallic Complex. Organic Syntheses, 97, 327-338. Available at: [Link]

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• ResearchGate. (2021). Stereoselective Michael addition reaction of dimethyl malonate to racemic nitroolefins. Available at: [Link]

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Application Notes and Protocols: Synthesis of Meldrum's Acid Analogs Utilizing Dimethyl 2,2-dimethylmalonate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of Meldrum's Acid Analogs in Synthesis

Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) and its analogs are highly valuable intermediates in organic synthesis, prized for their unique reactivity and utility as building blocks for a diverse array of complex molecules.[1][2] Their high acidity (pKa ≈ 4.97) and the ability to generate highly reactive ketene intermediates upon thermolysis make them powerful tools in the synthesis of heterocycles, natural products, and pharmaceutical agents.[2] This document provides a detailed guide on the synthesis of Meldrum's acid analogs, with a specific focus on the practical application of dimethyl 2,2-dimethylmalonate as a precursor.

Core Synthetic Strategy: A Critical Evaluation of Precursors

While dimethyl 2,2-dimethylmalonate is a readily available starting material, its direct condensation with ketones to form Meldrum's acid analogs is not a commonly employed or reported synthetic route. The primary obstacle is the thermodynamic stability of the methyl esters, which makes the requisite acid-catalyzed transesterification with the enol form of a ketone challenging and generally low-yielding.

The established and significantly more efficient pathway for the synthesis of Meldrum's acid analogs involves the condensation of a malonic acid derivative with a ketone or aldehyde.[3][4][5] Therefore, for researchers starting with dimethyl 2,2-dimethylmalonate, a two-step approach is the most logical and effective strategy:

• Hydrolysis: Conversion of dimethyl 2,2-dimethylmalonate to 2,2-dimethylmalonic acid.

• Condensation: Reaction of 2,2-dimethylmalonic acid with a suitable ketone or aldehyde to form the target Meldrum's acid analog.

This application note will detail the protocols for both of these critical steps.

Mechanistic Insights: Understanding the Condensation Reaction

The formation of the 1,3-dioxane-4,6-dione ring is an acid-catalyzed condensation reaction. The mechanism involves several key steps:

• Activation of Malonic Acid: In the presence of acetic anhydride, the carboxylic acid groups of 2,2-dimethylmalonic acid are converted into more reactive mixed anhydrides.[6]

• Enolization of the Ketone: The acid catalyst promotes the formation of the enol tautomer of the ketone.[7]

• Nucleophilic Attack: The enol oxygen of the ketone acts as a nucleophile, attacking one of the activated carbonyl carbons of the mixed anhydride.[6]

• Intramolecular Cyclization: A rapid intramolecular reaction occurs where the second carboxylic acid group attacks the remaining carbonyl, forming the stable six-membered ring and eliminating acetic acid.[6]

A slow, controlled addition of the dehydrating agent (acetic anhydride) is crucial to maximize the yield by favoring the reaction of the mono-acetic anhydride intermediate with the ketone enol over the formation of a di-acetic anhydride byproduct.[7]

Experimental Protocols

Part 1: Hydrolysis of Dimethyl 2,2-dimethylmalonate to 2,2-dimethylmalonic acid

This protocol outlines the saponification of the dimethyl ester to the corresponding dicarboxylic acid, a necessary precursor for the subsequent condensation.

Materials:

Reagent/Solvent	Formula	Molar Mass ( g/mol )	Quantity	Notes
Dimethyl 2,2-dimethylmalonate	C₇H₁₂O₄	160.17	10.0 g (62.4 mmol)	Starting material
Sodium Hydroxide (NaOH)	NaOH	40.00	5.5 g (137.5 mmol)	2.2 equivalents
Methanol (MeOH)	CH₃OH	32.04	50 mL	Solvent
Deionized Water	H₂O	18.02	50 mL	Solvent
Concentrated HCl (37%)	HCl	36.46	~15 mL	For acidification

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve sodium hydroxide in a mixture of methanol and deionized water.

• To this solution, add dimethyl 2,2-dimethylmalonate.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• After completion, cool the mixture to room temperature and remove the methanol under reduced pressure using a rotary evaporator.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 1-2 by the slow, dropwise addition of concentrated hydrochloric acid. A white precipitate of 2,2-dimethylmalonic acid will form.

• Cool the mixture for an additional 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration and wash with a small amount of ice-cold water.

• Dry the product under vacuum to a constant weight. The purity is typically sufficient for the next step, but recrystallization from water can be performed if necessary.

Part 2: Synthesis of a 2,2-Disubstituted Meldrum's Acid Analog

This generalized protocol describes the condensation of a disubstituted malonic acid (e.g., 2,2-dimethylmalonic acid) with a ketone (e.g., acetone) to yield the corresponding Meldrum's acid analog.

Materials:

Reagent/Solvent	Formula	Molar Mass ( g/mol )	Quantity	Notes
2,2-Dimethylmalonic Acid	C₅H₈O₄	132.11	5.0 g (37.8 mmol)	Precursor from Part 1
Acetone	C₃H₆O	58.08	3.3 mL (45.4 mmol)	1.2 equivalents
Acetic Anhydride	C₄H₆O₃	102.09	7.8 mL (83.2 mmol)	2.2 equivalents
Concentrated H₂SO₄	H₂SO₄	98.08	0.2 mL	Catalyst

Procedure:

• To a 100 mL round-bottom flask, add 2,2-dimethylmalonic acid and acetone.

• Cool the mixture to 0-5 °C in an ice bath with magnetic stirring.

• Slowly and carefully add concentrated sulfuric acid dropwise.

• With vigorous stirring, add acetic anhydride dropwise over a period of 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, continue stirring the mixture at 0-5 °C for 2-3 hours.

• Slowly add ice-cold water to the reaction mixture to quench the excess acetic anhydride and precipitate the product.

• Continue stirring for another 30 minutes in the ice bath.

• Collect the solid product by vacuum filtration, wash thoroughly with cold water, and then with a small amount of cold ethanol.

• Dry the product under vacuum. Recrystallization from a suitable solvent (e.g., acetone/hexane) can be performed for further purification.

Visualization of the Synthetic Workflow

Sources

• 1. 2,2-Dimethyl-1,3-dioxane-4,6-dione: History and Versatility in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 2. Meldrum's acid [chem-is-you.blogspot.com]
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• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. US4613671A - Process for the preparation of Meldrum's acid - Google Patents [patents.google.com]

The Strategic Deployment of Dimethyl 2,2-dimethylmalonate in Complex Synthesis

Introduction: The Quaternary Carbon Challenge and a Versatile Solution

In the intricate art of total synthesis, the construction of quaternary carbon centers, particularly those bearing a gem-dimethyl group, presents a formidable stereochemical and steric challenge. These motifs are prevalent in a vast array of biologically active natural products, including the renowned anticancer agent Taxol and the diterpene ingenol.[1][2] The gem-dimethyl group can impart significant conformational rigidity, enhance binding affinity to biological targets, and improve metabolic stability.[3] Dimethyl 2,2-dimethylmalonate has emerged as a highly effective and versatile building block to address this synthetic hurdle, providing a reliable platform for the introduction of the gem-dimethyl moiety. This application note will provide an in-depth technical guide on the strategic use of dimethyl 2,2-dimethylmalonate in total synthesis, complete with detailed protocols and expert insights.

Core Principles: Why Dimethyl 2,2-dimethylmalonate?

The utility of dimethyl 2,2-dimethylmalonate stems from a confluence of its structural and reactivity characteristics. Unlike its parent compound, dimethyl malonate, the C2 position is already fully substituted with two methyl groups. This seemingly simple modification has profound implications for its application in synthesis:

• Direct Introduction of the Gem-Dimethyl Group: It serves as a direct precursor to the gem-dimethyl functionality, obviating the need for sequential methylation steps which can often lead to mixtures of mono- and di-alkylated products.

• Steric Shielding and Regiocontrol: The bulky gem-dimethyl group can influence the stereochemical outcome of reactions at adjacent centers, providing a degree of steric control.

• Versatile Functionality: The two ester groups provide handles for a variety of subsequent transformations, most notably the Krapcho decarboxylation to unveil a monomethylated carboxylic acid or ester, or reduction to a diol.[4][5]

The following diagram illustrates the central role of dimethyl 2,2-dimethylmalonate as a synthetic linchpin.

Caption: Synthetic pathways originating from dimethyl 2,2-dimethylmalonate.

Synthesis of Dimethyl 2,2-dimethylmalonate: A Practical Protocol

While commercially available, an efficient laboratory-scale synthesis can be advantageous. A common method involves the methylation of dimethyl malonate. However, a more scalable and cost-effective approach starts from 2,2-dimethyl-1,3-propanediol.[6]

Protocol 1: Two-Step Synthesis from 2,2-Dimethyl-1,3-propanediol[6]

Step 1: Oxidation to 2,2-Dimethylmalonic Acid

• Reaction Setup: To a stirred solution of 30% hydrogen peroxide (600g) in a round-bottom flask, add 2,2-dimethyl-1,3-propanediol (104.2g), sodium tungstate (0.3g), and oxalic acid (0.02g).

• Reaction Execution: Gently heat the mixture. In the later stage of the reaction, increase the temperature to 50-80°C to drive the oxidation to completion.

• Work-up and Isolation: Concentrate the reaction mixture under reduced pressure and then acidify. Cool the solution to induce crystallization of 2,2-dimethylmalonic acid. Recrystallize the crude product from deionized water to obtain pure 2,2-dimethylmalonic acid. (Typical yield: 83%).

Step 2: Esterification to Dimethyl 2,2-dimethylmalonate

• Reaction Setup: In a flask equipped with a Dean-Stark apparatus, combine 2,2-dimethylmalonic acid (1 part by weight), methanol (6 molar equivalents), sodium bisulfate monohydrate (10% by weight of the malonic acid) as the catalyst, and cyclohexane as the water-carrying agent.

• Reaction Execution: Heat the reaction mixture to 70-75°C for 3 hours, collecting the water that azeotropes with cyclohexane in the Dean-Stark trap.

• Work-up and Purification: After the reaction is complete, distill off the cyclohexane and excess methanol. Wash the crude product with water, dry over anhydrous magnesium sulfate, and purify by vacuum distillation, collecting the fraction at 106-110°C. (Typical yield: 96%, Purity: >99%).

Key Applications and Protocols in Total Synthesis

Alkylation: Forging New Carbon-Carbon Bonds

Alkylation of the enolate derived from a monosubstituted malonate is a cornerstone of C-C bond formation. While dimethyl 2,2-dimethylmalonate itself lacks an enolizable proton, its derivatives, often obtained from other routes and then dimethylated, can be further functionalized. For the purpose of illustrating a robust alkylation protocol on a related system, we present a method for the stereoselective alkylation of a chiral malonate.[7]

Protocol 2: Stereoselective Alkylation of a Chiral Malonate Derivative[7]

This protocol describes the α-alkylation of a more complex malonate but the principles are widely applicable.

• Reagent Preparation: Prepare a solution of the chiral malonate substrate in an appropriate solvent (e.g., toluene).

• Phase-Transfer Catalysis: Add a phase-transfer catalyst, such as (S,S)-3,4,5-trifluorophenyl-NAS bromide, along with an aqueous solution of a base (e.g., 50% aq. KOH).

• Alkylation: Add the alkylating agent (e.g., benzyl bromide) and stir the biphasic mixture vigorously at a controlled temperature (e.g., 0°C to room temperature) until the reaction is complete (monitored by TLC or GC).

• Work-up and Purification: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Substrate (Example)	Alkylating Agent	Catalyst	Base	Yield	Enantiomeric Excess (ee)
2,2-diphenylethyl tert-butyl α-methylmalonate	p-Chlorobenzyl bromide	(S,S)-3,4,5-trifluorophenyl-NAS bromide	50% aq. KOH	up to 99%	up to 98%

Scientist's Insight: The choice of a phase-transfer catalyst is critical for achieving high enantioselectivity. The catalyst forms a chiral ion pair with the enolate, which then directs the approach of the electrophile. The use of a biphasic system with a strong base allows for efficient deprotonation while minimizing side reactions.

Caption: Workflow for stereoselective alkylation.

The Krapcho Decarboxylation: Unveiling the Carboxylic Acid or Ester

A frequent and crucial transformation of substituted dimethyl 2,2-dimethylmalonates is the Krapcho decarboxylation. This reaction selectively removes one of the ester groups, yielding a monoester.[4] It is particularly valuable as it proceeds under neutral or mildly basic conditions, preserving sensitive functional groups that might not tolerate harsh acidic or basic hydrolysis.[5]

Mechanism Insight: The reaction is typically carried out in a dipolar aprotic solvent like DMSO with a salt, such as lithium chloride or sodium cyanide, and a small amount of water at elevated temperatures. The mechanism involves nucleophilic attack of the anion (e.g., Cl⁻) on one of the methyl groups of the ester in an SN2 fashion, followed by decarboxylation.[5]

Protocol 3: General Procedure for Krapcho Decarboxylation[8]

• Reaction Setup: In a round-bottom flask, dissolve the substituted dimethyl 2,2-dimethylmalonate in dimethyl sulfoxide (DMSO). Add a salt, such as lithium chloride (1.2 equivalents), and water (2 equivalents).

• Reaction Execution: Heat the reaction mixture to a high temperature (typically 150-180°C) and monitor the progress by TLC or GC until the starting material is consumed.

• Work-up and Purification: Cool the reaction mixture to room temperature and pour it into water. Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the resulting monoester by column chromatography or distillation.

Substrate Type	Salt	Solvent	Temperature (°C)	Typical Yield
Disubstituted Malonic Ester	LiCl	DMSO/H₂O	160-180	>85%
Disubstituted Malonic Ester	NaCl	DMSO/H₂O	160-180	>80%
Disubstituted Malonic Ester	NaCN	DMSO/H₂O	150-170	>90%

Scientist's Insight: The choice of salt can influence the reaction rate and yield. For hindered substrates, sodium cyanide is often more effective than lithium chloride. The presence of water is crucial for protonating the intermediate carbanion. Microwave-assisted Krapcho decarboxylations have also been developed, significantly reducing reaction times.[8]

Conclusion: A Cornerstone in Modern Synthesis

Dimethyl 2,2-dimethylmalonate is more than just a simple building block; it is a strategic tool for the efficient and controlled construction of complex molecular architectures. Its ability to introduce the ubiquitous gem-dimethyl group, coupled with the versatility of its ester functionalities, makes it an invaluable asset in the total synthesis of natural products and the development of new pharmaceuticals. The protocols and insights provided in this application note are intended to empower researchers to confidently and effectively utilize this powerful reagent in their synthetic endeavors.

References

• CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate - Google Patents.

• Synthesis of chiral malonates by α-alkylation of 2,2-diphenylethyl tert-butyl malonates via enantioselective phase-transfer catalysis - Frontiers. (2023). Available at: [Link]

• rhodium-catalyzed heterocycloaddition of a diazomalonate and a nitrile - Organic Syntheses Procedure. Available at: [Link]

• Process for the C-alkylation of malonic esters using phase-transfer agents - Google Patents.

• Stereoselective Michael addition reaction of dimethyl malonate to racemic nitroolefins. - ResearchGate. Available at: [Link]

• The early stages of taxol biosynthesis: An interim report on the synthesis and identification of early pathway metabolites - Natural Product Reports (RSC Publishing). (2012). Available at: [Link]

• Total synthesis of ingenol - PubMed. Available at: [Link]

• Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Available at: [Link]

• Krapcho decarboxylation - Wikipedia. Available at: [Link]

• (PDF) Advances in the Krapcho Decarboxylation - ResearchGate. (2011). Available at: [Link]

• Natural Products-Inspired Use of the Gem-Dimethyl Group in Medicinal Chemistry. Available at: [Link]

• Dimethyl malonate - Wikipedia. Available at: [Link]

• Strategies and Lessons Learned from Total Synthesis of Taxol - PubMed. Available at: [Link]

• Total Synthesis of Ingenol - Organic Chemistry Portal. (2004). Available at: [Link]

• Quaternary–centre–guided synthesis of complex polycyclic terpenes - PMC - PubMed Central. Available at: [Link]

• Nicolaou Taxol total synthesis - Wikipedia. Available at: [Link]

• Malonic acid, methyl-, diethyl ester - Organic Syntheses Procedure. Available at: [Link]

• Decarboxylation - Organic Chemistry Portal. Available at: [Link]

• Taxol synthesis | Request PDF - ResearchGate. (2025). Available at: [Link]

• Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry - PubMed. (2018). Available at: [Link]

• Total Synthesis of Ingenol (I). - ResearchGate. (2025). Available at: [Link]

• Krapcho Decarboxylation - YouTube. (2022). Available at: [Link]

• Taxol synthesis. (2006). Available at: [Link]

• The gem-Dimethyl Effect Revisited | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• The Malonic Ester and Acetoacetic Ester Synthesis - Master Organic Chemistry. (2025). Available at: [Link]

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• 7. Frontiers | Synthesis of chiral malonates by α-alkylation of 2,2-diphenylethyl tert-butyl malonates via enantioselective phase-transfer catalysis [frontiersin.org]
• 8. Decarboxylation [organic-chemistry.org]

Application Notes & Protocols: Enzymatic Transformations of Dimethyl 2,2-dimethylmalonate for Chiral Synthesis

Abstract

Dimethyl 2,2-dimethylmalonate is a prochiral diester, a class of molecules of significant interest in medicinal chemistry and materials science. The creation of stereochemically pure chiral centers from such precursors is a cornerstone of modern asymmetric synthesis. Enzymatic catalysis offers a powerful, green, and highly selective alternative to traditional chemical methods for achieving this transformation. This guide provides an in-depth exploration of the principles, applications, and detailed protocols for the enzymatic hydrolysis of Dimethyl 2,2-dimethylmalonate, focusing on the use of Pig Liver Esterase (PLE) and lipases to generate valuable, optically active monoester building blocks. The protocols are designed for researchers, chemists, and drug development professionals, emphasizing the rationale behind experimental design and providing self-validating methodologies.

Introduction: The Strategic Value of Prochiral Malonates

Prochiral 2,2-disubstituted malonate esters are ideal substrates for desymmetrization reactions. The two ester functionalities are enantiotopic, meaning a chiral catalyst can selectively react with one over the other, transforming an achiral molecule into a single enantiomer of a chiral product. This resulting chiral monoacid, containing a quaternary stereocenter, is a versatile intermediate for the synthesis of complex molecules, including amino acids, lactones, and other pharmacologically relevant scaffolds.[1]

While chemical methods for this transformation often require complex chiral ligands and stringent reaction conditions, enzymes operate with exquisite stereoselectivity under mild, aqueous conditions.[2] Hydrolases, particularly esterases and lipases, are the biocatalysts of choice for this application due to their broad substrate tolerance, high enantioselectivity, and commercial availability.[3][4] This document will focus on two of the most effective and widely used enzymes for this purpose: Pig Liver Esterase (PLE) and Candida antarctica Lipase B (CALB).

Core Principles and Key Biocatalysts

The enzymatic strategy relies on the chiral active site of the enzyme, which creates a diastereomeric transition state when interacting with the prochiral substrate. This difference in energy between the two possible transition states leads to the preferential hydrolysis of one of the two enantiotopic ester groups.[3]

Pig Liver Esterase (PLE, E.C. 3.1.1.1)

PLE is a serine hydrolase renowned for its ability to perform asymmetric hydrolysis on a wide array of esters, particularly meso-diesters and prochiral substrates like substituted malonates.[3][5]

• Mechanism of Action : The catalytic triad in the active site of PLE (typically Ser-His-Asp) facilitates the hydrolysis. The serine residue acts as a nucleophile, attacking the carbonyl carbon of one of the ester groups. The key to its stereoselectivity lies in how the substrate binds within the chiral pocket of the active site. Predictive active-site models have been developed to explain and forecast the stereochemical outcome based on the relative size of the substituents on the substrate.[3] For 2-substituted malonates, the stereochemical preference can often be modulated by the size of the second substituent at the C-2 position.[3]

• Why PLE is Effective : PLE is often the first choice for malonate desymmetrization due to its well-documented success and high enantiomeric ratios (E-values) achieved with analogous substrates.[6] However, commercial PLE preparations can be a mixture of isoenzymes, which historically led to some variability, though modern preparations are more consistent.[6]

Lipases (E.C. 3.1.1.3)

Lipases are incredibly versatile enzymes that catalyze ester hydrolysis in aqueous environments and ester synthesis or transesterification in non-aqueous media.[7]

• Candida antarctica Lipase B (CALB) : CALB is one of the most robust and widely used lipases in organic synthesis.[8] It is known for its broad substrate scope, high stability in organic solvents, and excellent enantioselectivity.[9] It is commercially available in an immobilized form (e.g., Novozym® 435), which dramatically enhances its stability, reusability, and ease of separation from the reaction mixture.

• Application in Malonate Chemistry : While PLE is more traditionally cited for malonate desymmetrization, lipases like CALB are highly effective for the kinetic resolution of a vast range of racemic esters and alcohols.[10] They can be effectively screened for the hydrolysis of Dimethyl 2,2-dimethylmalonate. Furthermore, their ability to function in organic solvents opens up possibilities for transesterification reactions, providing an alternative route to chiral monoesters.[11]

Table 1: Comparison of Key Biocatalysts for Malonate Hydrolysis

Feature	Pig Liver Esterase (PLE)	Candida antarctica Lipase B (CALB)
Enzyme Class	Carboxylesterase[12]	Lipase (Serine Hydrolase)
Primary Application	Asymmetric hydrolysis of prochiral and meso-esters (Desymmetrization).[3]	Kinetic resolution of racemic alcohols and esters; transesterification.[10]
Optimal Medium	Primarily aqueous buffers, often with co-solvents.[6]	Aqueous buffers or non-aqueous organic solvents.[7]
Commercial Form	Lyophilized powder or suspension.[5]	Soluble or, more commonly, immobilized on a solid support (e.g., Novozym® 435).
Key Advantages	High enantioselectivity for malonate-type substrates.[6]	Exceptional stability (especially when immobilized), reusability, broad substrate scope.
Considerations	Can be sensitive to organic solvents; potential for batch-to-batch variability.[6]	May require screening to find optimal conditions for desymmetrization.

Application Note 1: Asymmetric Hydrolysis with Pig Liver Esterase

This section details the use of PLE for the enantioselective mono-de-esterification of Dimethyl 2,2-dimethylmalonate.

Scientific Principle

The goal is to selectively hydrolyze one of the two enantiotopic methyl ester groups of Dimethyl 2,2-dimethylmalonate to produce the chiral (R)- or (S)-2-carbomethoxy-2-methylpropanoic acid. The choice of reaction conditions, particularly the use of co-solvents, is critical for achieving high enantioselectivity and conversion.[6] Co-solvents like isopropanol and t-butanol can modulate the enzyme's conformation and substrate solubility, directly impacting the stereochemical outcome.[6] The reaction is monitored by measuring the consumption of a base (e.g., NaOH), which is required to neutralize the carboxylic acid produced and maintain a constant pH.

Caption: General mechanism for PLE-catalyzed desymmetrization.

Detailed Experimental Protocol

This protocol is adapted from an optimized process for analogous 2-aryl-2-alkyl-disubstituted diethyl malonates, which demonstrated excellent enantioselectivity.[6]

Materials:

• Dimethyl 2,2-dimethylmalonate

• Pig Liver Esterase (PLE, suspension or lyophilized powder, e.g., Sigma-Aldrich E3127)

• Phosphate Buffer (0.1 M, pH 7.0)

• Isopropanol (i-PrOH)

• tert-Butanol (t-BuOH)

• Sodium Hydroxide (NaOH) solution (0.1 M, standardized)

• Hydrochloric Acid (HCl) solution (2 M)

• Ethyl Acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

• pH-stat or automatic titrator (alternatively, manual titration with a pH meter)

Protocol Steps:

• Reaction Setup:

  • In a temperature-controlled reaction vessel, prepare the reaction buffer by mixing the 0.1 M phosphate buffer, i-PrOH, and t-BuOH in an 8:1:1 (v/v/v) ratio.[6] For a 100 mL total volume, this would be 80 mL buffer, 10 mL i-PrOH, and 10 mL t-BuOH.

  • Equilibrate the buffer to the desired reaction temperature (typically 25-30 °C).

  • Add Dimethyl 2,2-dimethylmalonate to the buffer to achieve the desired concentration (e.g., 50-200 mM). Stir until dissolved or finely suspended.

• Enzyme Addition & Reaction Monitoring:

  • Initiate the reaction by adding PLE (e.g., 500-1000 units per mmol of substrate).

  • Immediately begin monitoring the pH. Maintain the pH at 7.0 by the controlled addition of 0.1 M NaOH solution using a pH-stat. The rate of NaOH consumption is proportional to the reaction rate.

  • The reaction is complete when 0.5 equivalents of NaOH have been consumed, corresponding to 50% hydrolysis (i.e., complete conversion to the monoester).

• Reaction Work-up:

  • Once the reaction is complete, stop the enzymatic activity by acidifying the mixture to pH 2-3 with 2 M HCl. This protonates the carboxylate product, making it extractable.

  • Extract the aqueous mixture three times with an equal volume of ethyl acetate.

  • Combine the organic layers.

• Purification and Analysis:

  • Dry the combined organic phase over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

  • The crude product can be purified further by column chromatography if necessary.

  • Analysis: Determine the enantiomeric excess (ee) of the product using chiral HPLC or chiral GC after derivatization (e.g., to a methyl ester or an amide with a chiral amine).

Caption: Experimental workflow for PLE-catalyzed hydrolysis.

Application Note 2: Lipase Screening for Kinetic Resolution

This section provides a general protocol for screening various lipases to identify a suitable catalyst for the hydrolysis of Dimethyl 2,2-dimethylmalonate.

Scientific Principle

While PLE is a desymmetrization specialist, many lipases can also exhibit high enantioselectivity. A screening approach is the most effective way to identify the best biocatalyst and conditions. This protocol uses a parallel setup to test several commercially available lipases (both free and immobilized) simultaneously. The reaction progress is typically monitored at a fixed time point by analyzing the conversion and the enantiomeric excess of both the remaining substrate and the product formed.[13][14]

Detailed Screening Protocol

Materials:

• A panel of lipases (e.g., CALB (Novozym® 435), Pseudomonas cepacia, Candida rugosa, Thermomyces lanuginosus).[10][13]

• Dimethyl 2,2-dimethylmalonate

• Phosphate Buffer (0.1 M, pH 7.0)

• Acetonitrile or THF (as co-solvent)

• Small reaction vials (e.g., 2 mL HPLC vials with screw caps)

• Shaking incubator or orbital shaker

• Ethyl Acetate

• Internal standard for GC/HPLC analysis (e.g., dodecane)

Protocol Steps:

• Stock Solution Preparation:

  • Prepare a stock solution of Dimethyl 2,2-dimethylmalonate (e.g., 100 mM) in the chosen co-solvent (e.g., acetonitrile).

  • Prepare a 0.1 M phosphate buffer (pH 7.0).

• Reaction Setup (per vial):

  • To each vial, add a defined amount of lipase (e.g., 10-20 mg of immobilized enzyme or an equivalent activity for free enzyme).

  • Add 800 µL of the phosphate buffer.

  • Add 200 µL of the substrate stock solution to initiate the reaction (final substrate concentration will be 20 mM in a 1:4 co-solvent:buffer system).

  • Include a "no enzyme" control vial to check for background hydrolysis.

• Incubation:

  • Seal the vials tightly and place them in a shaking incubator set to a standard temperature (e.g., 30 °C or 40 °C) and agitation (e.g., 200 rpm).

  • Allow the reactions to proceed for a set time (e.g., 24 hours).

• Work-up and Analysis:

  • After 24 hours, quench the reaction by adding 1 mL of ethyl acetate containing an internal standard.

  • Vortex vigorously to extract the substrate and product.

  • Centrifuge the vials to separate the layers and pellet the enzyme.

  • Transfer the top organic layer to a new vial for analysis.

  • Analyze the organic layer by chiral GC or HPLC to determine the conversion percentage and the enantiomeric excess of the unreacted substrate and the monoester product.

• Data Evaluation:

  • Calculate the conversion (c) and enantiomeric ratio (E) for each enzyme to identify the most promising candidates for further optimization. The enantiomeric ratio is a measure of the enzyme's selectivity and is calculated from the ee of the substrate (eeₛ) and product (eeₚ).

Caption: Workflow for parallel screening of lipases.

Troubleshooting

Table 2: Common Issues and Solutions in Enzymatic Hydrolysis

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	Inactive enzyme.	Verify enzyme activity with a standard substrate (e.g., p-nitrophenyl butyrate). Use a fresh batch of enzyme.
Presence of inhibitors in reagents.	Use high-purity, analytical grade solvents and reagents.
Sub-optimal pH or temperature.	Optimize pH and temperature for the specific enzyme being used. Check manufacturer's data sheet.
Low Enantioselectivity (ee)	Incorrect co-solvent or concentration.	Screen different co-solvents (e.g., DMSO, THF, t-BuOH) and vary their concentration.[6]
Reaction temperature is too high.	Lower the reaction temperature; this often increases enantioselectivity at the cost of reaction rate.
Reaction proceeded past 50% conversion (for kinetic resolution).	Monitor the reaction closely and stop it at or near 50% conversion for optimal ee of both substrate and product.
Poor Reproducibility	Inconsistent enzyme activity/amount.	For lyophilized powders, ensure they are well-mixed before weighing. For immobilized enzymes, ensure the slurry is homogenous before dispensing.
Inaccurate pH control.	Calibrate the pH meter before use. Ensure the NaOH titrant is accurately standardized.

Conclusion

The enzymatic desymmetrization of Dimethyl 2,2-dimethylmalonate is a highly efficient and selective method for producing valuable chiral building blocks. Pig Liver Esterase provides a direct and often highly enantioselective route, with established protocols for analogous substrates serving as an excellent starting point.[3][6] Additionally, a systematic screening of robust lipases, particularly immobilized preparations like CALB, can uncover alternative biocatalysts that offer advantages in stability, reusability, and process scalability.[15] The protocols and principles outlined in this guide provide a solid foundation for researchers to successfully implement these powerful biocatalytic transformations in their synthetic workflows.

References

• OECD SIDS. (2005). MALONIC ACID DIESTERS. UNEP Publications. Link

• Zhang, R., et al. (2020). Pig Liver Esterases Hydrolyze Endocannabinoids and Promote Inflammatory Response. Frontiers in Pharmacology. Link

• Pellis, A., et al. (2021). Enzyme-catalyzed synthesis of malonate polyesters and their use as metal chelating materials. White Rose Research Online. Link

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• Singh, G., et al. (2013). Diastereoselective hydrolysis of branched malonate diesters by Porcine Liver Esterase: Synthesis of 5‐benzyl substituted Cα‐methyl‐β‐proline and catalytic evaluation. Semantic Scholar. Link

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• Li, G-L., et al. (2020). Asymmetric Synthesis of Both Enantiomers of Dimethyl 2-Methylsuccinate by the Ene-Reductase-Catalyzed Reduction at High Substrate Concentration. MDPI. Link

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• Mills, E.L., et al. (2017). Dimethyl malonate (DMM) inhibits mitochondrial complex II. ResearchGate. Link

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• Park, J., et al. (2016). DNA as a Chiral Scaffold for Asymmetric Synthesis. PMC - NIH. Link

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• Figlia, G., et al. (2020). Comparison of substrate specificity of lipase B from Candida antarctica (CaLB) and lipase from Thermomyces lanuginosus. ResearchGate. Link

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• BenchChem. Application Notes and Protocols for the Enzymatic Synthesis of Dimethyl Azelate using Lipase. Link

• Wikipedia. Dimethyl malonate. Link

• Reddy, L.C.S., et al. (2017). Lipase-Catalysed Enzymatic Kinetic Resolution of Aromatic Morita-Baylis-Hillman Derivatives by Hydrolysis and Transesterification. PMC - NIH. Link

• ChemicalBook. (2022). The production method of dimethyl malonate. Link

• Andrade, L.H., et al. (2020). Resolution of Racemic Aryloxy-Propan-2-yl Acetates via Lipase-Catalyzed Hydrolysis. MDPI. Link

• Li, X-Y., et al. (2024). Enzyme-Catalyzed Dynamic Kinetic Resolution for the Asymmetric Synthesis of 2,3-Dihydrobenzofuran Esters.... ResearchGate. Link

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• 1. Diastereoselective hydrolysis of branched malonate diesters by Porcine Liver Esterase: Synthesis of 5‐benzyl substituted Cα‐methyl‐β‐proline and catalytic evaluation | Semantic Scholar [semanticscholar.org]
• 2. Enzymatic strategies for asymmetric synthesis - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 3. Asymmetric ester hydrolysis with pig-liver esterase - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Esterase (PLE), Porcine Liver - High Purit | LeeBio.com [leebio.com]
• 6. researchgate.net [researchgate.net]
• 7. Activation and Stabilization of Lipase B from Candida antarctica by Immobilization on Polymer Brushes with Optimized Surface Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lipase B Candida antarctica, recombinant powder, beige, 9units/mg 9001-62-1 [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Pig Liver Esterases Hydrolyze Endocannabinoids and Promote Inflammatory Response - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Resolution of Racemic Aryloxy-Propan-2-yl Acetates via Lipase-Catalyzed Hydrolysis: Preparation of Enantiomerically Pure/Enantioenriched Mexiletine Intermediates and Analogs [mdpi.com]
• 15. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of Dimethyl 2,2-dimethylmalonate by Distillation

Welcome to the Technical Support Center for the purification of Dimethyl 2,2-dimethylmalonate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice for the distillation of this important chemical intermediate. Our goal is to equip you with the necessary knowledge to overcome common challenges and ensure the highest purity of your product.

Troubleshooting Guide

Distillation of Dimethyl 2,2-dimethylmalonate, while a standard procedure, can present several challenges. This section is designed to help you diagnose and resolve common issues you may encounter during the purification process.

Below is a workflow to guide you through the troubleshooting process.

Caption: A stepwise guide to troubleshooting distillation issues.

Common Distillation Problems and Solutions

Problem	Potential Causes	Recommended Solutions & Explanations
No distillate collecting	- Vacuum leak: The most common issue. A poor vacuum will not sufficiently lower the boiling point. - Insufficient heating: The pot temperature is too low to cause vaporization at the current pressure. - Thermometer placement: The thermometer bulb is not positioned correctly to measure the temperature of the vapor.	- Check all joints and seals: Ensure all ground glass joints are properly greased and sealed. Check tubing for cracks or loose connections. A hissing sound is a tell-tale sign of a leak.[1] - Increase heating mantle temperature: Gradually increase the heat input to the distilling flask. Monitor for signs of boiling. - Adjust thermometer position: The top of the thermometer bulb should be level with the bottom of the sidearm leading to the condenser.
Bumping/Violent Boiling	- Lack of boiling chips/stir bar: Uneven heating can lead to superheating followed by violent boiling. - Heating too rapidly: Applying heat too quickly can cause uncontrolled boiling.	- Use a magnetic stir bar: Boiling chips are ineffective under vacuum as the trapped air is removed.[2] A magnetic stirrer provides smooth boiling. - Heat gradually: Increase the temperature of the heating mantle slowly to allow for controlled boiling.
Product solidifies in the condenser	- Condenser water is too cold: If the product has a relatively high melting point, it can solidify upon contact with a very cold condenser.	- Increase the temperature of the cooling water: Or, in some cases, it may be necessary to run the distillation without cooling water in the condenser, allowing it to air-cool.
Poor separation of components	- Distillation rate is too fast: A rapid distillation does not allow for proper equilibration between the liquid and vapor phases, leading to poor separation. - Insufficient theoretical plates: For compounds with close boiling points, a simple distillation setup may not be adequate.	- Slow down the distillation: Reduce the heating to achieve a slow, steady collection of distillate (e.g., 1-2 drops per second). - Use a fractionating column: A Vigreux or packed column increases the number of theoretical plates, enhancing separation.
Product is impure (by NMR/GC-MS)	- Co-distillation with a close-boiling impurity: Impurities with similar boiling points to the product will distill over with it. - Thermal decomposition: Excessive heating can cause the malonic ester to decompose.	- Fractional distillation: Use a fractionating column and collect multiple small fractions. Analyze each fraction to isolate the purest ones.[3] - Lower the distillation temperature: Achieve a lower boiling point by improving the vacuum. Use a high-vacuum pump if necessary.
Pressure fluctuations	- Inconsistent vacuum source: A faulty vacuum pump or water aspirator can cause the pressure to fluctuate. - Leaks in the system: Small, intermittent leaks can lead to an unstable vacuum.	- Service the vacuum pump: Check the oil level and for any blockages. If using a water aspirator, ensure a consistent water flow rate. - Re-check all connections: Even a small leak can cause significant issues. Ensure all joints are well-greased and clamped.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the purification of Dimethyl 2,2-dimethylmalonate.

Caption: Decision tree for selecting the appropriate purification method.

Q1: Why is vacuum distillation necessary for Dimethyl 2,2-dimethylmalonate?

A1: Dimethyl 2,2-dimethylmalonate has a high boiling point at atmospheric pressure. Attempting to distill it at this pressure would require very high temperatures, which could lead to thermal decomposition of the molecule. By reducing the pressure, the boiling point is significantly lowered, allowing for a safe and efficient distillation.[4]

Q2: What are the expected boiling point and pressure for the distillation?

A2: The boiling point is dependent on the vacuum achieved. A reported boiling point is 53.5-54.5 °C at 6 Torr.[5] A patent for its synthesis describes collecting the product fraction between 106-110°C using an oil pump, which typically achieves lower pressures than a water aspirator.[6][7] You can use a pressure-temperature nomograph to estimate the boiling point at your specific vacuum level.[8][9]

Q3: What are the most likely impurities in my crude Dimethyl 2,2-dimethylmalonate?

A3: The impurities will depend on the synthetic route used.

• From esterification of 2,2-dimethylmalonic acid: Unreacted 2,2-dimethylmalonic acid (non-volatile), residual methanol, and the esterification catalyst (e.g., sulfuric acid).

• From alkylation of dimethyl malonate: Unreacted dimethyl malonate, the mono-alkylated intermediate (dimethyl methylmalonate), and potentially over-alkylated byproducts. Residual base and solvents will also be present.

Q4: Can I use a simple distillation setup, or is fractional distillation required?

A4: If your crude product contains only non-volatile impurities (like salts or catalysts) or very volatile solvents, a simple vacuum distillation may be sufficient. However, if you suspect the presence of impurities with boiling points close to that of your product (e.g., under- or over-alkylated byproducts), fractional vacuum distillation is highly recommended for achieving high purity.

Q5: How can I confirm the purity of my distilled Dimethyl 2,2-dimethylmalonate?

A5: The most common and reliable methods are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the product and identify any proton- or carbon-containing impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC will separate the components of your sample, and MS will help in identifying them based on their mass-to-charge ratio. This is an excellent method for detecting volatile impurities.

Q6: What precautions should I take to prevent hydrolysis or decarboxylation during distillation?

A6:

• Ensure the crude product is dry: Before distillation, ensure any residual water from the workup is removed by drying the organic phase with an anhydrous drying agent like magnesium sulfate or sodium sulfate. Water can lead to hydrolysis of the ester, especially if acidic or basic residues are present.

• Distill at the lowest possible temperature: A good vacuum is crucial. The lower the pressure, the lower the boiling point, which minimizes the risk of thermal decomposition (decarboxylation). Malonic acid, a potential hydrolysis product, is known to decarboxylate upon heating.

Experimental Protocols

Protocol 1: Standard Vacuum Distillation Setup

This protocol is suitable for removing non-volatile impurities or highly volatile solvents.

Materials:

• Round-bottom flask (distilling flask)

• Short-path distillation head with condenser

• Thermometer and adapter

• Receiving flask

• Magnetic stirrer and stir bar

• Heating mantle

• Vacuum source (e.g., vacuum pump) with trap

• Vacuum grease

• Clamps and stand

Procedure:

• Preparation: Ensure all glassware is clean, dry, and free of cracks. Add the crude Dimethyl 2,2-dimethylmalonate and a magnetic stir bar to the distilling flask (no more than two-thirds full).

• Assembly: Assemble the distillation apparatus as shown in the diagram below. Lightly grease all ground-glass joints to ensure a good seal.[2]

• Secure the Apparatus: Securely clamp the distilling flask and the receiving flask.

• Start Stirring and Vacuum: Begin stirring the solution. Turn on the vacuum source and allow the pressure inside the apparatus to stabilize. You may observe some initial bubbling as volatile solvents are removed.

• Apply Heat: Once the pressure is stable, begin to gently heat the distilling flask with the heating mantle.

• Collect Fractions: Increase the temperature gradually until the product begins to distill. Collect any low-boiling forerun in a separate receiving flask. Once the temperature stabilizes at the expected boiling point of your product, switch to a clean receiving flask to collect the main fraction.

• Completion: Once the majority of the product has distilled over, or if the temperature begins to rise or fall significantly, stop the distillation. Remove the heating mantle and allow the apparatus to cool to room temperature before venting the system to atmospheric pressure.

• Venting and Disassembly: Slowly and carefully vent the system. Turn off the vacuum pump. Disassemble the glassware.

Protocol 2: Fractional Vacuum Distillation Setup

This protocol is recommended when separating components with close boiling points.

Additional Materials:

• Fractionating column (e.g., Vigreux column)

• Insulating material (e.g., glass wool or aluminum foil)

Procedure:

• Assembly: The setup is similar to the standard vacuum distillation, but with the inclusion of a fractionating column between the distilling flask and the distillation head.

• Insulation: Insulate the fractionating column with glass wool or aluminum foil to maintain the temperature gradient along the column.

• Heating: Heat the distilling flask slowly and evenly. The goal is to establish a gradual temperature gradient up the column.

• Equilibration: You will observe a ring of condensing vapor slowly rising up the column. Allow this process to occur slowly to ensure good separation. The temperature at the head of the column should remain relatively low until the vapor of the first component reaches the thermometer.

• Fraction Collection: Collect the fractions as described in the standard procedure. It is advisable to collect several small fractions and analyze their purity separately.

Purity Assessment

After distillation, it is crucial to verify the purity of the collected fractions.

¹H NMR (Proton Nuclear Magnetic Resonance):

• Expected Signals for Dimethyl 2,2-dimethylmalonate:

  • A singlet around 1.4 ppm corresponding to the six protons of the two methyl groups on the α-carbon.

  • A singlet around 3.7 ppm corresponding to the six protons of the two methoxy groups.

• Analysis: The absence of other signals will indicate high purity. Impurities such as dimethyl malonate would show a signal for the α-CH₂ protons around 3.4 ppm.

GC-MS (Gas Chromatography-Mass Spectrometry):

• Procedure: Inject a small, diluted sample of the purified product into the GC-MS.

• Analysis: A pure sample should show a single major peak in the gas chromatogram. The mass spectrum of this peak can be compared to a reference spectrum to confirm the identity of Dimethyl 2,2-dimethylmalonate.

References

• CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate - Google P

• Nomograph - periodicalapps. (URL: [Link])

• CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate - Google P

• 03-Fractional Distillation Esters | PDF | Home & Garden | Science & Mathematics - Scribd. (URL: [Link])

• DIMETHYL MALONATE - Ataman Kimya. (URL: [Link])

• Vacuum Distillation issues? | Call Pressure Control Solutions!. (URL: [Link])

• 5.4C: Step-by-Step Procedures for Vacuum Distillation - Chemistry LibreTexts. (URL: [Link])

• Asymmetric Michael Addition of Dimethyl Malonate to 2-Cyclopenten-1-one Catalyzed by a Heterobimetallic Complex - NIH. (URL: [Link])

• Dimethyl diethylmalonate | C9H16O4 | CID 117935 - PubChem - NIH. (URL: [Link])

• Purification: Distillation at Reduced Pressures - Department of Chemistry : University of Rochester. (URL: [Link])

• Distillation II | MIT Digital Lab Techniques Manual - YouTube. (URL: [Link])

• Why is my vacuum distillation not working? Pump is 6 litres per hour 130psi water won't even boil at 80c. : r/chemistry - Reddit. (URL: [Link])

• An Efficient and Practical Synthesis of Dimethyl 2-chloromalonate - Der Pharma Chemica. (URL: [Link])

• 7 - Organic Syntheses Procedure. (URL: [Link])

• Fractional distillation - Wikipedia. (URL: [Link])

• Purification: Fractional Distillation - Department of Chemistry : University of Rochester. (URL: [Link])

• [ - Propanedioic acid, [4-(Acetyloxy)-2-cyclohexen-1-yl]-, dimethyl ester, cis - Organic Syntheses Procedure. (URL: http://www.orgsyn.org/demo.aspx?prep=v70p0001)

• Dimethyl malonate - Optional[1H NMR] - Spectrum - SpectraBase. (URL: [Link])

• SYNTHESIS OF METHYLENE MALONATES USING RAPID RECOVERY IN THE PRESENCE OF A HEAT TRANSFER AGENT - European Patent Office - EP 320 - Googleapis.com. (URL: [Link])

• Dimethyl malonate - Wikipedia. (URL: [Link])

Sources

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. quora.com [quora.com]
• 3. researchgate.net [researchgate.net]
• 4. CN103724191A - Dimethyl malonate preparation method - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate - Google Patents [patents.google.com]
• 8. Nomograph | periodicalapps [periodicalapps.com]
• 9. St Andrews - Chemistry Teaching Laboratories [chemistry.st-andrews.ac.uk]

Technical Support Center: Large-Scale Synthesis of Dimethyl 2,2-dimethylmalonate

Welcome to the technical support center for the large-scale synthesis of Dimethyl 2,2-dimethylmalonate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the scale-up of this important chemical intermediate. Here, we provide in-depth, field-proven insights in a troubleshooting and FAQ format to ensure the successful and safe execution of your synthesis campaigns.

Introduction: Navigating the Synthetic Landscape

Dimethyl 2,2-dimethylmalonate is a valuable building block in the synthesis of pharmaceuticals and other fine chemicals. While several synthetic routes exist, this guide will focus on the most common and industrially viable method: the two-step synthesis involving the oxidation of 2,2-dimethyl-1,3-propanediol to 2,2-dimethylmalonic acid, followed by Fischer esterification.

Historically, the methylation of dimethyl malonate was a common approach. However, this method is often plagued by challenges in controlling the reaction to prevent the formation of mono-methylated by-products, and it frequently involves the use of hazardous and costly methylating agents like dimethyl sulfate or methyl iodide. Consequently, the oxidation-esterification route has become the preferred method for large-scale production due to its higher yields, improved safety profile, and more readily available starting materials.

This guide is structured to address specific issues you may encounter at each stage of the modern, preferred synthetic pathway.

Diagram: Overall Synthesis Workflow

Caption: Workflow for the synthesis of Dimethyl 2,2-dimethylmalonate.

Part 1: Oxidation of 2,2-dimethyl-1,3-propanediol

This initial step involves the oxidation of the diol to the corresponding dicarboxylic acid. A common and effective oxidizing agent for this transformation on a large scale is hydrogen peroxide, often in the presence of a catalyst.

Frequently Asked Questions (FAQs)

Q1: What are the key safety concerns when using hydrogen peroxide for large-scale oxidations?

A1: Hydrogen peroxide is a strong oxidizer and requires careful handling to avoid accidents. Key safety considerations include:

• Material Compatibility: Ensure all reactors, transfer lines, and storage containers are made of compatible materials like passivated stainless steel or glass. Avoid contact with incompatible materials such as metals (iron, copper, nickel), metal salts, dust, and rust, which can catalyze its decomposition.[1][2]

• Venting: All vessels containing hydrogen peroxide must be adequately vented to prevent pressure buildup from oxygen gas, a product of its decomposition.[2][3]

• Temperature Control: The decomposition of hydrogen peroxide is exothermic and can become self-accelerating at elevated temperatures. It is crucial to have robust temperature monitoring and control systems in place.[2][4]

• Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical splash-proof goggles, gloves, and a lab coat. Emergency showers and eyewash stations should be readily accessible.[1][2][3]

Q2: What are common side reactions during the oxidation of diols, and how can they be minimized?

A2: A potential side reaction in the oxidation of diols under acidic conditions is the formation of a cyclic lactone.[5] To minimize this, it's often beneficial to perform the oxidation under neutral or slightly alkaline conditions. Maintaining a pH above 9 can help ensure the diacid is formed as its carboxylate salt, which is less prone to cyclization.[5]

Troubleshooting Guide: Oxidation Step

Problem	Potential Cause	Troubleshooting Steps
Low yield of 2,2-dimethylmalonic acid	Incomplete reaction.	- Ensure the molar ratio of hydrogen peroxide to the diol is sufficient. - Verify the activity of the catalyst, if one is being used. - Increase the reaction time or temperature, while carefully monitoring for exotherms.
Over-oxidation or side reactions.	- Monitor the reaction temperature closely to prevent runaway reactions that can lead to degradation. - Control the pH of the reaction mixture; consider running the reaction under neutral or slightly alkaline conditions to prevent lactone formation.[5]
Reaction is too exothermic and difficult to control	Rate of addition of hydrogen peroxide is too fast.	- Slow down the addition rate of the hydrogen peroxide. - Ensure the reactor's cooling system is functioning efficiently and is appropriately sized for the scale of the reaction.
Inadequate heat dissipation.	- Improve stirring to ensure even temperature distribution. - Use a solvent to help dissipate the heat of reaction.
Difficulty isolating the 2,2-dimethylmalonic acid	Product is highly soluble in the reaction mixture.	- After the reaction, concentrate the solution and acidify to precipitate the dicarboxylic acid. - Cool the mixture to maximize crystallization before filtration.

Part 2: Esterification of 2,2-dimethylmalonic acid

This step involves the reaction of the purified 2,2-dimethylmalonic acid with methanol in the presence of an acid catalyst. This is a reversible equilibrium reaction.

Frequently Asked Questions (FAQs)

Q1: How can I drive the esterification reaction to completion on a large scale?

A1: To achieve high conversion in an equilibrium-limited reaction like Fischer esterification, you need to shift the equilibrium towards the products. The most effective strategies are:

• Use of Excess Reagent: Employing a large excess of methanol can help drive the reaction forward.[6]

• Removal of Water: The continuous removal of water as it is formed is a highly effective method.[6][7] On a large scale, this is typically achieved through azeotropic distillation using a Dean-Stark apparatus with a suitable solvent like cyclohexane or toluene.[5][6]

Q2: What are some common acid catalysts for large-scale esterification, and what are their pros and cons?

A2:

• Sulfuric Acid: Highly effective and inexpensive, but can be corrosive and may cause charring or other side reactions if not used carefully.[6]

• p-Toluenesulfonic Acid (p-TsOH): A solid catalyst that is easier to handle than sulfuric acid and is also very effective.[5]

• Lewis Acids: Can also be used to catalyze the reaction.[5]

• Solid Acid Catalysts (e.g., Ion-Exchange Resins): These can simplify catalyst removal and product purification, but may have lower activity and require higher reaction temperatures.

Troubleshooting Guide: Esterification Step

Problem	Potential Cause	Troubleshooting Steps
Low conversion to the diester	Insufficient water removal.	- Ensure the Dean-Stark trap is functioning correctly and that the azeotropic solvent is effectively removing water.[6][7] - Check for any leaks in the system that could allow atmospheric moisture to enter.
Catalyst deactivation or insufficient amount.	- Verify the amount and activity of the acid catalyst. - Consider adding more catalyst if the reaction stalls, but be mindful of potential side reactions.
Reaction has not reached equilibrium.	- Increase the reaction time or temperature. A typical temperature range for this esterification is 70-75°C.[5]
Product mixture is dark or contains char	Catalyst concentration is too high or reaction temperature is excessive.	- Reduce the amount of sulfuric acid or switch to a milder catalyst like p-TsOH. - Lower the reaction temperature.
Formation of mono-ester by-product	Incomplete reaction.	- As with low conversion, ensure complete water removal and sufficient reaction time to drive the reaction to the diester.

Part 3: Purification of Dimethyl 2,2-dimethylmalonate

The final step involves purifying the crude product to meet the required specifications. This typically involves an aqueous wash followed by vacuum distillation.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in the final product and how can they be removed?

A1: Common impurities can include:

• Methanol: Residual starting material.

• Dimethyl methylmalonate: A potential by-product from the synthesis of the malonic acid precursor.[8]

• Unreacted 2,2-dimethylmalonic acid or its mono-ester: From incomplete esterification.

• Water: From the work-up.

An aqueous wash can help remove residual acid and methanol. The final purification is typically achieved by vacuum distillation.[5]

Q2: What are the key parameters for the vacuum distillation of Dimethyl 2,2-dimethylmalonate?

A2: The boiling point of Dimethyl 2,2-dimethylmalonate is relatively high, so vacuum distillation is necessary to prevent thermal decomposition. A patent for this synthesis specifies collecting the product fraction at 106-110°C under reduced pressure (oil pump vacuum).[5] It is crucial to have an efficient vacuum system and to carefully control the distillation temperature to ensure a high-purity product.

Troubleshooting Guide: Purification Step

Problem	Potential Cause	Troubleshooting Steps
Low yield after distillation	Product loss in the forerun or residue.	- Optimize the distillation conditions (vacuum pressure and temperature) to ensure a clean separation. - Use a fraction collector to carefully separate the forerun, main product fraction, and residue.
Thermal decomposition of the product.	- Ensure the vacuum is sufficiently low to allow distillation at a lower temperature. - Minimize the time the product is exposed to high temperatures in the distillation pot.
Product is wet or contains acidic impurities	Inefficient work-up.	- Ensure the crude product is thoroughly washed with a basic solution (e.g., sodium bicarbonate) to remove acidic impurities, followed by a water wash. - Dry the organic layer with a suitable drying agent (e.g., anhydrous magnesium sulfate) before distillation.[5]
Product purity is low after distillation	Inefficient fractional distillation.	- Use a distillation column with sufficient theoretical plates for the separation. - Control the reflux ratio to improve separation efficiency.

Diagram: Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low yield issues.

References

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. MDPI. [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022-11-16). Master Organic Chemistry. [Link]

• Synthetic method of 2,2-dimethyl dimethylmalonate.

• Hydrogen peroxide - Standard Operating Procedure. (2012-12-14). University of California, Santa Barbara. [Link]

• Trouble with diol oxidation. (2024-02-16). Reddit. [Link]

• MALONIC ACID DIESTERS. OECD Existing Chemicals Database. [Link]

• Hydrogen Peroxide (H2O2) Safety and Handling Guidelines. USP Technologies. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. CN103724191A - Dimethyl malonate preparation method - Google Patents [patents.google.com]
• 5. CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

side reactions in the methylation of dimethyl malonate to produce the 2,2-dimethyl derivative

Welcome to the technical support guide for the methylation of dimethyl malonate. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered when synthesizing the 2,2-dimethyl derivative. Here, we provide in-depth troubleshooting advice, frequently asked questions, and validated protocols to enhance the efficiency and success of your experiments.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, providing explanations for the underlying chemistry and actionable steps for resolution.

Q1: My reaction stops at the mono-methylated product, or I get a mixture of mono- and di-methylated products. How can I drive the reaction to completion?

A1: This is the most common challenge and typically stems from issues with stoichiometry or reaction kinetics. The mono-alkylated product, dimethyl 2-methylmalonate, still has an acidic proton, but it is less acidic (has a higher pKa) than the starting dimethyl malonate due to the electron-donating effect of the first methyl group. Consequently, the second deprotonation and methylation are slower and require more stringent conditions.

Causality & Troubleshooting Steps:

• Insufficient Base: The second proton is harder to remove. To ensure complete conversion, you must use at least two full equivalents of a strong base. Using only one equivalent will primarily yield the mono-alkylated product.

• Insufficient Alkylating Agent: Similarly, at least two equivalents of the methylating agent (e.g., methyl iodide) are required to react with both the initial and the mono-methylated enolate.

• Reaction Time & Temperature: The second alkylation is slower. Ensure the reaction is allowed to proceed for a sufficient duration. Monitoring by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) is crucial to confirm the disappearance of the mono-methylated intermediate before quenching the reaction.[1] If the reaction stalls, a moderate increase in temperature may be necessary, but this can also promote side reactions.

• Order of Addition: For optimal results, the base should be used to fully generate the enolate before the alkylating agent is introduced.[1] For dialkylation, a stepwise approach where the first equivalent of methyl iodide is added, followed by the second equivalent of base and then the second equivalent of methyl iodide, can sometimes offer better control. However, adding all the base first followed by all the methylating agent is also common.

Molar Ratio (Base:Malonate:MeI)	Primary Expected Product	Rationale
1.0 : 1.0 : 1.0	Dimethyl 2-methylmalonate	Stoichiometry favors a single alkylation.
>2.0 : 1.0 : >2.0	Dimethyl 2,2-dimethylmalonate	Sufficient base and alkylating agent are present for two successive alkylations.[2][3]
>1.0 : 1.0 : >2.0	Mixture of products	Insufficient base for the second, more difficult deprotonation.

Q2: My yield is low, and I've isolated acidic byproducts. What's causing the hydrolysis of my ester groups?

A2: The presence of acidic byproducts like 2,2-dimethylmalonic acid or its monomethyl ester indicates saponification (hydrolysis) of the ester functional groups. This occurs when the ester reacts with water under basic conditions, a common issue if reaction conditions are not strictly anhydrous.

Causality & Troubleshooting Steps:

• Water Contamination: The alkoxide or hydride bases used are highly reactive towards water. Any moisture in the solvents, reagents, or glassware will consume the base and introduce hydroxide ions, which can act as nucleophiles and hydrolyze the ester.[1][4]

• Inappropriate Base: Using aqueous bases like sodium hydroxide (NaOH) is not recommended as it will directly cause saponification.[1][5]

• Workup Procedure: Prolonged exposure to aqueous base or acid during the workup phase, especially at elevated temperatures, can lead to hydrolysis.[4]

Preventative Measures:

• Ensure Anhydrous Conditions: Flame-dry all glassware before use. Use freshly distilled, anhydrous solvents. Handle hygroscopic bases like sodium hydride (NaH) in an inert atmosphere (e.g., a glovebox or under a nitrogen/argon blanket).[4][6]

• Use Alkoxide or Hydride Bases: Employ bases like sodium methoxide (NaOMe) or sodium hydride (NaH). NaH is particularly effective as its byproduct is hydrogen gas, which is non-nucleophilic.

• Controlled Workup: Perform the aqueous workup at cool temperatures (e.g., in an ice bath) and minimize the time the product is in contact with the aqueous layer before extraction.

Q3: I'm observing O-alkylation instead of the desired C-alkylation. How can I prevent this?

A3: The malonate enolate is an ambident nucleophile, meaning it has two nucleophilic sites: the central carbon (C-alkylation) and the oxygen atoms of the carbonyls (O-alkylation). While C-alkylation is generally favored, certain conditions can promote the formation of the O-alkylated byproduct.

Causality & Troubleshooting Steps:

• Hard vs. Soft Electrophiles: According to Hard and Soft Acid-Base (HSAB) theory, "hard" electrophiles tend to react at the "harder" oxygen site, while "softer" electrophiles react at the "softer" carbon site.[7] Methyl iodide is a relatively soft electrophile, favoring C-alkylation. However, using harder alkylating agents like dimethyl sulfate or methyl triflate could increase the proportion of O-alkylation. For this specific synthesis, methyl iodide is the preferred reagent.

• Solvent Effects: Polar aprotic solvents (e.g., DMF, DMSO) can solvate the cation of the enolate salt, leaving the oxygen atoms more exposed and potentially increasing O-alkylation. Protic solvents like methanol or ethanol favor C-alkylation by hydrogen bonding with the oxygen atoms, making them less nucleophilic.

Recommendations:

• Stick with softer methylating agents like methyl iodide or methyl bromide .

• Use an alcohol as the solvent, such as methanol , which corresponds to the ester group to prevent transesterification.

Q4: I used sodium ethoxide with dimethyl malonate and my product is a mix of methyl and ethyl esters. What happened?

A4: This side reaction is transesterification . It occurs when the alkoxide base used does not match the alkyl group of the ester.[4][8] The ethoxide can act as a nucleophile, attacking the carbonyl carbon of the dimethyl malonate and leading to an equilibrium mixture of dimethyl, diethyl, and mixed methyl-ethyl esters.

Solution:

• Match the Base and Ester: Always use an alkoxide base that corresponds to the ester's alcohol component. For dimethyl malonate, the correct base is sodium methoxide (NaOMe) .[8] If you were working with diethyl malonate, you would use sodium ethoxide (NaOEt).[2][3][9]

Process Logic & Reaction Pathways

The desired reaction proceeds through a sequential deprotonation-alkylation mechanism. Understanding this pathway is key to controlling the outcome.

Caption: Desired reaction pathway for dimethyl 2,2-dimethylmalonate synthesis.

Key side reactions can divert the process, leading to impurities and lower yields.

Caption: Major side reactions in the methylation of dimethyl malonate.

Frequently Asked Questions (FAQs)

Q: What is the optimal base and solvent system for this reaction? A: The ideal system depends on scale and safety considerations, but two are highly effective:

• Sodium Methoxide (NaOMe) in Methanol: This is a classic and effective choice. The methoxide matches the ester, preventing transesterification. Methanol is an inexpensive solvent. The main drawback is that the equilibrium of the deprotonation is not fully shifted to the enolate side, as the pKa of methanol is similar to that of the malonic ester.

• Sodium Hydride (NaH) in an Aprotic Solvent (THF or DMF): NaH is an irreversible base that deprotonates the malonate completely, driving the reaction forward. The only byproduct is H₂ gas.[1] This system often gives higher yields but requires stricter anhydrous conditions and careful handling of NaH, which is flammable.

System	Pros	Cons
NaOMe in Methanol	Prevents transesterification, inexpensive.	Reversible deprotonation, may require reflux.
NaH in THF/DMF	Irreversible deprotonation, high yield.	Requires strict anhydrous conditions, NaH is hazardous.

Q: How can I effectively monitor the reaction's progress? A: Thin Layer Chromatography (TLC) is the most common and convenient method. Use a non-polar solvent system like ethyl acetate/hexanes. You should see distinct spots for the starting material, the mono-methylated product, and the final di-methylated product. The di-methylated product will be the least polar and have the highest Rf value. The reaction is complete when the spots for the starting material and the mono-methylated intermediate are no longer visible. Gas Chromatography (GC) can also be used for more quantitative monitoring.[1]

Q: What are the primary safety concerns? A:

• Sodium Hydride (NaH): A flammable solid that reacts violently with water to produce hydrogen gas. It must be handled under an inert atmosphere and away from any moisture.

• Methyl Iodide (CH₃I): A toxic and carcinogenic substance. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses).

• Alkoxide Bases: Corrosive and will cause severe burns upon contact. Handle with care.

Experimental Protocol: Synthesis of Dimethyl 2,2-Dimethylmalonate

This protocol is a general guideline using sodium hydride and may require optimization.

Reagents & Equipment:

• Dimethyl malonate (1.0 eq.)

• Sodium hydride (60% dispersion in mineral oil, 2.2 eq.)

• Methyl iodide (2.5 eq.)

• Anhydrous Tetrahydrofuran (THF)

• Flame-dried, three-necked round-bottom flask with a magnetic stirrer, reflux condenser, and nitrogen/argon inlet.

• Ice bath.

Procedure:

• Preparation: Set up the flame-dried glassware under an inert atmosphere. Add anhydrous THF to the flask.

• Base Addition: Carefully add the sodium hydride (2.2 eq.) to the stirring solvent at 0 °C (ice bath).

• Enolate Formation: Slowly add dimethyl malonate (1.0 eq.) dropwise to the NaH suspension at 0 °C. Hydrogen gas will evolve. After the addition is complete, allow the mixture to stir at room temperature for 1 hour to ensure complete deprotonation.

• Alkylation: Cool the reaction mixture back down to 0 °C. Add methyl iodide (2.5 eq.) dropwise, keeping the temperature below 10 °C.

• Reaction: After the addition, allow the reaction to warm to room temperature and then heat to a gentle reflux. Monitor the reaction's progress by TLC or GC until the mono-methylated intermediate has been consumed (typically 4-16 hours).

• Quenching: Once the reaction is complete, cool the flask to 0 °C and very slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl) until gas evolution ceases.[1]

• Workup: Transfer the mixture to a separatory funnel. Extract the product with diethyl ether or ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.[1]

• Purification: The boiling points of the starting material, mono-, and di-methylated products are very close, making fractional distillation difficult.[1][10] Purification of the crude product by flash column chromatography on silica gel is often the most effective method to obtain the pure dimethyl 2,2-dimethylmalonate.

References

• Hofmann and Cope Elimination - E2 Reaction Mechanism. (2016). The Organic Chemistry Tutor. Retrieved from [Link]

• Hofmann Elimination, Amine to Alkene (aka Exhaustive Methylation). (2019). The Organic Chemistry Tutor. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 22.7: Alkylation of Enolate Ions. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 22.8: Alkylation of Enolate Ions. Retrieved from [Link]

• NC State University Libraries. (n.d.). 22.7 Alkylation of Enolate Ions – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Retrieved from [Link]

• University of Illinois. (n.d.). 20.3 Alkylation of Enolate Anions. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 10.7: Alkylation of Enolate Ions. Retrieved from [Link]

• PharmaXChange.info. (2011). Malonic Ester Synthesis - Alkylation of Enolates. Retrieved from [Link]

• Reddit. (2011). What determines whether you trap an enolate or get alkylation (C- versus O-alkylation)?. Retrieved from [Link]

• Organic Syntheses. (n.d.). Malonic acid, methyl-, diethyl ester. Retrieved from [Link]

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Technical Support Center: Optimizing Dimethyl 2,2-dimethylmalonate Synthesis

Welcome to the technical support resource for the synthesis of Dimethyl 2,2-dimethylmalonate. This guide is designed for researchers and professionals in organic synthesis and drug development. Here, we address common challenges, provide in-depth troubleshooting, and offer detailed protocols to help you optimize your reaction yields and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to Dimethyl 2,2-dimethylmalonate?

The most prevalent method is the successive alkylation of dimethyl malonate with a methylating agent, such as methyl iodide or dimethyl sulfate.[1] The reaction proceeds in two main stages:

• First Methylation: A base is used to deprotonate dimethyl malonate, forming a resonance-stabilized enolate. This enolate then acts as a nucleophile, attacking the methylating agent in an SN2 reaction to form dimethyl 2-methylmalonate.

• Second Methylation: A second equivalent of base deprotonates the dimethyl 2-methylmalonate. The resulting enolate undergoes another SN2 reaction with the methylating agent to yield the final product, dimethyl 2,2-dimethylmalonate.

The acidity of the α-hydrogen in malonic esters (pKa ≈ 13 in DMSO) is key to this synthesis, as it allows for facile enolate formation with a suitable base.[2]

Q2: How do I choose the right base for the reaction?

The choice of base is critical for achieving high yields and minimizing side reactions. The base must be strong enough to completely deprotonate the malonic ester but should not promote unwanted side reactions like saponification (hydrolysis) of the ester groups.[3]

Base	Common Solvent(s)	Temperature (°C)	Key Characteristics & Rationale
Sodium Hydride (NaH)	THF, DMF	0 to 25	A strong, non-nucleophilic base that provides irreversible deprotonation, driving the reaction to completion. Requires strictly anhydrous conditions as it reacts violently with water.[3]
Sodium Methoxide (NaOMe)	Methanol, THF	0 to 65	A strong base that establishes an equilibrium. It is crucial to use the corresponding alkoxide to the ester (methoxide for a methyl ester) to prevent transesterification.[2][3][4]
Potassium Carbonate (K₂CO₃)	DMF, Acetone	25 to 80	A weaker, less hazardous base that can be effective, especially for the first methylation. It often requires higher temperatures and may be less efficient for the second, more sterically hindered methylation.[3]

For the synthesis of the di-substituted product, a strong base like Sodium Hydride (NaH) is often preferred to ensure complete deprotonation at both stages.

Q3: Can I use other methylating agents besides methyl iodide?

Yes, other methylating agents can be used, but each has its own advantages and disadvantages.

• Methyl Iodide (CH₃I): Highly reactive and provides good yields, making it a common choice. However, it is expensive and a potential carcinogen that requires careful handling.[5]

• Dimethyl Sulfate ((CH₃)₂SO₄): A less expensive and effective alternative to methyl iodide. It is, however, highly toxic and must be handled with extreme caution in a well-ventilated fume hood.

• Dimethyl Carbonate ((CH₃)₂CO₃): A greener, less toxic alternative. Its use often requires higher temperatures and specific catalytic conditions to achieve good reactivity.

Q4: Is there an alternative synthesis route that avoids the alkylation of dimethyl malonate?

Yes, an alternative method involves the direct esterification of 2,2-dimethylmalonic acid with methanol.[6] This route can be advantageous if 2,2-dimethylmalonic acid is readily available. The reaction is typically catalyzed by a strong acid, such as sulfuric acid or p-toluenesulfonic acid, and driven to completion by removing the water formed during the reaction.[6][7] A reported procedure involves reacting 2,2-dimethylmalonic acid with methanol in the presence of a catalyst at 70-75°C, achieving yields of up to 96%.[6]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of dimethyl 2,2-dimethylmalonate via the alkylation pathway.

Problem: Low or no yield of the desired product.

This is a common issue that can stem from several sources. The following workflow can help diagnose the problem.

Troubleshooting workflow for low yield.

• Cause 1: Inactive Base or Insufficient Amount. Sodium hydride can be deactivated by moisture from the air. If the gray powder appears white or clumpy, its activity may be compromised. For dialkylation, slightly more than two equivalents of base are required to drive the reaction to completion.

  • Solution: Use fresh NaH from a newly opened container. Ensure you are using at least 2.1 equivalents of base relative to the dimethyl malonate.

• Cause 2: Presence of Water. Water will quench the enolate intermediate, halting the reaction.[3]

  • Solution: Use anhydrous solvents and ensure all glassware is thoroughly dried before use. The reaction should be run under an inert atmosphere (e.g., nitrogen or argon).

• Cause 3: Incorrect Stoichiometry. To achieve complete dialkylation, a slight excess of both the base and the methylating agent is necessary.

  • Solution: Use 1.0 equivalent of dimethyl malonate, >2.0 equivalents of base, and >2.0 equivalents of the methylating agent.[3]

Problem: The main product is Dimethyl 2-methylmalonate (mono-alkylation).

This indicates that the second methylation step is inefficient.

• Cause 1: Insufficient Base. Not enough base was present to deprotonate the mono-alkylated intermediate effectively. The pKa of the remaining α-hydrogen on dimethyl 2-methylmalonate is slightly higher than that of the starting material, requiring a strong base for complete removal.

  • Solution: Ensure at least 2.1 equivalents of a strong base like NaH are used.

• Cause 2: Steric Hindrance. The second methylation is slower than the first due to increased steric hindrance. The reaction may not have been given enough time or sufficient thermal energy to proceed to completion.

  • Solution: After the addition of the second equivalent of methylating agent, consider gently heating the reaction mixture (e.g., to 40-50 °C) and allow it to stir for a longer period (monitor by TLC or GC).

Problem: Difficulty purifying the final product.

The boiling points of dimethyl malonate, the mono-methylated, and the di-methylated products can be close, making purification by distillation challenging if the reaction is not driven to completion.[3]

• Solution 1: Optimize the Reaction. The most effective strategy is to optimize the reaction to maximize the yield of the desired dimethyl 2,2-dimethylmalonate, which simplifies purification significantly.[3]

• Solution 2: Efficient Purification Technique. If a mixture is obtained, fractional vacuum distillation is the standard method for purification.

  • Procedure: A distillation apparatus equipped with a fractionating column (e.g., a Vigreux column) under reduced pressure is recommended. Collect the fractions carefully. The expected boiling point for dimethyl 2,2-dimethylmalonate is around 106-110°C under oil pump vacuum.[6]

Experimental Protocols

Protocol 1: Synthesis via Alkylation of Dimethyl Malonate

This protocol is a standard procedure for the dialkylation of dimethyl malonate using sodium hydride and methyl iodide.

General workflow for dialkylation.

Materials:

• Dimethyl malonate (1.0 eq)

• Sodium hydride (60% dispersion in mineral oil, 2.2 eq)

• Methyl iodide (2.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation: To a dry, three-necked round-bottom flask under an inert atmosphere (N₂ or Ar), add sodium hydride (2.2 eq). Wash the NaH with anhydrous hexanes to remove the mineral oil, then carefully add anhydrous THF.

• First Enolate Formation: Cool the suspension to 0°C in an ice bath. Slowly add dimethyl malonate (1.0 eq) dropwise. Stir the mixture at 0°C for 30 minutes. Hydrogen gas evolution should be observed.

• First Alkylation: While maintaining the temperature at 0°C, add methyl iodide (1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the formation of dimethyl 2-methylmalonate by TLC or GC.

• Second Enolate Formation & Alkylation: After confirming the completion of the first step, cool the mixture back to 0°C. Add the second portion of methyl iodide (1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir for 2-16 hours until completion.[3] Gentle heating may be required.

• Quenching: Once the reaction is complete, cool the flask to 0°C and slowly quench the reaction by the cautious addition of a saturated aqueous solution of ammonium chloride.[3]

• Workup: Transfer the mixture to a separatory funnel. Extract the product with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.[3]

• Purification: Purify the crude product by vacuum distillation to obtain pure dimethyl 2,2-dimethylmalonate.[6]

References

• Google Patents. (2014). CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate.

• Chemistry LibreTexts. (2021). 10.7: Alkylation of Enolate Ions. Retrieved from [Link]

• Organic Syntheses. (n.d.). SYNTHESIS OF DIMETHYL 2-PHENYLCYCLOPROPANE-1,1-DICARBOXYLATE USING AN IODONIUM YLIDE DERIVED FROM DIMETHYL MALONATE. Retrieved from [Link]

• Der Pharma Chemica. (2011). An Efficient and Practical Synthesis of Dimethyl 2-chloromalonate. Retrieved from [Link]

• Google Patents. (2014). CN103724196A - Dimethyl malonate preparation method.

• Organic Syntheses. (n.d.). RHODIUM-CATALYZED HETEROCYCLOADDITION OF A DIAZOMALONATE AND A NITRILE. Retrieved from [Link]

• Google Patents. (2014). CN103724191A - Dimethyl malonate preparation method.

• Quora. (2020). What is the preparation of diethyl malonate?. Retrieved from [Link]

• Chemistry Stack Exchange. (2018). Mechanism of dimedone preparation. Retrieved from [Link]

• Organic Syntheses. (n.d.). DIETHYL tert-BUTYLMALONATE. Retrieved from [Link]

• Chemistry Stack Exchange. (2015). Choice of base for malonic ester synthesis. Retrieved from [Link]

• Gisinfo. (n.d.). [Chemical Knowledge]：Manufacturing method and process flow of dimethyl malonate. Retrieved from [Link]

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Technical Support Center: Overcoming Steric Hindrance in Reactions of Dimethyl 2,2-Dimethylmalonate

Welcome to the technical support guide for navigating the challenges associated with dimethyl 2,2-dimethylmalonate. This resource is designed for researchers, chemists, and drug development professionals who encounter synthetic roadblocks due to the significant steric hindrance imparted by the quaternary carbon center of this valuable building block.

The gem-dimethyl group on the α-carbon effectively shields the adjacent ester carbonyls, dramatically slowing down reactions that rely on nucleophilic attack or enolate formation.[1][2] This guide provides troubleshooting strategies, detailed protocols, and mechanistic insights to help you overcome these challenges and achieve your synthetic goals.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section is organized by common reaction types that are complicated by the sterically encumbered nature of dimethyl 2,2-dimethylmalonate.

Saponification / Hydrolysis to 2,2-Dimethylmalonic Acid

Question: My saponification of dimethyl 2,2-dimethylmalonate is extremely slow or incomplete under standard conditions (e.g., NaOH/KOH in aqueous methanol at reflux). Why is this happening and what can I do?

Answer:

Causality: Standard saponification proceeds via a BAC2 mechanism, which involves nucleophilic attack of a hydroxide ion on the ester's carbonyl carbon.[3][4] In dimethyl 2,2-dimethylmalonate, the two methyl groups on the α-carbon form a steric shield, physically blocking the trajectory of the incoming hydroxide nucleophile. This raises the activation energy of the tetrahedral intermediate formation, leading to very slow reaction rates.[1]

Troubleshooting Strategies:

• Increase Reaction Temperature: The most common and effective strategy is to use high-boiling point solvents to drive the reaction at much higher temperatures (>150 °C). This provides the necessary thermal energy to overcome the high activation barrier.

• Use a Stronger Base: While NaOH and KOH are strong bases, their effectiveness is hampered by steric factors. Using a combination of a strong base in a suitable high-boiling solvent is key.

• Employ Non-Aqueous or Anhydrous Conditions: In traditional aqueous media, hydroxide ions are heavily solvated by water molecules through hydrogen bonding. This "solvation shell" effectively increases the size of the nucleophile, exacerbating the steric problem. Using a non-aqueous medium with a poorly solvated hydroxide source can dramatically increase nucleophilicity and reaction rates.

Workflow: Optimizing Saponification Conditions

Caption: Decision workflow for troubleshooting saponification.

Comparative Saponification Conditions

Method	Base	Solvent	Temperature (°C)	Typical Time	Outcome & Notes
Standard	KOH	H₂O / Methanol	80 - 100	24 - 48 h	Very low conversion; not recommended.
High Temp.	KOH	Ethylene Glycol	150 - 180	6 - 12 h	Good to excellent yields. Requires careful temperature control.
Non-Aqueous	NaOH	MeOH/CH₂Cl₂ (1:9)	Room Temp.	2 - 6 h	Mild and rapid method for hindered esters.

Detailed Protocol: High-Temperature Saponification in Ethylene Glycol

• Setup: Equip a round-bottom flask with a reflux condenser and a magnetic stirrer. Ensure the setup is in a well-ventilated fume hood.

• Reagents: To the flask, add dimethyl 2,2-dimethylmalonate (1.0 eq). For every 1 mole of the ester, add potassium hydroxide (2.5 - 3.0 eq) and a sufficient volume of ethylene glycol to ensure effective stirring (approx. 3-5 mL per gram of ester).

• Reaction: Heat the mixture with vigorous stirring to 160 °C. Monitor the reaction progress by TLC or GC-MS by quenching a small aliquot with acid and extracting. Safety Note: Hot ethylene glycol and KOH are corrosive. Use appropriate personal protective equipment.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully pour the viscous solution into a beaker of ice water.

• Acidification: Slowly and cautiously acidify the aqueous solution with concentrated HCl (e.g., 6M or 12M) with external cooling until the pH is ~1. The 2,2-dimethylmalonic acid will precipitate as a white solid.[5]

• Isolation: Cool the mixture in an ice bath for 30-60 minutes to maximize crystallization. Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum. The melting point should be 191-193 °C.[5]

Alkylation Reactions

Question: I am trying to perform a C-alkylation on dimethyl 2,2-dimethylmalonate, but I am observing no reaction. Why can't I form the enolate?

Answer:

Causality: This is a common misconception. Unlike standard malonic esters, dimethyl 2,2-dimethylmalonate has no acidic α-protons . The α-carbon is a quaternary center, meaning it is already bonded to four other carbon atoms (the two methyl groups and the two carbonyl carbons). Without an acidic proton to remove, a standard enolate cannot be formed using bases like sodium ethoxide or sodium hydride. Therefore, direct C-alkylation at the α-carbon via enolate chemistry is impossible.[6][7]

Alternative Strategies:

If your synthetic plan requires a dialkylated malonic ester, you must perform the alkylations on a standard malonic ester (like dimethyl malonate) before introducing the second methyl group, or choose a different synthetic route altogether.

Diagram: Impossibility of Enolate Formation

Caption: Comparison of α-protons available for deprotonation.

Decarboxylation of the Diacid

Question: After successfully hydrolyzing my ester to 2,2-dimethylmalonic acid, I am struggling with the decarboxylation step. Simple heating doesn't seem to work as efficiently as with other malonic acids.

Answer:

Causality: The thermal decarboxylation of malonic acids typically proceeds through a cyclic, six-membered transition state involving one of the carboxylic acid protons and the other carbonyl group.[8] While 2,2-dimethylmalonic acid can undergo this reaction, the gem-dimethyl groups can introduce some strain and influence the stability of the required conformation. The resulting 2,2-dimethylacetic acid (isobutyric acid) is the expected product. More advanced methods can offer cleaner and more efficient conversion.

Troubleshooting Strategies:

• Simple Thermolysis: Heating the neat 2,2-dimethylmalonic acid above its melting point (typically 190-200 °C) will cause it to decompose, releasing CO₂.[9] The reaction can be vigorous. A sand bath is recommended for stable heating.

• Microwave-Assisted Decarboxylation: A highly efficient, solvent-free, and catalyst-free method involves microwave irradiation. This technique can achieve complete decarboxylation in minutes with high purity.[9]

• Krapcho Decarboxylation (on the ester): A more controlled and widely used alternative is to perform a Krapcho decarboxylation directly on an alkylated dimethyl 2,2-dimethylmalonate derivative before hydrolysis. This reaction involves heating the ester in a dipolar aprotic solvent (like DMSO or DMF) with a salt (like LiCl or NaCl).[10][11][12] It proceeds via an SN2 attack of the halide on one of the methyl ester groups, followed by decarboxylation of the resulting carboxylate intermediate.[10] This is particularly useful for substrates that are sensitive to harsh acidic or basic conditions.[12]

Detailed Protocol: Microwave-Assisted Decarboxylation

• Setup: Place the dry 2,2-dimethylmalonic acid (e.g., 1-2 g) into a microwave-safe reaction vessel equipped with a stir bar.

• Reaction: Place the vessel in a scientific microwave reactor. Irradiate at a temperature of ~200°C for 5-10 minutes. The reaction progress can be monitored by the cessation of CO₂ evolution.[9]

• Isolation: Allow the vessel to cool completely. The resulting crude isobutyric acid can be purified by distillation if necessary.

References

• PrepChem. (n.d.). Synthesis of 2,2-dimethylmalonic acid diethyl ester. PrepChem.com. Retrieved from [Link]

• Google Patents. (2014). CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate.

• ARKIVOC. (n.d.). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Retrieved from [Link]

• ChemBK. (2024). 2,2-Dimethyl-malonic acid dimethyl ester. Retrieved from [Link]

• ResearchGate. (n.d.). Investigation of sustainable reactive distillation process to produce malonic acid from dimethyl malonate. Retrieved from [Link]

• Phase-Transfer Catalysis. (n.d.). PTC C-Alkylation of Malonate. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of Alkylation of Dimethyl Malonate. Retrieved from [Link]

• Wikipedia. (n.d.). Krapcho decarboxylation. Retrieved from [Link]

• Grokipedia. (n.d.). Krapcho decarboxylation. Retrieved from [Link]

• ResearchGate. (2020). Allylic alkylation using dimethyl malonate. Retrieved from [Link]

• Chem-Station. (2018). Krapcho Decarboxylation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Decarboxylation. Retrieved from [Link]

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters – Saponification. Retrieved from [Link]

• Google Patents. (n.d.). DE10008901B4 - Process for the preparation of malonic diesters by continuous transesterification.

• NIH National Library of Medicine. (2020). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Retrieved from [Link]

• ResearchGate. (2007). Recent synthetic applications of the dealkoxycarbonylation reaction. Part 1. Dealkoxycarbonylations of malonate esters. Retrieved from [Link]

• NIH National Library of Medicine. (2018). Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox Catalysis: Substrate Scope and Mechanistic Insight. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2020). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Retrieved from [Link]

• Master Organic Chemistry. (2022). Decarboxylation. Retrieved from [Link]

• Google Patents. (1945). US2373011A - Production of malonic acid.

• Frandcom Industrial Limited. (n.d.). China Dimethylmalonic Acid Manufacturers, Suppliers, Factory. Retrieved from [Link]

• Google Patents. (n.d.). Process for the C-alkylation of malonic esters using phase-transfer agents.

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• European Patent Office. (2011). SYNTHESIS OF METHYLENE MALONATES USING RAPID RECOVERY IN THE PRESENCE OF A HEAT TRANSFER AGENT. Retrieved from [Link]

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Technical Support Center: Selective Mono-decarboxylation of 2,2-Dimethylmalonic Acid Derivatives

Welcome to the technical support center for the selective mono-decarboxylation of 2,2-dimethylmalonic acid derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting tips, and frequently asked questions. Our goal is to equip you with the knowledge to navigate the nuances of this important chemical transformation, ensuring successful and reproducible outcomes in your laboratory.

Introduction: The Challenge of Selectivity

The selective removal of a single carboxyl group from a gem-dicarboxylic acid, such as a 2,2-dimethylmalonic acid derivative, is a critical transformation in organic synthesis. It provides access to valuable α,α-disubstituted carboxylic acids, which are key structural motifs in many pharmaceuticals and biologically active molecules. However, achieving mono-decarboxylation without the competing di-decarboxylation can be challenging. This guide will explore various methodologies, address common experimental hurdles, and provide the rationale behind procedural choices to empower you to optimize your reactions.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions researchers have when approaching the mono-decarboxylation of 2,2-dimethylmalonic acid derivatives.

Q1: What are the primary methods for achieving selective mono-decarboxylation of 2,2-dimethylmalonic acid derivatives?

There are several established methods, each with its own advantages and substrate scope. The most common include:

• Thermal Decarboxylation: This is the simplest method, often involving heating the malonic acid derivative in a high-boiling solvent. However, controlling selectivity can be difficult, and it may require harsh conditions.

• Krapcho Decarboxylation: A widely used and reliable method, particularly for malonic esters.[1][2] It typically involves heating the ester in a dipolar aprotic solvent like DMSO with a salt, such as lithium chloride or sodium cyanide.[1][2][3] This method is known for its relatively mild and near-neutral conditions, making it compatible with a variety of functional groups.[1]

• Microwave-Assisted Decarboxylation: This technique can significantly accelerate the reaction rate, often leading to cleaner reactions and higher yields in shorter times compared to conventional heating.[4][5][6][7][8] Microwave-assisted Krapcho decarboxylations have been successfully performed in aqueous conditions, offering a greener alternative.[4][5][6]

• Enzymatic Decarboxylation: For enantioselective synthesis, enzymatic methods using decarboxylases, such as arylmalonate decarboxylase (AMDase), can provide high optical purity under mild, environmentally benign conditions.[9][10][11][12][13]

• Metal-Catalyzed Decarboxylation: Certain transition metals can catalyze the decarboxylation process, sometimes under milder conditions than traditional thermal methods.[14]

• Photoredox Catalysis: This modern approach utilizes visible light and a photocatalyst to effect decarboxylation at room temperature, offering an exceptionally mild alternative.[15][16][17]

Q2: How do I choose the most suitable method for my specific 2,2-dimethylmalonic acid derivative?

The choice of method depends on several factors:

• The nature of the starting material: Is it a diacid, a monoester, or a diester? The Krapcho reaction, for instance, is specifically designed for esters.[1][2]

• The functional groups present in the molecule: If your substrate is sensitive to high temperatures or harsh pH, a milder method like enzymatic decarboxylation or photoredox catalysis would be preferable. The Krapcho decarboxylation is known for its compatibility with many protecting groups.[18]

• The desired product: If you require an enantiomerically pure product, an asymmetric method like enzymatic decarboxylation is necessary.[9][10]

• Available equipment: Microwave-assisted methods require a dedicated microwave reactor.

The following flowchart provides a general decision-making framework:

Caption: Decision flowchart for selecting a mono-decarboxylation method.

Q3: What are the typical reaction conditions for a Krapcho decarboxylation?

A standard Krapcho decarboxylation involves heating the malonic ester with a salt (e.g., LiCl, NaCl, NaCN) in a dipolar aprotic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF), often with a small amount of water.[1][2] Temperatures typically range from 140-190 °C.[1] The reaction proceeds via nucleophilic attack of the halide on the ester's alkyl group, followed by decarboxylation.[2]

Q4: How can I monitor the progress of the reaction?

Reaction progress can be monitored by standard analytical techniques such as:

• Thin-Layer Chromatography (TLC): A quick and easy way to visualize the disappearance of the starting material and the appearance of the product.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the conversion of the starting material and the formation of the product and any byproducts.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for volatile compounds, providing both retention time and mass spectral data for identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to analyze aliquots of the reaction mixture to determine the ratio of starting material to product.

Troubleshooting Guides

Even with established protocols, experimental challenges can arise. This section provides solutions to common problems encountered during the selective mono-decarboxylation of 2,2-dimethylmalonic acid derivatives.

Problem 1: Low or No Conversion of Starting Material

Potential Cause	Recommended Solution	Scientific Rationale
Insufficient Temperature	Increase the reaction temperature in increments of 10 °C. For Krapcho reactions, ensure the temperature is within the typical 140-190 °C range.[1]	Decarboxylation is a thermally driven process, and a higher temperature provides the necessary activation energy for the reaction to proceed at a reasonable rate.
Inappropriate Solvent	Ensure a dipolar aprotic solvent (e.g., DMSO, DMF) is used for Krapcho reactions. For thermal decarboxylations, a high-boiling, inert solvent is crucial.	Dipolar aprotic solvents are effective at solvating the salt used in the Krapcho reaction, increasing the nucleophilicity of the anion and facilitating the initial SN2 attack.[1]
Impure Reagents or Solvent	Use freshly distilled or high-purity solvents and ensure reagents are of appropriate grade. Dry solvents may be necessary for some methods.	Impurities can interfere with the reaction or quench catalysts. Water, for instance, can sometimes hinder or alter the course of the reaction, although it is often a necessary co-reagent in Krapcho decarboxylations.
Catalyst Deactivation (for catalytic methods)	If using a metal or photoredox catalyst, ensure it is handled under the recommended atmosphere (e.g., inert gas) and that the substrate is free of potential catalyst poisons.	Catalysts can be sensitive to air, moisture, or certain functional groups, leading to deactivation and a stalled reaction.

Problem 2: Formation of Significant Amounts of the Di-decarboxylated Byproduct

Potential Cause	Recommended Solution	Scientific Rationale
Reaction Temperature is Too High	Lower the reaction temperature. While higher temperatures increase the rate, they can also decrease selectivity.	The activation energy for the second decarboxylation may be reached at excessively high temperatures, leading to the formation of the undesired di-decarboxylated product.
Prolonged Reaction Time	Monitor the reaction closely and stop it once the starting material is consumed or the desired conversion is reached.	Leaving the reaction to proceed for too long after the formation of the mono-acid can provide the opportunity for the second decarboxylation to occur.
Incorrect Stoichiometry of Reagents	For methods like the Krapcho reaction, ensure the correct stoichiometry of the salt is used.	The concentration of the nucleophilic salt can influence the reaction kinetics and selectivity.

Problem 3: Difficulty in Isolating the Mono-acid Product

Potential Cause	Recommended Solution	Scientific Rationale
Product is Water-Soluble	After quenching the reaction, perform multiple extractions with an appropriate organic solvent. Acidifying the aqueous layer can help to protonate the carboxylate, making it more soluble in the organic phase.	The carboxylate salt of the product may be highly soluble in the aqueous phase. Protonation converts it to the less polar carboxylic acid.
Emulsion Formation During Workup	Add brine (saturated NaCl solution) to the aqueous layer to break up emulsions.	The increased ionic strength of the aqueous phase helps to break emulsions by reducing the solubility of organic compounds.
Co-elution with Byproducts During Chromatography	Optimize the mobile phase for column chromatography to achieve better separation. Consider derivatization of the carboxylic acid to an ester to alter its polarity and improve separation.	Fine-tuning the polarity of the eluent can enhance the resolution between compounds with similar polarities.

Experimental Protocol: Microwave-Assisted Krapcho Decarboxylation

This protocol provides a general guideline for a microwave-assisted Krapcho decarboxylation, which offers a rapid and often cleaner alternative to conventional heating.[4][5][6][7][8]

Materials:

• 2,2-dimethylmalonic acid diester (1.0 mmol)

• Lithium chloride (LiCl, 2.0 mmol)

• Dimethyl sulfoxide (DMSO, 5 mL)

• Water (0.2 mL)

• Microwave reactor vial (10 mL) with a stir bar

• Microwave synthesizer

Procedure:

• To a 10 mL microwave reactor vial equipped with a magnetic stir bar, add the 2,2-dimethylmalonic acid diester (1.0 mmol), lithium chloride (2.0 mmol), DMSO (5 mL), and water (0.2 mL).

• Seal the vial with a cap.

• Place the vial in the cavity of the microwave synthesizer.

• Set the reaction temperature to 180 °C, the hold time to 15 minutes, and the power to 300 W (or as appropriate for the instrument).

• After the reaction is complete, allow the vial to cool to room temperature.

• Quench the reaction mixture by pouring it into a separatory funnel containing 50 mL of water and 50 mL of ethyl acetate.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (2 x 50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired mono-decarboxylated product.

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Krapcho decarboxylation - Wikipedia [en.wikipedia.org]
• 3. Krapcho Decarboxylation | Chem-Station Int. Ed. [en.chem-station.com]
• 4. lookchem.com [lookchem.com]
• 5. Microwave-Assisted Aqueous Krapcho Decarboxylation [organic-chemistry.org]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Enzymatic Enantioselective Decarboxylative Protonation of Heteroaryl Malonates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Asymmetric Decarboxylation of Disubstituted Malonic Acid by Alcaligenes bronchisepticus KU 1201 | Semantic Scholar [semanticscholar.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox Catalysis: Substrate Scope and Mechanistic Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Decarboxylation [organic-chemistry.org]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Overcoming Challenges in the Hydrolysis of Sterically Hindered Malonate Esters

Welcome to the technical support center for synthetic and medicinal chemists. This guide is designed to provide in-depth troubleshooting and advanced protocols for a notoriously challenging transformation: the hydrolysis of sterically hindered malonate esters. We understand that in complex molecule synthesis, a seemingly simple deprotection step can become a major bottleneck. This resource combines mechanistic insights with field-proven methodologies to help you navigate these difficulties effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial hurdles faced by researchers.

Q1: Why is my sterically hindered malonate ester failing to hydrolyze under standard saponification conditions (e.g., NaOH or KOH in aqueous methanol)?

A: The primary obstacle is steric hindrance. Bulky substituents on the α-carbon of the malonate or on the ester's alcohol moiety physically obstruct the nucleophilic attack of the hydroxide ion (OH⁻) on the electrophilic carbonyl carbon.[1][2] This increases the activation energy of the reaction, leading to extremely slow or negligible conversion rates at room temperature.[2] While forcing conditions like high temperatures and prolonged reaction times can be attempted, they often lead to degradation of sensitive functional groups elsewhere in the molecule.[1]

Q2: I'm observing very low yields and a complex mixture of products. What are the likely causes?

A: Low yields in these reactions typically stem from a few key issues:

• Incomplete Reaction: As discussed in Q1, steric hindrance is the main culprit preventing the reaction from reaching completion.[1]

• Substrate Insolubility: Complex, sterically hindered esters often have poor solubility in the polar aqueous-alcoholic mixtures used for standard saponification, limiting the interaction between the substrate and the hydroxide ions.[1][3]

• Side Reactions: Using alcohol co-solvents like methanol or ethanol can lead to transesterification, where the solvent alcohol displaces the original alcohol of your ester, resulting in a new ester instead of the desired carboxylic acid.[1]

• Degradation: The harsh conditions required to overcome steric hindrance can cause decomposition of the starting material or product, especially if they contain sensitive functional groups.[1]

Q3: Is acid-catalyzed hydrolysis a viable alternative?

A: Generally, acid-catalyzed hydrolysis is not a preferred method for sterically hindered malonate esters. The mechanism involves protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic for attack by water. However, the same steric factors that hinder hydroxide attack also impede the approach of water. Furthermore, the harsh acidic conditions and high temperatures required can lead to unwanted side reactions, including decarboxylation to the mono-ester or even further to the corresponding ketone or alkane, often in an uncontrolled manner.[4] For certain substrates, specific acid-catalyzed methods using HBr in acetic acid have been shown to effect hydrolysis and decarboxylation simultaneously.[4]

Q4: What is the Krapcho dealkoxycarbonylation, and is it suitable for my malonate ester?

A: The Krapcho dealkoxycarbonylation is a powerful and widely used reaction for the selective removal of one ester group from a malonate ester, yielding a mono-ester.[5][6][7] It is particularly effective for esters with a β-electron-withdrawing group, which is the defining feature of a malonate ester.[5][8] The reaction is typically carried out by heating the substrate in a dipolar aprotic solvent like DMSO with a small amount of water and a salt (e.g., NaCl, LiCl, NaCN).[6][9] The key advantage is that it proceeds under nearly neutral conditions, avoiding harsh acids or bases, which preserves sensitive functional groups.[5][7] It works best with methyl or ethyl esters due to the SN2 nature of the mechanism.[5][7]

Part 2: Troubleshooting Guide & Alternative Strategies

When standard methods fail, a systematic approach to troubleshooting is required. The following flowchart and detailed explanations will guide you to a suitable alternative.

Troubleshooting Flowchart

Caption: Troubleshooting decision tree for hindered malonate ester hydrolysis.

Strategy 1: Modifying Basic Hydrolysis Conditions

If you prefer to stick with a saponification approach, several modifications can dramatically improve success rates.

• Change the Cation: The "Lithium Advantage"

  • Issue: Standard NaOH or KOH may not be effective for hydrophobic and hindered esters.[3]

  • Solution: Switching to Lithium Hydroxide (LiOH) in a THF/water mixture is often more successful.[1][3][10] The smaller lithium cation is thought to coordinate more effectively with the carbonyl oxygen, activating it for nucleophilic attack. This method is widely cited as a go-to for stubborn esters.[10]

• Use "Naked" Hydroxides in Non-Aqueous Media

  • Issue: In aqueous or protic solvents, hydroxide ions are heavily solvated through hydrogen bonding, which blunts their nucleophilic power.[2]

  • Solution: Using a non-aqueous or dipolar aprotic solvent system can generate "naked" or poorly solvated hydroxide ions, which are far more reactive.[2][11]

    • Potassium tert-butoxide/H₂O in DMSO: Reacting potassium tert-butoxide with a stoichiometric amount of water in DMSO generates a powerful "anhydrous hydroxide" reagent that is highly effective for hydrolyzing hindered esters at room temperature.[1][12]

    • NaOH in MeOH/DCM: A system of NaOH in a Methanol/Dichloromethane (e.g., 1:9) mixture has been shown to efficiently hydrolyze crowded esters under mild, room temperature conditions.[2][11]

Strategy 2: Lewis Acid-Mediated Cleavage (Non-Hydrolytic)

These methods cleave the ester bond via an SN2 mechanism on the alkyl portion of the ester and are excellent for substrates with base-sensitive functional groups.

• Trimethylsilyl Iodide (TMSI)

  • Mechanism: TMSI is a powerful reagent for cleaving esters. The silicon atom acts as a Lewis acid, coordinating to the carbonyl oxygen. This activates the ester's alkyl group for SN2 attack by the soft iodide nucleophile, generating an alkyl iodide and a trimethylsilyl ester. The silyl ester is then readily hydrolyzed to the carboxylic acid during aqueous workup.[13][14]

  • Advantages: This reaction is fast and often proceeds at room temperature or with gentle heating.[14] It is highly effective for methyl, ethyl, and benzyl esters.[13] TMSI can be generated in situ from inexpensive trimethylsilyl chloride (TMSCl) and sodium iodide (NaI) in a solvent like acetonitrile, which is more convenient as TMSI itself is light and moisture-sensitive.[14][15][16]

• Magnesium Iodide (MgI₂)

  • Mechanism: Similar to other metal iodides, MgI₂ can mediate the dealkylation of esters. It is considered a milder alternative to some other Lewis acids.[17][18]

  • Advantages: MgI₂ offers excellent chemoselectivity, allowing for the cleavage of certain esters while leaving other protecting groups, such as some carbamates, intact.[17] This makes it a valuable tool in complex synthetic sequences where orthogonality is crucial.

Strategy 3: Thermal & Microwave-Assisted Methods

• Krapcho Dealkoxycarbonylation

  • Mechanism: This reaction proceeds via nucleophilic attack of a halide ion (e.g., Cl⁻) on the alkyl group of the ester in an SN2 fashion. This is followed by decarboxylation of the resulting carboxylate intermediate to form a carbanion, which is then protonated by water.[5]

  • Advantages: As mentioned in the FAQs, its key benefit is the selective mono-decarboxylation under neutral conditions, which is ideal for malonate esters.[5][7] The reaction is driven forward by the loss of gaseous byproducts (e.g., methyl chloride and CO₂).[5]

• Microwave-Assisted Hydrolysis

  • Mechanism: Microwave irradiation uses dielectric heating to rapidly and uniformly heat the reaction mixture.[19] This can dramatically accelerate slow reactions by overcoming high activation energies.

  • Advantages: Reaction times can be reduced from many hours or days to mere minutes.[19][20] This rapid heating can also minimize the formation of degradation byproducts associated with prolonged heating. The method has been successfully applied to the hydrolysis of various esters, including hindered ones, using bases like LiOH or K₂CO₃.[20][21]

Part 3: Data Summary & Key Protocols

Table 1: Comparison of Advanced Hydrolysis/Cleavage Methods

Method	Key Reagents	Typical Solvent	Temperature	Selectivity & Outcome	Key Advantages	Common Limitations
LiOH Hydrolysis	LiOH·H₂O	THF / H₂O	RT to Reflux	Hydrolysis to di-acid	More effective than NaOH/KOH for hindered esters.[1][3]	Still requires basic conditions; may not work for extremely hindered cases.
Krapcho Reaction	NaCl or LiCl, H₂O	DMSO or DMF	140-180 °C	Mono-dealkoxycarbonylation	Excellent for selective mono-ester synthesis; avoids harsh pH.[5][7]	High temperatures required; not suitable if di-acid is the target.
TMSI Cleavage	TMSCl, NaI	Acetonitrile	RT to Reflux	Cleavage to di-acid	Fast, neutral conditions; works for base-sensitive substrates.[14][16]	Reagents are moisture-sensitive; generates alkyl iodide byproduct.[14]
MgI₂ Cleavage	MgI₂	Aprotic Solvents	RT to Reflux	Cleavage to di-acid	Mild conditions; good chemoselectivity.[17]	May be slower than TMSI; reagent handling requires care.
Microwave Hydrolysis	LiOH or K₂CO₃	Various	100-180 °C	Hydrolysis to acid/salt	Drastically reduces reaction time; minimizes degradation.[19][21]	Requires specialized microwave reactor equipment.

Detailed Experimental Protocols

Protocol 1: Krapcho Dealkoxycarbonylation of a Diethyl Malonate

This protocol describes the selective conversion of a substituted diethyl malonate to its corresponding mono-ethyl ester.

Caption: Workflow for Krapcho dealkoxycarbonylation.

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the substituted diethyl malonate (1.0 eq), sodium chloride (2.0-3.0 eq), and dimethyl sulfoxide (DMSO, approx. 0.2-0.5 M concentration).

• Reagent Addition: Add deionized water (2.0-3.0 eq). The presence of water is crucial for the final protonation step.[5][9]

• Reaction: Heat the mixture to 150-180 °C under an inert atmosphere (e.g., Nitrogen or Argon).

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing water and extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with water and then brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

Protocol 2: In Situ TMSI-Mediated Ester Cleavage

This protocol describes the non-hydrolytic cleavage of a dimethyl malonate to its corresponding diacid.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Sciencemadness Discussion Board - Difficult hydrolysis of an hindered ester - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. BJOC - On the hydrolysis of diethyl 2-(perfluorophenyl)malonate [beilstein-journals.org]
• 5. Krapcho decarboxylation - Wikipedia [en.wikipedia.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. quod.lib.umich.edu [quod.lib.umich.edu]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. scite.ai [scite.ai]
• 13. researchgate.net [researchgate.net]
• 14. TMS Iodide - Wordpress [reagents.acsgcipr.org]
• 15. Trimethylsilyl iodide - Wikipedia [en.wikipedia.org]
• 16. chemistry.mdma.ch [chemistry.mdma.ch]
• 17. MgI2 -mediated chemoselective cleavage of protecting groups: an alternative to conventional deprotection methodologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Metal Iodide/Chloride Salts - Wordpress [reagents.acsgcipr.org]
• 19. Hydrolysis Reaction [cem.com]
• 20. The use of microwave oven for the rapid hydrolysis of bile acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]

stability and degradation pathways of Dimethyl 2,2-dimethylmalonate

Welcome to the technical support resource for Dimethyl 2,2-dimethylmalonate (CAS No. 6065-54-9). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the stability and degradation pathways of this compound. Here, you will find troubleshooting guides and frequently asked questions to ensure the integrity of your experiments and the stability of your materials.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Dimethyl 2,2-dimethylmalonate?

The principal degradation route for Dimethyl 2,2-dimethylmalonate involves a two-step process: hydrolysis followed by decarboxylation.

• Hydrolysis: The ester functional groups are susceptible to cleavage in the presence of water, especially under acidic or basic conditions, to yield 2,2-dimethylmalonic acid and two equivalents of methanol.

• Decarboxylation: The resulting 2,2-dimethylmalonic acid, a substituted geminal dicarboxylic acid, is thermally unstable. Upon heating, it readily loses a molecule of carbon dioxide (CO₂) to form isobutyric acid.[1]

This pathway is critical to consider during experimental workups, purification (e.g., distillation), and long-term storage.

Caption: Primary degradation pathway of Dimethyl 2,2-dimethylmalonate.

Q2: How does the stability of Dimethyl 2,2-dimethylmalonate differ from that of Dimethyl Malonate?

The stability and reactivity profiles of these two compounds are significantly different due to the substitution at the alpha-carbon (C2).

Feature	Dimethyl Malonate	Dimethyl 2,2-dimethylmalonate
Alpha-Protons	Yes (pKa ≈ 13)	No
Enolate Formation	Readily forms a stable enolate with base.	Cannot form an enolate at the alpha-carbon.
Reactivity	Prone to deprotonation followed by alkylation, acylation, and Michael additions.[2]	Stable to basic conditions that would typically deprotonate other malonic esters.[3]
Primary Degradation	Hydrolysis and decarboxylation are key pathways, but base-catalyzed side reactions are also common.	Degradation is primarily limited to ester hydrolysis and subsequent decarboxylation.

The key takeaway is that Dimethyl 2,2-dimethylmalonate is resistant to reactions involving alpha-proton abstraction, which simplifies its handling under basic conditions compared to its unsubstituted counterpart. However, its susceptibility to hydrolysis remains a primary concern.

Q3: What are the recommended storage conditions for Dimethyl 2,2-dimethylmalonate?

To ensure long-term stability and prevent degradation, the following storage conditions are recommended:

• Temperature: Store in a cool environment. Refrigeration is suitable, but ensure the compound is brought to room temperature before opening to prevent condensation of atmospheric moisture.

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with moisture and air.

• Container: Use a tightly sealed, dry glass container.

• Incompatible Materials: Keep away from strong acids, strong bases, and strong oxidizing agents.[4] Contact with acidic or basic materials will catalyze hydrolysis.

Q4: Is the compound stable to heating?

Dimethyl 2,2-dimethylmalonate exhibits moderate thermal stability. It can be purified by vacuum distillation, with a boiling point reported between 106-110°C under reduced pressure.[5] However, prolonged heating, especially at atmospheric pressure or in the presence of moisture or catalytic impurities (acid/base), can lead to degradation. The primary concern with heating is not the decomposition of the ester itself, but the rapid decarboxylation of the 2,2-dimethylmalonic acid that forms upon any incidental hydrolysis.[1]

Q5: What solvents are compatible with Dimethyl 2,2-dimethylmalonate?

For reactions or storage in solution, it is crucial to use anhydrous, aprotic, and neutral solvents.

Recommended Solvents	Solvents to Use with Caution	Incompatible Solvents
Toluene	Tetrahydrofuran (THF)	Water
Dichloromethane (DCM)	Diethyl Ether	Alcohols (e.g., Methanol, Ethanol)
Hexanes	Acetonitrile	Aqueous acid or base solutions
N,N-Dimethylformamide (DMF)

Causality: Protic solvents like water and alcohols can participate in or facilitate hydrolysis. Solvents should be verified to be free of acidic or basic impurities which could act as catalysts for degradation.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of Dimethyl 2,2-dimethylmalonate.

Caption: Troubleshooting workflow for common issues.

Issue 1: Low yield or unexpected byproducts after aqueous workup.

• Symptom: Your final product yield is lower than expected, and analytical data (NMR, GC-MS) shows the presence of isobutyric acid, 2,2-dimethylmalonic acid, or methyl isobutyrate.

• Causality: This is a classic sign of hydrolysis and subsequent decarboxylation. Contact with acidic or basic aqueous solutions during the extraction and washing steps has likely degraded the ester.

• Self-Validating Protocol:

  • Minimize Contact Time: Perform aqueous washes as quickly as possible.

  • Use Neutral Washes: Use saturated sodium bicarbonate solution cautiously to neutralize any acid, followed by a brine wash. Avoid strong bases.

  • Thorough Drying: Dry the organic layer extensively with an anhydrous salt like magnesium sulfate or sodium sulfate before solvent evaporation.

  • Temperature Control: Concentrate the product under reduced pressure without excessive heating.

Issue 2: The compound shows signs of degradation upon storage.

• Symptom: A previously pure sample now shows new peaks in analytical tests corresponding to degradation products. You may notice a faint acidic odor (isobutyric acid).

• Causality: The storage conditions were inadequate, likely allowing for the ingress of atmospheric moisture which has slowly hydrolyzed the compound.

• Preventative Protocol:

  • Inerting: Before sealing, flush the headspace of the container with a dry, inert gas like argon or nitrogen.

  • Sealing: Use a high-quality cap with a PTFE liner to ensure an airtight seal. For highly sensitive applications, consider sealing in a glass ampoule.

  • Environment: Store the sealed container in a desiccator inside a refrigerator or in a dedicated cold, dry storage cabinet.

Experimental Protocol: Monitoring Hydrolytic Stability

This protocol provides a method to assess the stability of Dimethyl 2,2-dimethylmalonate under representative acidic and basic conditions.

Objective: To quantify the rate of hydrolysis by monitoring the disappearance of the starting material over time via GC or HPLC.

Materials:

• Dimethyl 2,2-dimethylmalonate

• Methanol (HPLC grade)

• Deionized Water

• Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

• Buffer solutions (pH 4, 7, 9)

• Internal standard (e.g., dodecane for GC)

• Vials for time point sampling

• GC or HPLC system

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Dimethyl 2,2-dimethylmalonate (e.g., 10 mg/mL) in methanol. Add a known concentration of an internal standard.

• Reaction Setup: For each condition (e.g., pH 4, 7, 9), add a small aliquot of the stock solution to the respective buffer in a sealed vial to achieve the desired starting concentration (e.g., 100 µg/mL). Prepare triplicate samples for each condition.

• Time Zero (T=0) Sample: Immediately after adding the stock solution to the buffer, withdraw an aliquot, quench any reaction by neutralizing (if necessary), and dilute with the mobile phase or appropriate solvent for analysis. This is your T=0 reading.

• Incubation: Place the vials in a temperature-controlled environment (e.g., 25°C or 50°C).

• Sampling: At predetermined time intervals (e.g., 1, 4, 8, 24, 48 hours), withdraw aliquots from each vial, quench as necessary, and prepare for analysis.

• Analysis: Analyze the samples by GC or HPLC. Calculate the ratio of the peak area of Dimethyl 2,2-dimethylmalonate to the peak area of the internal standard.

• Data Interpretation: Plot the concentration of Dimethyl 2,2-dimethylmalonate versus time for each condition. A decrease in concentration indicates degradation. The rate of degradation will be significantly faster at non-neutral pH.

This self-validating system allows you to directly observe the stability of your compound under conditions that may be relevant to your experimental or storage environments.

References

• Malonic Ester Synthesis: Steps, Mechanism, and Examples. (2025).
• Hunt, I. Ch21: Malonic esters. University of Calgary.
• Ashenhurst, J. (2025). The Malonic Ester and Acetoacetic Ester Synthesis. Master Organic Chemistry.
• Transition-metal-free decarboxylation of dimethyl malonate: an efficient construction of α-amino acid esters using TBAI/TBHP. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• Synthesis of Substituted Acetic Acids: The Malonic Ester Synthesis. (n.d.).
• Malonic Ester Synthesis. (2018). YouTube.
• Dimethyl malon
• 2-Ethylbutyric acid synthesis. (n.d.). ChemicalBook.
• Tuttle, J. B., et al. (n.d.).
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• MALONIC ACID DIESTERS. (n.d.).
• The production method of dimethyl malon
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• Dimethyl malon
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• Decarboxylation of malonic esters. (2024). Chemistry Stack Exchange.
• Diethyl diethylmalon
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• Dimethyl malonate preparation method. (n.d.).
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• Diethyl dimethylmalon
• Chemical Comp
• Thermocatalytic Decomposition of Dimethyl Methylphosphonate Based on CeO 2 Catalysts with Different Morphologies. (n.d.). MDPI.
• Dimethyl malon
• The thermal degradation of some polymeric di-alkyl esters of itaconic acid. (2013). CORE.
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Technical Support Center: Catalyst Selection for the Efficient Synthesis of Dimethyl 2,2-dimethylmalonate

Welcome to the technical support center for the synthesis of Dimethyl 2,2-dimethylmalonate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst selection and reaction optimization. Here, we address common challenges and frequently asked questions to ensure a successful and efficient synthesis.

Troubleshooting Guide: Common Issues and Solutions

This section directly addresses specific problems you might encounter during your experiments, providing causative explanations and actionable solutions.

Problem 1: Low or No Product Yield

Symptom: After the reaction and workup, you observe a low yield of Dimethyl 2,2-dimethylmalonate, or none at all.

Possible Causes & Solutions:

• Inefficient Catalyst Activity: The chosen catalyst may not be effective for the double methylation of dimethyl malonate. Traditional methods using sodium methoxide can result in low yields and long reaction times.[1]

  • Solution: Consider alternative catalytic systems. Phase-transfer catalysis (PTC) can be highly effective for C-alkylation of malonic esters.[2][3] Catalysts like tetra-n-butylammonium bromide (TBAB) in the presence of a suitable base such as potassium carbonate can significantly improve yields.[3]

• Incomplete Deprotonation: The base used may not be strong enough to fully deprotonate the dimethyl malonate, which has a pKa of about 13.[2]

  • Solution: While strong bases like sodium hydride are effective, they can present safety and handling challenges.[4] A combination of a milder base like potassium carbonate with a phase-transfer catalyst can enhance the effective basicity and promote the reaction.[2]

• Suboptimal Reaction Temperature: The reaction temperature may be too low for the catalyst to be active or too high, leading to side reactions or decomposition.

  • Solution: For PTC systems, a temperature range of 70-120°C is often effective, depending on the solvent and alkylating agent.[1][3] It is crucial to monitor the reaction progress (e.g., by GC or TLC) to determine the optimal temperature for your specific setup.

• Presence of Water: Moisture can deactivate strong bases and interfere with the reaction.

  • Solution: Ensure all glassware is thoroughly dried and use anhydrous solvents. Using a base that also acts as a desiccant, like potassium carbonate, can be advantageous.[2]

Problem 2: Formation of Mono-methylated Byproduct (Dimethyl 2-methylmalonate)

Symptom: Your product mixture contains a significant amount of the mono-methylated intermediate, Dimethyl 2-methylmalonate.

Possible Causes & Solutions:

• Insufficient Alkylating Agent: An inadequate amount of the methylating agent will naturally lead to incomplete reaction.

  • Solution: Use a molar excess of the methylating agent. A common ratio is 2.5 to 3.5 equivalents of the alkylating agent per equivalent of dimethyl malonate.[3]

• Reaction Time Too Short: The second methylation is often slower than the first due to steric hindrance.

  • Solution: Extend the reaction time and monitor the disappearance of the mono-methylated intermediate. Reaction times can range from a few hours to overnight.[3][4]

• Poor Catalyst Turnover: The catalyst may be losing activity before the second methylation can occur.

  • Solution: If using a phase-transfer catalyst, ensure it is stable under the reaction conditions. In some cases, adding the catalyst portion-wise can maintain its activity throughout the reaction.[3]

Problem 3: Formation of Side Products and Impurities

Symptom: Besides the desired product and the mono-methylated intermediate, other unexpected peaks are observed in your analytical data (e.g., GC-MS, NMR).

Possible Causes & Solutions:

• Hydrolysis of Esters: If water is present, especially under basic conditions, the methyl ester groups can hydrolyze to carboxylic acids.

  • Solution: Maintain anhydrous conditions throughout the reaction and workup.

• Reaction with Solvent: Some solvents can react under the experimental conditions.

  • Solution: Choose an inert solvent. Toluene and tetrahydrofuran (THF) are commonly used and generally compatible with these reactions.[2][4]

• Use of Highly Reactive and Toxic Methylating Agents: Reagents like dimethyl sulfate are highly toxic and can lead to unwanted side reactions.[1]

  • Solution: Opt for "greener" and more selective methylating agents like dimethyl carbonate.[5][6] While potentially requiring different catalytic systems (e.g., base-catalyzed methyl transfer), they offer a safer alternative.[5][6]

Problem 4: Difficulty in Product Purification

Symptom: The crude product is difficult to purify, and distillation does not effectively separate the desired product from impurities.

Possible Causes & Solutions:

• Close Boiling Points of Products and Byproducts: The boiling points of dimethyl 2,2-dimethylmalonate and dimethyl 2-methylmalonate may be close, making fractional distillation challenging.

  • Solution: Optimize the reaction to maximize the formation of the desired product and minimize byproducts. A high-purity crude product is easier to purify. If distillation is necessary, use a fractional distillation column with a high number of theoretical plates. Reduced pressure distillation is also recommended.[1]

• Contamination with Catalyst: The final product may be contaminated with the phase-transfer catalyst.

  • Solution: During the workup, perform aqueous washes to remove water-soluble catalysts like TBAB. A final wash with brine can help break any emulsions.[7]

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic methods for synthesizing Dimethyl 2,2-dimethylmalonate?

There are several established methods, each with its own advantages and disadvantages:

• Base-Catalyzed Alkylation: This is a traditional method that typically uses a strong base like sodium methoxide or sodium hydride to deprotonate dimethyl malonate, followed by alkylation with a methylating agent.[1][4] While effective, it can suffer from long reaction times and the use of hazardous reagents.[1]

• Phase-Transfer Catalysis (PTC): This method utilizes a phase-transfer catalyst, such as a quaternary ammonium salt (e.g., TBAB), to shuttle the malonate anion from the solid or aqueous phase to the organic phase where the reaction with the alkylating agent occurs.[2][3] PTC often allows for the use of milder bases like potassium carbonate and can lead to higher yields and shorter reaction times.[2][3]

• Esterification of 2,2-dimethylmalonic acid: This is a two-step process where 2,2-dimethyl-1,3-propanediol is first oxidized to 2,2-dimethylmalonic acid, which is then esterified with methanol in the presence of an acid catalyst (e.g., sulfuric acid or a Lewis acid).[1] This method is considered low-cost and environmentally friendly.[1]

Q2: What are the key parameters to consider when selecting a catalyst system?

The choice of catalyst system depends on several factors:

• Cost and Availability: For large-scale synthesis, the cost of the catalyst and its availability are critical considerations.

• Toxicity and Environmental Impact: There is a growing emphasis on "green chemistry," which favors the use of less toxic and more environmentally benign reagents and catalysts.[5][6]

• Reaction Efficiency: The catalyst should provide a high yield of the desired product in a reasonable amount of time.

• Selectivity: The catalyst should be selective for the formation of the di-substituted product over the mono-substituted one.

• Ease of Separation: The catalyst should be easily separable from the reaction mixture after the reaction is complete.

Q3: Can you provide a general experimental protocol for a PTC-based synthesis?

Below is a representative protocol for the synthesis of Dimethyl 2,2-dimethylmalonate using phase-transfer catalysis.

Experimental Protocol: PTC Synthesis of Dimethyl 2,2-dimethylmalonate

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add dimethyl malonate, an excess of potassium carbonate (as the base), and a suitable solvent such as toluene.

• Catalyst Addition: Add a catalytic amount (e.g., 1-5 mol%) of a phase-transfer catalyst, such as tetra-n-butylammonium bromide (TBAB).

• Addition of Alkylating Agent: Slowly add an excess of the methylating agent (e.g., methyl iodide or dimethyl sulfate) to the reaction mixture.

• Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the progress of the reaction by a suitable analytical technique (e.g., GC or TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Filter off the solid potassium carbonate and wash it with the solvent. Combine the filtrate and washes, and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by vacuum distillation.[1]

Q4: How can I visualize the catalyst selection process?

The following diagram illustrates a decision-making workflow for selecting an appropriate catalyst system.

Caption: Decision workflow for catalyst selection.

Data Summary

The following table summarizes typical catalysts and conditions for the synthesis of Dimethyl 2,2-dimethylmalonate.

Catalytic System	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Sodium Methoxide	Sodium Methoxide	Methanol	Reflux	Low	[1]
Sodium Hydride	Sodium Hydride	THF	Reflux	86.1	[4]
Phase-Transfer (TBAB)	Potassium Carbonate	Toluene/DMF	110-120	>98 (conversion)	[3]
Lewis Acid	-	Cyclohexane	70-75	95-96	[1]
Base-catalyzed (K2CO3)	Potassium Carbonate	DMSO	90	High	[6]

Visualizing the Reaction Pathway

The diagram below illustrates the general mechanism for the base-catalyzed double methylation of dimethyl malonate.

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Reference Data & Comparative Studies

Steric Hindrance in Malonic Esters: A Comparative Guide to Dimethyl 2,2-dimethylmalonate and Di-tert-butyl malonate

In the landscape of organic synthesis, malonic esters are indispensable building blocks, primarily celebrated for their role in the malonic ester synthesis, which facilitates the creation of substituted carboxylic acids.[1][2] The reactivity of these diesters is profoundly influenced by their molecular architecture, particularly the steric environment around the central α-carbon and the ester functionalities. This guide offers an in-depth, objective comparison of two structurally distinct malonates: Dimethyl 2,2-dimethylmalonate and di-tert-butyl malonate. We will dissect how their unique steric profiles dictate their reactivity, utility, and selection in complex synthetic pathways, providing researchers, scientists, and drug development professionals with field-proven insights and supporting experimental data.

Structural Disparity: The Root of Divergent Reactivity

At first glance, both molecules are derivatives of malonic acid. However, their substitution patterns create vastly different steric and electronic environments, which is the cornerstone of their distinct chemical behaviors.

• Dimethyl 2,2-dimethylmalonate features two methyl groups on the α-carbon, creating a quaternary center. This seemingly minor alteration has profound consequences, as it eliminates the acidic α-protons typically found in malonic esters.

• Di-tert-butyl malonate , in contrast, possesses the standard methylene group (CH₂) at the α-position, but the ester functionalities are capped with bulky tert-butyl groups.[3] This steric bulk is located away from the reactive α-carbon but significantly shields the carbonyl groups.

Caption: Molecular structures of Dimethyl 2,2-dimethylmalonate and di-tert-butyl malonate.

Synthesis of the Malonates

The preparation of these esters follows distinct synthetic routes, reflecting their structural differences.

• Dimethyl 2,2-dimethylmalonate is typically synthesized through a two-step process. First, 2,2-dimethyl-1,3-propanediol is oxidized to create a 2,2-dimethylmalonic acid crude product. This is followed by an esterification reaction between the purified 2,2-dimethylmalonic acid and methanol, often catalyzed by a Lewis acid.[4]

• Di-tert-butyl malonate can be prepared by the reaction of malonyl dichloride with tert-butyl alcohol in the presence of a base like dimethylaniline.[5] Another method involves the esterification of malonic acid with isobutylene.

Comparative Reactivity: A Tale of Two Steric Environments

The steric and electronic differences between these two malonates lead to fundamentally different behaviors in cornerstone organic reactions.

Acidity and Enolate Formation

The ability to form an enolate by deprotonating the α-carbon is the linchpin of malonic ester synthesis.[6]

• Dimethyl 2,2-dimethylmalonate: Lacks α-protons. The α-carbon is a quaternary center, making deprotonation impossible under standard basic conditions. Consequently, it cannot form an enolate at this position and is unreactive in traditional malonic ester alkylations, Knoevenagel condensations, and Michael additions where it would need to act as the nucleophile.

• Di-tert-butyl malonate: Possesses two acidic α-protons (pKa ≈ 13), comparable to diethyl malonate. It readily forms a resonance-stabilized enolate upon treatment with a suitable base, such as sodium ethoxide. This enolate is a potent nucleophile, capable of participating in a wide array of C-C bond-forming reactions.[7]

Alkylation Reactions

Alkylation of the malonate enolate is a key step for introducing alkyl substituents.[8]

• Dimethyl 2,2-dimethylmalonate: Not applicable for α-alkylation via enolate chemistry.

• Di-tert-butyl malonate: The enolate of di-tert-butyl malonate readily undergoes SN2 reactions with primary and some secondary alkyl halides.[8][9] A significant advantage conferred by the bulky tert-butyl groups is the prevention of dialkylation . After the first alkylation, the steric congestion around the remaining α-proton is so severe that it becomes exceedingly difficult for a base to deprotonate it and for a second electrophile to approach. This makes di-tert-butyl malonate an excellent choice for the synthesis of mono-substituted malonic esters.

Knoevenagel Condensation

This reaction involves the condensation of an active methylene compound with an aldehyde or ketone, catalyzed by a weak base.[10][11]

• Dimethyl 2,2-dimethylmalonate: Cannot participate as the active methylene component due to the absence of α-protons.

• Di-tert-butyl malonate: Serves as an effective active methylene compound in Knoevenagel condensations. The steric bulk of the tert-butyl groups can influence the rate of reaction and potentially the stereoselectivity of the resulting α,β-unsaturated product.[12]

Michael Addition

The conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound is a powerful tool for forming 1,5-dicarbonyl compounds.[7][13]

• Dimethyl 2,2-dimethylmalonate: Cannot act as a Michael donor from the α-carbon.

• Di-tert-butyl malonate: The enolate is an effective Michael donor. The steric hindrance of the ester groups can play a role in the diastereoselectivity of the addition, particularly with sterically demanding Michael acceptors.

Ester Hydrolysis and Decarboxylation

The final steps of the malonic ester synthesis involve hydrolysis of the ester groups followed by decarboxylation.[14]

• Dimethyl 2,2-dimethylmalonate: The methyl esters can be hydrolyzed under standard acidic or basic conditions.

• Di-tert-butyl malonate: The tert-butyl esters exhibit unique reactivity. They are relatively stable to basic and nucleophilic conditions but are readily cleaved under acidic conditions (e.g., trifluoroacetic acid) via a mechanism involving a stable tert-butyl cation. This orthogonal reactivity is highly advantageous in complex syntheses, allowing for selective deprotection without affecting other ester groups in the molecule. Following hydrolysis, the resulting substituted malonic acid readily decarboxylates upon heating to yield the final carboxylic acid product.[3]

Feature	Dimethyl 2,2-dimethylmalonate	Di-tert-butyl malonate	Rationale
α-Protons	None	Two (pKa ≈ 13)	Quaternary α-carbon vs. standard methylene group.
Enolate Formation	Not Possible	Readily formed with base	Absence of acidic protons prevents enolate formation.
Mono-alkylation	Not Applicable	Excellent	Bulky tert-butyl groups sterically hinder dialkylation.
Knoevenagel Condensation	Inactive	Active	Requires active methylene protons for initial condensation.[12]
Michael Addition	Inactive as donor	Active as donor	Enolate acts as the nucleophilic Michael donor.[12]
Ester Cleavage	Standard acid/base hydrolysis	Facile acid-catalyzed cleavage	tert-butyl esters are labile to acid, providing synthetic flexibility.[3]

Experimental Protocols

The choice of malonate is dictated by the desired synthetic outcome. Below is a representative protocol for the mono-alkylation of di-tert-butyl malonate, a reaction where its steric properties are paramount.

Protocol: Mono-alkylation of Di-tert-butyl malonate

This procedure details the synthesis of a mono-alkylated di-tert-butyl malonate, leveraging the steric hindrance of the tert-butyl groups to prevent over-alkylation.

Materials:

• Di-tert-butyl malonate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Alkyl halide (e.g., benzyl bromide)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel is charged with sodium hydride (1.2 equivalents). The mineral oil is removed by washing with anhydrous hexanes under a nitrogen atmosphere. Anhydrous DMF is then added.

• Enolate Formation: The flask is cooled to 0 °C in an ice bath. A solution of di-tert-butyl malonate (1.0 equivalent) in anhydrous DMF is added dropwise via the dropping funnel over 30 minutes. The mixture is stirred at 0 °C for an additional 30 minutes, during which hydrogen gas evolution should cease.

• Alkylation: A solution of the alkyl halide (1.1 equivalents) in anhydrous DMF is added dropwise at 0 °C. The reaction mixture is then allowed to warm to room temperature and stirred for 12-24 hours. The reaction progress is monitored by Thin-Layer Chromatography (TLC).

• Work-up: The reaction is carefully quenched by the slow addition of saturated aqueous NH₄Cl at 0 °C. The mixture is then transferred to a separatory funnel and diluted with diethyl ether and water. The organic layer is separated, and the aqueous layer is extracted twice with diethyl ether.

• Purification: The combined organic layers are washed with water and then brine, dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield the pure mono-alkylated product.

Caption: Experimental workflow for the mono-alkylation of di-tert-butyl malonate.

Applications in Research and Drug Development

The distinct steric properties of these malonates translate into specific applications:

• Dimethyl 2,2-dimethylmalonate: Its primary use is as a synthetic building block where a gem-dimethyl-substituted quaternary carbon is required. It is utilized in the fragrance industry for the synthesis of jasmonates.[15][16] It can also serve as a precursor in syntheses that do not depend on α-proton acidity.

• Di-tert-butyl malonate: This is a reagent of choice in pharmaceutical and complex molecule synthesis.[12][17] Its ability to favor mono-alkylation simplifies synthetic routes and improves yields.[18] The acid-labile nature of the tert-butyl esters allows for selective deprotection, a crucial feature in the synthesis of active pharmaceutical ingredients (APIs) where multiple functional groups must be managed.[3][19] For example, it is a key intermediate in the synthesis of various complex organic compounds, including ketones and other pharmaceuticals.[17]

Conclusion

The steric effects of Dimethyl 2,2-dimethylmalonate and di-tert-butyl malonate define their chemical personalities and, consequently, their roles in organic synthesis. Dimethyl 2,2-dimethylmalonate, by virtue of its quaternary α-carbon, is inert in reactions requiring enolate formation, making it a specialized building block. Conversely, di-tert-butyl malonate is a versatile workhorse for malonic ester synthesis. Its bulky ester groups are not merely passive spectators; they actively control reactivity by sterically inhibiting dialkylation and offering a convenient handle for selective, acid-mediated deprotection. For the synthetic chemist, understanding these nuanced, sterically-driven differences is paramount to strategic and efficient molecular design.

References

[3] BenchChem. (n.d.). Synthesis of potassium tert-butyl malonate from di-tert-butyl malonate. Retrieved from [5] Organic Syntheses. (n.d.). DI-tert-BUTYL MALONATE. Retrieved from [20] ChemicalBook. (n.d.). Di-tert-Butyl malonate synthesis. Retrieved from [21] Organic Syntheses. (n.d.). DIETHYL tert-BUTYLMALONATE. Retrieved from [14] Patsnap Eureka. (2025, March 28). Malonic Ester Synthesis: Steps, Mechanism, and Examples. Retrieved from [17] BOC Sciences. (n.d.). Di-tert-Butyl Malonate CAS 541-16-2: Properties, Applications, and Synthesis Guide. Retrieved from [4] Google Patents. (n.d.). CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate. Retrieved from [22] ResearchGate. (2025, July 7). Decarboxylative Michael Additions of Substituted Malonic Acid Half‐Oxyesters to Methylidene Malonates. Retrieved from [10] Organic Reactions. (n.d.). The Knoevenagel Condensation. Retrieved from [6] Master Organic Chemistry. (2025, June 5). The Malonic Ester and Acetoacetic Ester Synthesis. Retrieved from University of Calgary. (n.d.). Ch21: Malonic esters. Retrieved from [7] Wikipedia. (n.d.). Michael addition reaction. Retrieved from [11] Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [1] University of California, Davis. (n.d.). Synthesis of Substituted Acetic Acids: The Malonic Ester Synthesis. Retrieved from [2] Leah4sci. (2018, May 4). Malonic Ester Synthesis [Video]. YouTube. Retrieved from [13] Organic Chemistry Portal. (n.d.). Michael Addition. Retrieved from [15] Wikipedia. (n.d.). Dimethyl malonate. Retrieved from [18] BenchChem. (n.d.). A Comparative Guide to Diethyl Diethylmalonate and Other Dialkyl Malonates in Organic Synthesis. Retrieved from [16] Sanjay Chemicals (India) Pvt. Ltd. (n.d.). DIMETHYL MALONATE. Retrieved from [12] NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 6). Di-tert-Butyl Malonate: A Versatile Building Block in Organic Synthesis. Retrieved from [9] PubMed. (n.d.). Palladium-catalyzed arylation of malonates and cyanoesters using sterically hindered trialkyl- and ferrocenyldialkylphosphine ligands. Retrieved from [19] Sigma-Aldrich. (n.d.). Di-tert-butyl malonate 98 541-16-2. Retrieved from [8] Chemistry LibreTexts. (2025, March 12). 22.7: Alkylation of Enolate Ions. Retrieved from

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A Comparative Guide to the Structural Validation of Dimethyl 2,2-dimethylmalonate via ¹H and ¹³C NMR Spectroscopy

In the landscape of pharmaceutical research and drug development, the unequivocal confirmation of a molecule's structure is a cornerstone of chemical synthesis and analysis. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its ability to provide a detailed atomic-level blueprint of a molecule.[1] This guide offers an in-depth, experience-driven comparison of the ¹H and ¹³C NMR spectral data for Dimethyl 2,2-dimethylmalonate, contrasting it with closely related structural analogs to provide a robust framework for its validation.

The principles of NMR spectroscopy are foundational to its power in structural elucidation, relying on the magnetic properties of atomic nuclei to generate a distinct spectrum based on an atom's chemical environment.[2] For complex organic molecules, a combination of ¹H and ¹³C NMR is often required to piece together the full structural puzzle.[3]

Structural Analysis and Spectral Prediction

Before delving into experimental data, a rigorous analysis of the target molecule, Dimethyl 2,2-dimethylmalonate, allows for the prediction of its NMR spectra. This predictive step is crucial for establishing a hypothesis against which experimental data can be compared.

The structure possesses a high degree of symmetry. It features a central quaternary carbon bonded to two methyl groups and two equivalent methoxycarbonyl groups. This symmetry is the key determinant of the simplicity of its expected NMR spectra.

Predicted ¹H NMR Spectrum:

• Signal 1: The six protons of the two methyl groups attached to the quaternary carbon are chemically equivalent. They are expected to produce a single, sharp signal (a singlet) due to the absence of adjacent protons for coupling.

• Signal 2: The six protons of the two methoxy groups are also chemically equivalent. These will also appear as a sharp singlet.

Predicted ¹³C NMR Spectrum:

• Signal A: The two equivalent methyl carbons (-C(C H₃)₂).

• Signal B: The central quaternary carbon (C (CH₃)₂).

• Signal C: The two equivalent methoxy carbons (-OC H₃).

• Signal D: The two equivalent carbonyl carbons (-C =O).

dot graph { graph [layout=neato, overlap=false, splines=true, maxiter=1000, bgcolor="#F1F3F4"]; node [shape=circle, style=filled, fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

// Nodes for the central structure C_quat [label="C", fillcolor="#4285F4", fontcolor="#FFFFFF", pos="0,0!"]; C_Me1 [label="CH₃", fillcolor="#EA4335", fontcolor="#FFFFFF", pos="-1.5,0.75!"]; C_Me2 [label="CH₃", fillcolor="#EA4335", fontcolor="#FFFFFF", pos="-1.5,-0.75!"]; C_CO1 [label="C=O", fillcolor="#34A853", fontcolor="#FFFFFF", pos="1.5,0.75!"]; C_CO2 [label="C=O", fillcolor="#34A853", fontcolor="#FFFFFF", pos="1.5,-0.75!"]; O_Me1 [label="OCH₃", fillcolor="#FBBC05", fontcolor="#202124", pos="3,0.75!"]; O_Me2 [label="OCH₃", fillcolor="#FBBC05", fontcolor="#202124", pos="3,-0.75!"];

// Edges C_quat -- C_Me1; C_quat -- C_Me2; C_quat -- C_CO1; C_quat -- C_CO2; C_CO1 -- O_Me1; C_CO2 -- O_Me2;

// Annotation for equivalent groups label_Me [label="Equivalent\nProtons & Carbons (A)", pos="-2.5,0!", shape=plaintext, fontcolor="#EA4335"]; label_OMe [label="Equivalent\nProtons & Carbons (C)", pos="4,0!", shape=plaintext, fontcolor="#FBBC05"]; label_CO [label="Equivalent\nCarbons (D)", pos="1.5,1.5!", shape=plaintext, fontcolor="#34A853"]; label_Quat [label="Quaternary\nCarbon (B)", pos="0,-1.2!", shape=plaintext, fontcolor="#4285F4"]; } केंद Structure of Dimethyl 2,2-dimethylmalonate with equivalent nuclei highlighted.

Comparative Analysis with Experimental Data

To validate the structure of Dimethyl 2,2-dimethylmalonate, we compare its predicted spectral characteristics with the known experimental data of key analogs: Dimethyl malonate and Diethyl 2,2-dimethylmalonate. This comparative approach is powerful because the subtle structural differences between these molecules result in distinct and easily identifiable NMR spectra.

Compound	Structure	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)
Dimethyl 2,2-dimethylmalonate (Target)	(CH₃)₂C(COOCH₃)₂	Predicted: ~1.4 (s, 6H, C(CH ₃)₂)~3.7 (s, 6H, OCH ₃)	Predicted: ~22 (C(C H₃)₂)~47 (C (CH₃)₂)~52 (OC H₃)~171 (C =O)
Dimethyl malonate (Analog 1)	CH₂(COOCH₃)₂	~3.4 (s, 2H, CH ₂)~3.75 (s, 6H, OCH ₃)[4]	~41.4 (C H₂)~52.5 (OC H₃)~167.3 (C =O)[5]
Diethyl 2,2-dimethylmalonate (Analog 2)	(CH₃)₂C(COOCH₂CH₃)₂	~1.25 (t, 6H, OCH₂CH ₃)~1.42 (s, 6H, C(CH ₃)₂)~4.18 (q, 4H, OCH ₂CH₃)[6]	~14.1 (OCH₂C H₃)~22.0 (C(C H₃)₂)~46.7 (C (CH₃)₂)~61.2 (OC H₂CH₃)~171.4 (C =O)[7]

Interpretation and Validation:

The experimental data for the analogs provide a clear path for validating the target structure.

• Distinction from Dimethyl Malonate: The most striking difference is the presence of a methylene (CH₂) signal at approximately 3.4 ppm in the ¹H NMR spectrum and 41.4 ppm in the ¹³C NMR spectrum of Dimethyl malonate.[4][8] The absence of this signal and the presence of signals corresponding to the gem-dimethyl and quaternary carbons are definitive proof against this structure.

• Distinction from Diethyl 2,2-dimethylmalonate: This analog shares the gem-dimethyl group with our target, and their ¹H and ¹³C signals are expectedly similar (~1.42 ppm and ~22.0 ppm, respectively).[6][9] However, the ester groups provide the distinction. The diethyl ester exhibits the characteristic quartet (~4.18 ppm) and triplet (~1.25 ppm) of an ethyl group in the ¹H NMR spectrum, which are absent in the target molecule.[6] Instead, our target structure is confirmed by a single peak for the methoxy protons around 3.7 ppm, a region typical for protons on a carbon adjacent to an ester oxygen.[10][11]

The combination of these observations provides unambiguous validation. The presence of two singlets in the ¹H NMR with a 1:1 integration ratio (or 6H:6H) and four distinct signals in the ¹³C NMR at the expected chemical shifts confirms the high symmetry and specific functional groups of Dimethyl 2,2-dimethylmalonate.

Experimental Protocol for NMR Data Acquisition

Achieving high-quality, reproducible NMR data is contingent on a meticulous experimental approach. The following protocol outlines the standard procedure for acquiring ¹H and ¹³C NMR spectra.

Step 1: Sample Preparation

• Weighing: Accurately weigh 5-10 mg of the Dimethyl 2,2-dimethylmalonate sample.

• Solvent Selection: Choose a suitable deuterated solvent. Deuterated chloroform (CDCl₃) is a common choice for its excellent solubilizing power for nonpolar to moderately polar organic compounds and its single, well-defined residual solvent peak.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent directly in a clean, dry NMR tube.

• Internal Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), which provides a reference signal at 0.00 ppm.[1]

• Homogenization: Cap the NMR tube and gently invert it several times to ensure the solution is homogeneous.

Step 2: Spectrometer Setup and Data Acquisition

• Instrument Insertion: Carefully insert the NMR tube into the spinner turbine and place it in the NMR spectrometer.

• Locking and Shimming: The instrument's software is used to "lock" onto the deuterium signal of the solvent, which compensates for any magnetic field drift. "Shimming" is then performed to optimize the homogeneity of the magnetic field, resulting in sharp, symmetrical peaks.

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Acquisition Parameters: Set the spectral width to cover the expected range of proton signals (e.g., 0-12 ppm). A sufficient number of scans (e.g., 8-16) are averaged to improve the signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum to single lines for each unique carbon and to benefit from the Nuclear Overhauser Effect (NOE).

  • Acquisition Parameters: A wider spectral width is required (e.g., 0-220 ppm). Due to the low natural abundance of ¹³C, a significantly larger number of scans (e.g., 128-1024 or more) is necessary to achieve an adequate signal-to-noise ratio.[12]

Step 3: Data Processing

• Fourier Transform: The raw data (Free Induction Decay, FID) is converted into a frequency-domain spectrum via a Fourier Transform.

• Phasing and Baseline Correction: The spectrum is phased to ensure all peaks are in the positive absorptive mode. The baseline is corrected to be flat and at zero intensity.

• Referencing: The spectrum is calibrated by setting the TMS peak to 0.00 ppm.

• Integration: For ¹H NMR, the area under each peak is integrated to determine the relative ratio of protons giving rise to each signal.

Conclusion

The structural validation of Dimethyl 2,2-dimethylmalonate is straightforward yet serves as an excellent model for the rigorous application of NMR spectroscopy. The high symmetry of the molecule leads to a simple and clean set of spectra. By comparing the predicted ¹H and ¹³C NMR data with the experimental spectra of logical structural alternatives like Dimethyl malonate and Diethyl 2,2-dimethylmalonate, a definitive and trustworthy structural assignment can be made. This comparative methodology, grounded in the fundamental principles of NMR and executed with a robust experimental protocol, represents a gold standard in chemical analysis for researchers, scientists, and drug development professionals.

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comparing the efficacy of different methods for synthesizing gem-dimethyl groups

An In-Depth Guide to the Synthesis of Gem-Dimethyl Groups: A Comparative Analysis of Efficacy

The gem-dimethyl group, a simple yet profound structural motif consisting of two methyl groups attached to the same carbon atom, is a cornerstone in medicinal chemistry and natural product synthesis.[1][2] Its incorporation into bioactive molecules can significantly enhance pharmacological properties by increasing metabolic stability, improving target binding affinity through conformational restriction (the Thorpe-Ingold effect), and augmenting lipophilicity.[3][4][5] The creation of this sterically demanding quaternary carbon center, however, presents a considerable synthetic challenge.[6]

This guide provides a comparative analysis of the principal methodologies for installing the gem-dimethyl group. We will delve into the mechanistic underpinnings, practical applications, and inherent limitations of each approach, offering field-proven insights to aid researchers in selecting the optimal strategy for their specific synthetic targets.

Classical Carbonyl-Centric Strategies

Historically, the most common approaches to forming gem-dimethyl groups have revolved around the versatile chemistry of the carbonyl group. These methods are foundational and often serve as the initial consideration in a synthetic plan.

Double Alkylation of Active Methylene Compounds

This strategy relies on the heightened acidity of protons on a carbon atom flanked by two electron-withdrawing groups (e.g., esters, ketones).[7] The sequential introduction of two methyl groups via an SN2 reaction with a methylating agent, such as methyl iodide, is a robust method for constructing the desired quaternary center.

Mechanistic Rationale: The process begins with the deprotonation of the active methylene compound by a strong base (e.g., sodium ethoxide) to form a resonance-stabilized enolate. This nucleophilic enolate then attacks the methyl halide.[8] Repetition of this sequence installs the second methyl group. For substrates like diethyl malonate, a subsequent hydrolysis and decarboxylation step is required to yield the final product.[8][9]

Advantages:

• Versatility: Applicable to a wide range of active methylene compounds.[10]

• Cost-Effective: Utilizes common and inexpensive starting materials and reagents.[11]

Limitations:

• Harsh Conditions: Requires strong bases, which can be incompatible with sensitive functional groups.

• Byproduct Formation: Incomplete reaction can lead to mixtures of mono- and di-alkylated products.

• Multiple Steps: Often requires additional steps (e.g., decarboxylation) to reach the final target molecule.

Caption: Mechanism of double alkylation on an active methylene compound.

Wolff-Kishner Reduction

The Wolff-Kishner reduction is not a method for forming the gem-dimethyl group itself, but rather for converting a ketone, which may have served as a synthetic linchpin, into a methylene group, thereby revealing the final gem-dimethyl alkane structure.[12][13]

Mechanistic Rationale: The reaction proceeds through the formation of a hydrazone intermediate from the ketone and hydrazine.[14] Under strongly basic conditions and high temperatures, the hydrazone is deprotonated, and through a series of proton transfers, it collapses to release nitrogen gas, forming a carbanion that is subsequently protonated by the solvent to yield the alkane.[12][13]

Advantages:

• High Efficacy: Extremely effective for the complete deoxygenation of non-enolizable ketones.

• Orthogonal to Acidic Methods: Provides a powerful alternative to the acid-catalyzed Clemmensen reduction, especially for molecules containing acid-sensitive groups.[13]

Limitations:

• Extreme Conditions: The requirement for high temperatures (~200 °C) and strong bases (e.g., KOH) makes it unsuitable for thermally or base-labile substrates.[13][14]

• Limited Scope: Primarily used for deoxygenation and does not create the C-C bonds of the methyl groups.

Caption: Key intermediates in the Wolff-Kishner reduction pathway.

Organometallic Approaches

Organometallic reagents offer distinct pathways for installing methyl groups, often with different selectivity profiles compared to classical methods.

Organocuprate (Gilman Reagent) 1,4-Conjugate Addition

For substrates containing an α,β-unsaturated carbonyl system, the 1,4-conjugate addition of a lithium dimethylcuprate (Me₂CuLi), or Gilman reagent, is a superior method for introducing a methyl group at the β-position. A subsequent α-methylation can then complete the gem-dimethyl installation.

Mechanistic Rationale: Unlike "hard" nucleophiles like Grignard or organolithium reagents that favor direct (1,2) attack at the carbonyl carbon, the "softer" organocuprate nucleophile preferentially attacks the β-carbon of the conjugated system.[15] This generates a resonance-stabilized enolate, which can then be trapped with a methylating agent in a subsequent step to form the gem-dimethyl moiety.

Advantages:

• High Selectivity: Excellent chemo- and regioselectivity for 1,4-addition over 1,2-addition.[16]

• Milder Conditions: Generally performed at low temperatures, preserving sensitive functional groups.

• Stereochemical Control: Can be used to set stereocenters with high diastereoselectivity in chiral substrates.[17]

Limitations:

• Stoichiometric Reagent: Requires the preparation of the Gilman reagent, and only one of the two methyl groups on the cuprate is transferred, which is atom-inefficient (this can be mitigated by using mixed cuprates).[18]

• Two-Step Process: Requires two distinct chemical transformations (1,4-addition followed by α-alkylation) to install the gem-dimethyl group.

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A Comparative Analysis of Byproduct Formation in the Synthesis of Dimethyl 2,2-dimethylmalonate Versus Other Malonic Esters

Introduction: The Central Role of Malonates in Synthetic Chemistry

Malonic acid esters are foundational building blocks in organic synthesis, prized for the reactivity of their central methylene group, which is flanked by two electron-withdrawing carbonyls. This structural motif facilitates a wide range of carbon-carbon bond-forming reactions, making malonates indispensable precursors for the synthesis of a diverse array of pharmaceuticals, agrochemicals, and specialty materials. However, the synthetic route chosen to produce a specific malonate ester can significantly influence the purity of the final product, introducing a variety of byproducts that can complicate purification and reduce overall yield.

This guide provides an in-depth technical comparison of the byproducts generated during the synthesis of Dimethyl 2,2-dimethylmalonate and other common malonic esters, such as those produced via the classical malonic ester synthesis (alkylation). We will explore the mechanistic origins of these byproducts, provide supporting experimental data, and offer detailed protocols to help researchers anticipate and mitigate the formation of these impurities.

Divergent Synthetic Strategies: A Tale of Two Pathways

The byproduct profile of a malonate synthesis is intrinsically linked to the chosen synthetic strategy. For Dimethyl 2,2-dimethylmalonate, the most common industrial and laboratory-scale synthesis involves the direct esterification of 2,2-dimethylmalonic acid with methanol, a reaction typically catalyzed by a strong acid. In contrast, the synthesis of many other substituted malonates, such as diethyl ethylmalonate, relies on the alkylation of a simpler malonate precursor, like diethyl malonate. These two distinct pathways, esterification versus alkylation, give rise to fundamentally different sets of potential byproducts.

The Synthesis of Dimethyl 2,2-dimethylmalonate via Fischer Esterification

The synthesis of Dimethyl 2,2-dimethylmalonate is typically achieved through the Fischer-Speier esterification of 2,2-dimethylmalonic acid with methanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[1][2][3][4][5][6][7][8] This is a reversible condensation reaction where water is produced as a byproduct.[5][6]

Synthesis of Dimethyl 2,2-dimethylmalonate via Fischer Esterification.

Due to the steric hindrance provided by the gem-dimethyl group on the α-carbon, side reactions that plague other malonate syntheses are largely absent. The reaction is typically driven to completion by using a large excess of methanol or by removing the water formed, often through azeotropic distillation.[5][6] This leads to very high yields and purities, often exceeding 95% and 99.5% respectively.[1]

Synthesis of Other Malonates via Alkylation

The classical malonic ester synthesis is a versatile method for preparing mono- and di-substituted acetic acids.[9] This process begins with the deprotonation of a malonic ester, such as diethyl malonate, with a suitable base to form a resonance-stabilized enolate. This enolate then acts as a nucleophile, attacking an alkyl halide in an SN2 reaction to form a C-alkylated product.[9]

Byproduct formation in the alkylation of diethyl malonate.

This pathway, while highly effective, is susceptible to several competing side reactions that can significantly impact the purity and yield of the desired product.

Comparative Analysis of Byproducts

The following table summarizes the key byproducts observed in the synthesis of Dimethyl 2,2-dimethylmalonate versus a typical alkylation of diethyl malonate.

Byproduct Category	Dimethyl 2,2-dimethylmalonate (via Esterification)	Other Malonates (e.g., Diethyl Ethylmalonate via Alkylation)
Incomplete Reaction	Methyl 2,2-dimethylmalonate (Monoester): Can be present if the reaction does not go to completion. Typically a minor impurity.	Mono-alkylated Product: If dialkylation is the goal, this is a significant byproduct. Conversely, if mono-alkylation is desired, the starting malonate can be a contaminant.
Over-reaction	Not a significant issue.	Dialkylated (or Poly-alkylated) Product: A very common byproduct, especially if mono-alkylation is the target. The mono-alkylated product is also acidic and can be deprotonated and alkylated again.[10]
Solvent/Reagent-derived	Dimethyl Ether: Can form in trace amounts from the acid-catalyzed dehydration of methanol, especially at higher temperatures.	Diethyl Ether: The alkoxide base can react with the alkyl halide to form an ether.[10]
Substrate-derived	Decarboxylation Products: 2,2-dimethylmalonic acid can decarboxylate at very high temperatures to form isobutyric acid, which could then be esterified. This is generally avoided by maintaining appropriate reaction temperatures.[11][12]	Alkene: Formed via E2 elimination of the alkyl halide, particularly with secondary and tertiary halides.[10]
Base/Catalyst-related	Not applicable (acid-catalyzed).	Transesterification Products: Occur if the alcohol of the alkoxide base does not match the alcohol of the ester (e.g., using sodium methoxide with diethyl malonate).[10]
Mechanistic Alternatives	Not a significant issue.	O-Alkylation Products: The enolate is an ambident nucleophile and can be alkylated on the oxygen atom, though this is generally a minor pathway.

In-Depth Discussion of Byproduct Formation and Mitigation

Dimethyl 2,2-dimethylmalonate Synthesis

The high efficiency of the Fischer esterification for producing Dimethyl 2,2-dimethylmalonate is a direct consequence of the reaction's equilibrium nature and the stability of the starting dicarboxylic acid.

• Monoester Formation: The primary potential byproduct is the monoester, methyl 2,2-dimethylmalonate. Its presence is indicative of an incomplete reaction. To mitigate this, one can employ a large excess of methanol, which shifts the equilibrium towards the diester product according to Le Châtelier's principle.[4][5][6] Additionally, the removal of water as it is formed, for instance with a Dean-Stark apparatus, can also drive the reaction to completion.[5][6]

• Ether Formation: The acid catalyst can also promote the self-condensation of the alcohol solvent to form an ether (in this case, dimethyl ether from methanol). This side reaction is generally more prevalent at higher temperatures. By maintaining a controlled reflux temperature, the formation of this byproduct can be minimized.

• Decarboxylation: While malonic acids are known to decarboxylate upon heating, 2,2-dimethylmalonic acid is relatively stable under typical esterification conditions.[11][12] Significant decarboxylation would likely only occur at temperatures well above the boiling point of methanol, leading to the formation of methyl isobutyrate. Adhering to the recommended reaction temperature is crucial to prevent this.

Alkylation of Other Malonates

The synthesis of substituted malonates via alkylation is a more complex process with a greater propensity for byproduct formation due to the multiple reactive species present.

• Dialkylation: This is arguably the most common and challenging byproduct to control when mono-alkylation is desired.[10] The mono-alkylated product still possesses an acidic proton and can be deprotonated by the base to form a new enolate, which can then react with another equivalent of the alkyl halide.[10] To favor mono-alkylation, a common strategy is to use an excess of the starting malonic ester relative to the base and alkylating agent. Slow addition of the alkyl halide can also help.[10]

• Elimination: The basic conditions required for enolate formation can also promote the E2 elimination of the alkyl halide to form an alkene.[10] This is a significant competing reaction when using secondary or tertiary alkyl halides.[13] Therefore, the malonic ester synthesis is most effective with primary alkyl halides.[13]

• Transesterification: This occurs when the alkoxide base does not match the ester groups of the malonate.[10] For example, using sodium methoxide with diethyl malonate can lead to a mixture of diethyl, dimethyl, and ethyl methyl malonates. To avoid this, it is essential to use a base with the same alkyl group as the ester (e.g., sodium ethoxide with diethyl malonate).

Experimental Protocols

Synthesis of Dimethyl 2,2-dimethylmalonate via Fischer Esterification

This protocol is adapted from a patented industrial synthesis method.[1]

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,2-dimethylmalonic acid (1.0 eq).

• Reagent Addition: Add methanol (6.0 eq) and a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

• Reaction: Heat the mixture to reflux (approximately 70-75 °C) and maintain for 2-4 hours. The progress of the reaction can be monitored by TLC or GC-MS.

• Work-up: After cooling to room temperature, the excess methanol is removed under reduced pressure. The residue is dissolved in an organic solvent such as diethyl ether and washed with water and a saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated. The crude product is then purified by vacuum distillation to yield pure Dimethyl 2,2-dimethylmalonate.[1]

Synthesis of Diethyl Ethylmalonate via Alkylation of Diethyl Malonate

This protocol is a generalized procedure based on established methods.[14][15][16][17][18]

• Preparation of Ethoxide: In a three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, dissolve sodium metal (1.0 eq) in absolute ethanol under an inert atmosphere to form sodium ethoxide.

• Enolate Formation: Cool the sodium ethoxide solution in an ice bath and add diethyl malonate (1.0-1.2 eq) dropwise with stirring. Allow the mixture to stir for 30-60 minutes at room temperature.

• Alkylation: Add ethyl bromide (1.0 eq) dropwise to the enolate solution. After the addition is complete, heat the reaction mixture to reflux for 2-3 hours, monitoring the reaction by TLC or GC-MS.

• Work-up: Cool the reaction mixture and pour it into cold water. Extract the product with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product, which may contain unreacted diethyl malonate and the dialkylated byproduct (diethyl diethylmalonate), is purified by fractional distillation under reduced pressure.

Conclusion

The choice of synthetic strategy for producing malonic esters has a profound impact on the byproduct profile of the reaction. The synthesis of Dimethyl 2,2-dimethylmalonate via Fischer esterification is a highly efficient and clean reaction, with the primary potential impurity being the monoester from incomplete reaction, which can be minimized by optimizing reaction conditions. In contrast, the synthesis of other substituted malonates through the alkylation of simpler precursors is often accompanied by a host of byproducts, including over-alkylation products and those arising from elimination and transesterification reactions. A thorough understanding of the underlying reaction mechanisms is paramount for researchers to devise strategies that maximize the yield of the desired product while minimizing the formation of these impurities.

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A Comparative Guide to Kinetic Studies of Dimethyl 2,2-dimethylmalonate Hydrolysis

This guide provides a comprehensive comparison of methodologies for studying the hydrolysis kinetics of Dimethyl 2,2-dimethylmalonate. Designed for researchers and drug development professionals, this document moves beyond simple protocols to explain the underlying principles and rationale behind experimental design, ensuring robust and reliable data generation. We will explore two primary catalytic conditions—acidic and basic—and compare the respective analytical techniques used to monitor the reaction progress.

Introduction: The Significance of Hydrolysis Kinetics

Dimethyl 2,2-dimethylmalonate is a diester of malonic acid, a common building block in organic synthesis.[1] Understanding its stability in aqueous environments is critical for applications ranging from pharmaceutical formulation, where drug stability is paramount, to industrial synthesis, where reaction byproducts can affect yield and purity.[2] The hydrolysis of this ester, breaking it down into methanol and 2,2-dimethylmalonic acid, is a fundamental degradation pathway. Kinetic studies provide the quantitative data—rate constants, reaction order, and activation energy—necessary to predict the compound's shelf-life, optimize reaction conditions, and understand its environmental fate.[3][4]

This guide compares two classical and reliable methods for determining these kinetic parameters:

• Acid-Catalyzed Hydrolysis monitored by traditional titrimetry.

• Base-Catalyzed Hydrolysis (Saponification) monitored by conductometry.

Theoretical Framework: Mechanisms of Ester Hydrolysis

The hydrolysis of an ester is typically a slow process that can be effectively catalyzed by either acids or bases.[5]

Acid-Catalyzed Hydrolysis: Under acidic conditions, the reaction mechanism involves the protonation of the carbonyl oxygen, which makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. The reaction is typically pseudo-first-order because water is the solvent and its concentration remains effectively constant throughout the reaction.[6]

Base-Catalyzed Hydrolysis (Saponification): In contrast, base-catalyzed hydrolysis involves the direct nucleophilic attack of a hydroxide ion (OH⁻) on the electrophilic carbonyl carbon. This is generally a faster and irreversible process compared to acid hydrolysis. The reaction follows second-order kinetics, as its rate depends on the concentrations of both the ester and the hydroxide ion.[5]

The workflow for a typical kinetic study, regardless of the specific method, follows a general pattern.

Caption: General Experimental Workflow for Kinetic Studies.

Methodology 1: Acid-Catalyzed Hydrolysis via Titrimetry

This method follows the progress of the reaction by titrating the amount of carboxylic acid produced over time. It is a robust, cost-effective, and widely used technique for studying ester hydrolysis.[6][7]

Experimental Protocol

A. Reagent Preparation:

• 0.5 M Hydrochloric Acid (HCl): Prepare 500 mL of 0.5 M HCl solution and standardize it against a primary standard (e.g., anhydrous sodium carbonate).

• 0.1 M Sodium Hydroxide (NaOH): Prepare 500 mL of 0.1 M NaOH solution and standardize it against a primary standard (e.g., potassium hydrogen phthalate).

• Dimethyl 2,2-dimethylmalonate Solution: Prepare a solution by dissolving a known mass of the ester in a suitable solvent (e.g., acetone or ethanol) to ensure miscibility with the aqueous acid.

B. Reaction Procedure:

• Pipette 100 mL of 0.5 M HCl into a 250 mL conical flask and place it in a thermostat-controlled water bath set to the desired temperature (e.g., 40°C).

• Once the acid solution reaches thermal equilibrium, pipette 5 mL of the Dimethyl 2,2-dimethylmalonate solution into the flask, start a stopwatch immediately, and mix thoroughly. This is t = 0 .

• Immediately withdraw a 10 mL aliquot of the reaction mixture and transfer it to a conical flask containing ~20 mL of ice-cold deionized water. The ice water quenches the reaction by rapidly lowering the temperature.

• Titrate this initial aliquot against the standardized 0.1 M NaOH solution using phenolphthalein as an indicator. The volume of NaOH consumed is V₀ .

• Withdraw 10 mL aliquots at regular time intervals (e.g., 10, 20, 30, 45, 60 minutes) and repeat the quenching and titration process. These titration volumes are Vₜ .

• To obtain the infinity reading (V∞ ), seal the main reaction flask and heat it in a water bath at a higher temperature (e.g., 70°C) for an extended period (e.g., 2 hours) to drive the reaction to completion. Cool the flask, withdraw a final 10 mL aliquot, and titrate it as before.

Data Analysis

For a pseudo-first-order reaction, the rate constant k is calculated using the integrated rate law: k = (2.303 / t) * log₁₀((V∞ - V₀) / (V∞ - Vₜ))

A plot of log₁₀(V∞ - Vₜ) versus time (t) should yield a straight line with a slope of -k / 2.303, providing a graphical confirmation of the reaction order and a reliable value for the rate constant.

Caption: Workflow for the Titrimetric Analysis Method.

Methodology 2: Base-Catalyzed Hydrolysis via Conductometry

Saponification involves the consumption of highly mobile hydroxide ions (OH⁻) and their replacement with slower-moving carboxylate ions (RCOO⁻). This change in the ionic composition of the solution leads to a decrease in electrical conductivity, which can be monitored in real-time to follow the reaction kinetics.

Experimental Protocol

A. Reagent Preparation:

• 0.02 M Sodium Hydroxide (NaOH): Prepare a solution of NaOH. The exact concentration will be determined by the initial conductivity measurement.

• 0.02 M Dimethyl 2,2-dimethylmalonate: Prepare a solution of the ester in a solvent that does not readily hydrolyze (e.g., a 50:50 ethanol/water mixture).

B. Reaction Procedure:

• Calibrate a conductivity meter using standard KCl solutions.

• Place a known volume (e.g., 100 mL) of the 0.02 M NaOH solution into a thermostatted reaction vessel equipped with the conductivity probe and a magnetic stirrer. Allow it to reach thermal equilibrium.

• Record the initial conductivity of the NaOH solution. This is C₀ .

• Add an equal volume of the thermostatted 0.02 M ester solution to the vessel, start the stopwatch, and begin recording conductivity readings at regular intervals (e.g., every 30 seconds). The concentrations are chosen to be equal to simplify the kinetic analysis.

• Continue recording until the conductivity reading becomes stable, indicating the reaction is complete. This final reading is C∞ . The readings at intermediate times are Cₜ .

Data Analysis

For a second-order reaction with equal initial concentrations of reactants, the rate constant k is calculated using the integrated rate law: k = (1 / t) * [(C₀ - Cₜ) / (a * (Cₜ - C∞))] where 'a' is the initial concentration of both the ester and NaOH.

Alternatively, a plot of (C₀ - Cₜ) / (Cₜ - C∞) versus time (t) will produce a straight line passing through the origin with a slope of k * a. This graphical method provides a robust way to determine the second-order rate constant.

Caption: Workflow for the Conductometric Analysis Method.

Comparative Analysis of Methodologies

The choice between titrimetric and conductometric methods depends on the specific research question, available equipment, and the chemical properties of the system.

Feature	Acid-Catalyzed Titrimetry	Base-Catalyzed Conductometry
Principle	Measures product formation (acid)	Measures reactant consumption (OH⁻ ions)
Kinetics	Pseudo-first-order	Second-order
Sampling	Discontinuous (manual aliquots)	Continuous (real-time monitoring)
Potential for Error	Sampling/quenching timing, titration endpoint	Temperature fluctuations, electrode fouling
Advantages	- Low-cost equipment- Robust and well-established- Insensitive to non-ionic impurities	- High precision and accuracy- Continuous data stream- Ideal for faster reactions
Disadvantages	- Labor-intensive- Prone to human error in sampling/titration- Slower reactions are easier to monitor	- Requires specialized equipment- Sensitive to temperature changes- Side reactions can interfere

Conclusion and Recommendations

Both acid-catalyzed titrimetry and base-catalyzed conductometry are powerful techniques for elucidating the hydrolysis kinetics of Dimethyl 2,2-dimethylmalonate.

• For initial stability screenings or in laboratories with limited specialized equipment, the acid-catalyzed titrimetric method is an excellent choice. Its simplicity and low cost make it highly accessible, providing reliable data for moderately paced reactions.[6][7]

• For in-depth mechanistic studies or when high precision is required, the base-catalyzed conductometric method is superior. Its continuous data acquisition allows for a more detailed analysis of the reaction profile and is particularly well-suited for studying the influence of subtle changes in reaction conditions.

Ultimately, the complementary nature of these methods can be leveraged for a comprehensive understanding. A researcher might use titrimetry to establish baseline stability under acidic conditions relevant to gastric environments, while using conductometry to investigate degradation pathways under basic conditions relevant to intestinal pH or certain industrial processes.

References

• Kinetics of Acid hydrolysis of an ester. IV SEMESTER Chemistry Lab Manual. [Link]

• To Study the Kinetics of Acid-Catalysed Hydrolysis of an Ester by Titrimetry. eGyanKosh. [Link]

• Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. Open Access Research Journal of Chemistry and Pharmacy. [Link]

• Assessing Hydrolytic Activity of Surfactant-Based Nanozymes: Methodological and Kinetic Considerations. MDPI. [Link]

• Kinetic study of Ester hydrolysis. YouTube. [Link]

• Rate of DMC Hydrolysis in Aqueous Solution. ResearchGate. [Link]

• MALONIC ACID DIESTERS. OECD Existing Chemicals Database. [Link]

• DIMETHYL MALONATE. Ataman Kimya. [Link]

• Investigation of sustainable reactive distillation process to produce malonic acid from dimethyl malonate. ResearchGate. [Link]

• Safety Data Sheet: Dimethyl malonate. Carl ROTH. [Link]

• Dimethyl malonate. Wikipedia. [Link]

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• 7. youtube.com [youtube.com]

A Spectroscopic Deep Dive: Unraveling the Structures of Dimethyl 2,2-dimethylmalonate and Its Mono-methylated Counterpart

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of chemical synthesis and drug discovery, the precise characterization of molecular structures is paramount. Even subtle differences, such as the addition of a single methyl group, can significantly alter a compound's physical, chemical, and biological properties. This guide provides a detailed spectroscopic comparison of Dimethyl 2,2-dimethylmalonate and its mono-methylated analog, Dimethyl 2-methylmalonate.

While extensive experimental spectroscopic data is readily available for Dimethyl 2-methylmalonate, allowing for a thorough and validated analysis, the same cannot be said for its dimethylated counterpart. Despite its commercial availability (CAS 6065-54-9), a comprehensive set of experimental spectra for Dimethyl 2,2-dimethylmalonate is not present in commonly accessible scientific databases. Therefore, this guide will present the verified experimental data for the mono-methylated compound and provide a detailed, theory-grounded prediction of the expected spectra for the dimethylated analog. This comparative approach offers valuable insights into how incremental structural changes are reflected in various spectroscopic techniques, a foundational concept in chemical analysis.

Molecular Structures at a Glance

A fundamental understanding of the geometry of each molecule is essential before delving into their spectroscopic signatures. The presence of an additional methyl group on the central carbon of the malonate backbone is the key differentiator.

Caption: Ball-and-stick models of the two malonate esters.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Tale of Two Symmetries

NMR spectroscopy provides unparalleled insight into the carbon-hydrogen framework of a molecule. The key differences in the ¹H and ¹³C NMR spectra of our two compounds arise from the change in symmetry and the number of unique chemical environments for the nuclei upon the addition of the second methyl group.

Experimental Protocol: Acquiring High-Resolution NMR Spectra

High-resolution ¹H and ¹³C NMR spectra are typically acquired on a 300 MHz or higher field NMR spectrometer.

• Sample Preparation: A 5-10 mg sample of the analyte is dissolved in approximately 0.6 mL of a deuterated solvent, commonly chloroform-d (CDCl₃), in a 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrument Setup: The NMR tube is placed in the spectrometer's probe. The instrument is tuned and the magnetic field is shimmed to achieve optimal homogeneity, resulting in sharp, well-resolved peaks.

• ¹H NMR Acquisition: A standard one-pulse experiment is performed. Key parameters include a 90° pulse angle, a relaxation delay of 1-2 seconds, and the acquisition of a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired to produce singlets for each unique carbon, simplifying the spectrum. A larger number of scans is usually required (often several hundred to thousands) due to the low natural abundance of the ¹³C isotope.

¹H NMR: The Disappearance of a Key Signal

The most striking difference in the proton NMR spectra is the absence of the methine proton signal in the dimethylated compound.

Table 1: Comparative ¹H NMR Data

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
Dimethyl 2-methylmalonate	~3.75	Singlet	6H	Methoxy (-OCH₃) protons
~3.45	Quartet	1H	Methine (α-CH) proton
~1.40	Doublet	3H	α-Methyl (-CH₃) protons
Dimethyl 2,2-dimethylmalonate (Predicted)	~3.75	Singlet	6H	Methoxy (-OCH₃) protons
~1.45	Singlet	6H	α-Methyl (-CH₃) protons

In Dimethyl 2-methylmalonate, the proton on the central carbon (α-CH) is coupled to the protons of the adjacent methyl group, resulting in a quartet. Conversely, the methyl protons are split by the methine proton, appearing as a doublet.

For Dimethyl 2,2-dimethylmalonate, the central carbon is now quaternary and bears no protons. This leads to the disappearance of the methine quartet. Furthermore, the two α-methyl groups are chemically equivalent and are not coupled to any neighboring protons, so they are predicted to appear as a single, sharp singlet with an integration of 6H.

¹³C NMR: Probing the Carbon Skeleton

The ¹³C NMR spectra provide a direct count of the number of unique carbon environments.

Table 2: Comparative ¹³C NMR Data

Compound	Chemical Shift (δ) ppm	Assignment
Dimethyl 2-methylmalonate	~170	Carbonyl (C=O) carbons
~52	Methoxy (-OCH₃) carbons
~48	Methine (α-CH) carbon
~14	α-Methyl (-CH₃) carbon
Dimethyl 2,2-dimethylmalonate (Predicted)	~172	Carbonyl (C=O) carbons
~52	Methoxy (-OCH₃) carbons
~50	Quaternary (α-C) carbon
~22	α-Methyl (-CH₃) carbons

For Dimethyl 2-methylmalonate, four distinct carbon signals are observed. The carbonyl carbons are the most deshielded, appearing furthest downfield.

In the predicted spectrum of Dimethyl 2,2-dimethylmalonate, we also expect four signals. The key changes would be the appearance of a quaternary carbon signal for the central carbon, typically weaker in intensity than protonated carbons. The chemical shift of the α-methyl carbons is expected to be further downfield compared to the mono-methylated analog due to the additive deshielding effect of the second methyl group.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

IR spectroscopy probes the vibrational modes of molecules, providing a characteristic fingerprint based on the functional groups present.

Experimental Protocol: Acquiring an IR Spectrum

IR spectra are commonly obtained using an Attenuated Total Reflectance (ATR) accessory on a Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Application: A small drop of the liquid sample is placed directly onto the ATR crystal.

• Spectrum Acquisition: The IR beam is passed through the crystal and interacts with the sample. The instrument collects an interferogram, which is then mathematically converted into a spectrum of absorbance or transmittance versus wavenumber.

• Background Correction: A background spectrum of the clean ATR crystal is recorded and subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

Table 3: Comparative IR Data (Key Peaks)

Compound	Wavenumber (cm⁻¹)	Vibrational Mode
Dimethyl 2-methylmalonate	~2950-3000	C-H stretching (alkane)
~1735	C=O stretching (ester)
~1150-1250	C-O stretching (ester)
Dimethyl 2,2-dimethylmalonate (Predicted)	~2950-3000	C-H stretching (alkane)
~1735	C=O stretching (ester)
~1150-1250	C-O stretching (ester)

Both molecules are expected to show very similar IR spectra, dominated by the strong carbonyl stretch of the ester functional groups around 1735 cm⁻¹. The C-H stretching of the methyl groups will appear in the 2950-3000 cm⁻¹ region, and the C-O single bond stretches of the esters will be prominent in the fingerprint region between 1150-1250 cm⁻¹. The primary difference would be in the fine details of the fingerprint region, which may show subtle changes due to the altered symmetry and vibrational modes of the dimethylated compound.

Mass Spectrometry (MS): Fragmentation and Molecular Weight Determination

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, allowing for the determination of the molecular weight and elucidation of the structure through fragmentation patterns.

Experimental Protocol: Acquiring a Mass Spectrum

Electron Ionization (EI) mass spectrometry is a common technique for the analysis of relatively small, volatile organic molecules.

• Sample Introduction: The sample is introduced into the ion source, often via a gas chromatograph (GC-MS) for separation and purification.

• Ionization: In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), which ejects an electron to form a molecular ion (M⁺•) and causes fragmentation.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: A detector records the abundance of each ion, generating a mass spectrum.

Table 4: Comparative Mass Spectrometry Data

Compound	Molecular Weight	Key Fragments (m/z)	Interpretation
Dimethyl 2-methylmalonate	146.14 g/mol	115, 87, 59	[M - OCH₃]⁺, [M - COOCH₃]⁺, [COOCH₃]⁺
Dimethyl 2,2-dimethylmalonate	160.17 g/mol	129, 101, 59	[M - OCH₃]⁺, [M - COOCH₃]⁺, [COOCH₃]⁺

The molecular ion peak (M⁺•) in the mass spectrum will directly reflect the difference in molecular weight between the two compounds (146 g/mol for the mono-methylated vs. 160 g/mol for the dimethylated). The fragmentation patterns are expected to be similar, driven by the loss of the methoxy (-OCH₃) and methoxycarbonyl (-COOCH₃) groups.

A Comparative Guide to Dimethyl 2,2-dimethylmalonate: Re-evaluating Reactivity in Malonic Ester Chemistry

Executive Summary

In the landscape of C-C bond formation, malonic esters are foundational synthons. Typically, their value is derived from the acidity of the α-protons, enabling a host of reactions including alkylations and condensations. This guide addresses a common query regarding Dimethyl 2,2-dimethylmalonate (DMDM), often mistakenly considered a "less-reactive" alternative to classical esters like Dimethyl Malonate (DMM) or Diethyl Malonate (DEM).

The central thesis of this guide is to correct this misconception. The presence of a quaternary gem-dimethyl group at the α-position of DMDM fundamentally alters its chemical nature. It does not possess acidic α-protons, rendering it inert to the canonical reactions that define malonic ester chemistry. Therefore, DMDM is not a sterically-hindered, slower-reacting analogue; it is a distinct reagent with a unique, non-classical reactivity profile. This guide provides a comparative analysis, supported by experimental frameworks, to delineate the distinct synthetic roles of DMDM, its classical counterparts (DMM/DEM), and the hyper-reactive Meldrum's acid, enabling researchers to make informed decisions in synthetic design.

The Archetype: Reactivity of Classical Malonic Esters (DMM & DEM)

The utility of classical malonic esters like DMM and DEM is predicated on the reactivity of the central methylene (-CH₂-) group. Flanked by two electron-withdrawing ester functionalities, the protons on this carbon are significantly acidic.

Acidity and Enolate Formation

The α-protons of DMM and DEM exhibit a pKa of approximately 13.[1] This acidity allows for facile deprotonation by common bases, such as sodium ethoxide (NaOEt) or sodium hydride (NaH), to form a resonance-stabilized enolate. This enolate is the cornerstone of malonic ester synthesis, acting as a soft nucleophile.

Foundational Reactions

• Malonic Ester Synthesis (Alkylation): The primary application involves the Sₙ2 reaction of the malonate enolate with an alkyl halide. A significant challenge in this synthesis is controlling the reaction to prevent dialkylation, as the mono-alkylated product still possesses an acidic proton.[2] Strategic control of stoichiometry and reaction temperature is critical to favor mono-alkylation.[2]

• Knoevenagel Condensation: This reaction involves the nucleophilic addition of the malonate enolate to an aldehyde or ketone, followed by dehydration to yield an α,β-unsaturated compound.[3][4] The reaction is typically catalyzed by a weak base to avoid self-condensation of the carbonyl partner.[3]

• Hydrolysis and Decarboxylation: Following alkylation, the diester can be hydrolyzed to the corresponding malonic acid. Upon heating, these substituted malonic acids readily undergo decarboxylation to yield a substituted carboxylic acid.[5][6]

Caption: Typical workflow for malonic ester synthesis using DMM or DEM.

The Alternative: Dimethyl 2,2-dimethylmalonate (DMDM)

The structure of DMDM is the key to its unique chemical behavior. The substitution of both α-protons with methyl groups creates a quaternary α-carbon.

Structural Analysis and Its Consequences

• Absence of α-Protons: DMDM has no protons on the carbon between the two carbonyl groups.

• Inertness to Deprotonation: Consequently, it cannot be deprotonated at the α-position by bases like NaOEt or NaH.

• Steric Hindrance: The gem-dimethyl group provides significant steric bulk around the ester functionalities.

This structural reality means DMDM cannot participate in the malonic ester alkylation or Knoevenagel condensation reactions described above. The term "less-reactive" is therefore misleading; "non-reactive" in the context of α-deprotonation is more accurate.

The Hyper-Reactive Analogue: Meldrum's Acid

At the opposite end of the reactivity spectrum lies Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione). Its rigid six-membered ring conformation locks the ester groups in a conformation that significantly increases the acidity of its α-protons to a pKa of ~4.97, making it orders of magnitude more acidic than DMM or DEM.[7] This high acidity allows for deprotonation with very mild bases and makes it an excellent substrate for mono-alkylation and acylation.[8] Furthermore, it serves as a valuable precursor for generating highly reactive ketenes upon pyrolysis.[7][8]

Caption: Structural comparison of key malonic ester derivatives.

Comparative Data and Synthetic Applications

The choice between these reagents is dictated entirely by the desired synthetic outcome.

Property	Dimethyl Malonate (DMM) / Diethyl Malonate (DEM)	Dimethyl 2,2-dimethylmalonate (DMDM)	Meldrum's Acid
Structure	CH₂(COOR)₂	(CH₃)₂C(COOCH₃)₂	C₆H₈O₄ (cyclic)
pKa of α-H	~13[1]	N/A	~4.97[7]
Primary Use Case	Nucleophilic C₂ synthon for introducing a -CH₂COOH group (after decarboxylation).	Source for the gem-dimethylmalonyl moiety; precursor to 2,2-dimethylmalonic acid.[9]	Highly reactive C₃ synthon for mono-alkylation and ketene generation.[8]
Alkylation Result	Mono- and di-alkylation at the α-carbon.[2]	No reaction at the α-carbon.	Primarily mono-alkylation at the α-carbon.[8]
Key Advantage	Versatile, cost-effective, well-established procedures.[10]	Introduces a quaternary carbon center.	High reactivity, excellent for mono-alkylation, clean reactions.[11]
Key Limitation	Prone to dialkylation, requiring careful control.[2]	Cannot be used as a traditional malonic ester synthon.	Thermally sensitive, higher cost.

Experimental Protocols

To illustrate the stark differences in reactivity, the following protocols are provided.

Protocol 1: Mono-alkylation of Dimethyl Malonate (Illustrative)

Objective: To demonstrate the classical alkylation of a malonic ester.

Methodology:

• Enolate Formation: Under an inert atmosphere (N₂ or Ar), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.0 equiv.) portion-wise to a solution of dimethyl malonate (1.2 equiv.) in anhydrous THF at 0 °C.

• Stirring: Allow the mixture to stir for 30 minutes at 0 °C. Evolution of H₂ gas should be observed.

• Alkylation: Add the alkyl halide (e.g., benzyl bromide, 1.0 equiv.) dropwise to the solution while maintaining the temperature at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor progress by TLC.

• Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C.

• Work-up: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via column chromatography to separate mono-alkylated, di-alkylated, and starting material.

Rationale: Using a slight excess of the malonate favors mono-alkylation by ensuring the limiting alkyl halide is more likely to encounter the enolate of the starting material rather than the enolate of the mono-alkylated product.[2]

Protocol 2: Attempted Alkylation of Dimethyl 2,2-dimethylmalonate (Control Experiment)

Objective: To demonstrate the inertness of DMDM to classical alkylation conditions.

Methodology:

• Setup: In a flask under an inert atmosphere, dissolve Dimethyl 2,2-dimethylmalonate (1.2 equiv.) in anhydrous THF. Add sodium hydride (1.0 equiv.) at 0 °C.

• Observation: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for 1 hour. Crucially, no evolution of H₂ gas will be observed , indicating no deprotonation is occurring.

• Addition of Alkyl Halide: Add benzyl bromide (1.0 equiv.) and stir the mixture at room temperature for 16 hours.

• Analysis: Quench the reaction mixture and perform a work-up as described in Protocol 1. Analysis of the crude product by ¹H NMR or GC-MS will show only unreacted starting materials (DMDM and benzyl bromide).

Expected Outcome: This experiment validates the core principle that DMDM cannot be deprotonated and alkylated at the α-position under standard malonic ester synthesis conditions.

Conclusion and Selection Guide

The choice of a malonic ester derivative is a critical decision in synthetic planning. Dimethyl 2,2-dimethylmalonate is not a direct, less-reactive substitute for DMM or DEM. Its value lies in its unique structure, serving as a building block for introducing a quaternary gem-dimethyl center. For classical malonic ester synthesis, DMM and DEM remain the workhorses, while for highly efficient mono-alkylation or ketene generation, Meldrum's acid is the superior choice. Understanding these fundamental structural and reactivity differences is paramount for efficient and successful organic synthesis.

Caption: Decision tree for selecting the appropriate malonic ester derivative.

References

• Transition-metal-free decarboxylation of dimethyl malonate: an efficient construction of α-amino acid esters using TBAI/TBHP. Organic & Biomolecular Chemistry (RSC Publishing).
• Knoevenagel condensation of diethyl malonate with aldehydes catalyzed by immobilized gel
• New Insight on the Origin of the Unusual Acidity of Meldrum's Acid from ab Initio and Combined QM/MM Simulation Study.
• Strategies to prevent dialkylation of dimethyl malon
• Meldrum's acid. Wikipedia.
• PTC C-Alkylation of Malon
• Dimethyl malon
• Investigation of sustainable reactive distillation process to produce malonic acid
• A Comparative Analysis of Diethyl Phenylmalonate and Dimethyl Malon
• Synthesis of Alkylation of Dimethyl Malon
• Rationale for the Acidity of Meldrum's Acid. Consistent Relation of C−H Acidities to the Properties of Localized Reactive Orbital.
• Rationale for the acidity of Meldrum's acid. Consistent relation of C-H acidities to the properties of localized reactive orbital. PubMed.
• Meldrum's acid. No Added Chemicals.
• Knoevenagel condens
• The Knoevenagel Condens
• A Comparative Guide to Diethyl Diethylmalonate and Other Dialkyl Malon
• MALONIC ACID DIESTERS.
• Decarboxylation of malonic esters. Chemistry Stack Exchange.
• Decarboxyl
• Ch21: Malonic esters. University of Calgary.
• CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Dimethyl 2,2-dimethylmalonate

Welcome to your definitive resource for the safe and compliant disposal of dimethyl 2,2-dimethylmalonate (CAS No. 108-59-8). As laboratory professionals, our responsibility extends beyond the synthesis and analysis of compounds; it encompasses the entire lifecycle of a chemical, including its proper disposal. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a deep-rooted culture of safety and environmental stewardship in your laboratory.

Immediate Safety Profile & Hazard Analysis

Before handling or disposing of any chemical, a thorough understanding of its intrinsic hazards is paramount. Dimethyl 2,2-dimethylmalonate is a combustible liquid that poses risks of serious eye, skin, and respiratory irritation.[1][2] The operational plan for its disposal is therefore built upon mitigating these risks at every stage.

Table 1: Hazard and Safety Summary for Dimethyl 2,2-dimethylmalonate

Property	Value/Information	Source
CAS Number	108-59-8	[3]
Molecular Formula	C₅H₈O₄	[3][4]
Physical State	Colorless Liquid	[3]
GHS Hazard Statements	H227: Combustible liquidH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[1][2][4]
Primary Routes of Exposure	Inhalation, Skin Contact, Eye Contact	[4]
Required PPE	Safety goggles (EN 166), chemical-resistant gloves (e.g., Nitrile rubber), lab coat	[1][3]
Storage Conditions	Keep in a dry, cool, and well-ventilated place away from heat, sparks, and open flames.[3]	[3]
Incompatible Materials	Strong oxidizers	[2]

Core Disposal Principles: The "Why" Behind the "How"

The disposal strategy for dimethyl 2,2-dimethylmalonate is governed by its chemical characteristics:

• Combustibility: With a flash point of 90°C (194°F), this compound is classified as a combustible liquid.[3] This means that while it doesn't ignite as readily as flammable liquids, its vapors can form ignitable mixtures with air at elevated temperatures. Causality: All disposal procedures must eliminate potential ignition sources to prevent a fire hazard. This includes preventing static discharge and ensuring the chemical is not heated.[1][3]

• Irritancy: As a skin and serious eye irritant, direct contact must be avoided.[1][2][4] Causality: The use of appropriate personal protective equipment (PPE) is non-negotiable. Furthermore, disposal methods must prevent the contamination of work surfaces and the broader environment.

• Environmental Fate: While readily biodegradable, direct release into the environment is unacceptable.[2] Regulations mandate that chemical waste be handled in a controlled manner to prevent contamination of drains, surface water, and groundwater.[1][2][3] Causality: The primary disposal route is through a licensed hazardous waste contractor, ensuring the substance is managed in an environmentally sound manner.

Disposal Decision Workflow

The following diagram outlines the logical progression for managing dimethyl 2,2-dimethylmalonate waste from point of generation to final disposal.

Caption: Decision workflow for dimethyl 2,2-dimethylmalonate waste.

Step-by-Step Disposal Protocols

Adherence to a standardized protocol is essential for safety and regulatory compliance.

Protocol 1: Disposal of Unused or Surplus Dimethyl 2,2-dimethylmalonate

This protocol applies to the pure, unadulterated product that is no longer needed.

• Hazard Assessment: Confirm the identity of the chemical. Ensure the Safety Data Sheet (SDS) is readily available.[5]

• PPE Confirmation: Don appropriate PPE, including safety goggles and nitrile rubber gloves.

• Waste Segregation:

  • This compound is a non-halogenated organic solvent. It must be collected in a waste container specifically designated for this category.

  • Crucial Insight: Never mix this waste with incompatible materials like strong oxidizers or with different waste streams (e.g., halogenated solvents, acidic waste) to prevent hazardous reactions.[2]

• Containment:

  • Carefully transfer the liquid into the designated waste container using a funnel to prevent spills.

  • Ensure the container is made of a compatible material (e.g., polyethylene) and is in good condition.

  • Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

• Labeling: Immediately label the waste container with the words "Hazardous Waste," the full chemical name ("Dimethyl 2,2-dimethylmalonate"), and the associated hazards (Combustible, Irritant).

• Storage and Disposal:

  • Keep the container tightly closed when not in use.[1][3]

  • Store the container in a designated Satellite Accumulation Area (SAA) or Central Accumulation Area (CAA) that is secure and well-ventilated, away from ignition sources.

  • Arrange for disposal through your institution's Environmental Health & Safety (EHS) office or a certified hazardous waste disposal contractor.[3] All disposal must comply with local, state, and federal regulations.[6]

Protocol 2: Decontamination and Disposal of Empty Containers

An "empty" container is never truly empty and must be managed as hazardous waste until properly decontaminated.

• Initial Rinse (Triple Rinse Method):

  • Rinse the container three times with a suitable solvent (e.g., acetone or ethanol).

  • Expert Tip: The rinsate from this process is now considered hazardous waste. Collect all rinsate and add it to your 'Non-Halogenated Organic Solvent Waste' container for proper disposal.

• Final Cleaning: After the triple rinse, the container can often be washed with soap and water.

• Container Disposal:

  • Once decontaminated, obliterate or remove all original hazard labels from the container.

  • The clean, decontaminated container can typically be disposed of as regular solid waste or recycled, depending on institutional policies.

Spill Management and Disposal

In the event of a spill, immediate and correct action is critical.

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area. Ensure the area is well-ventilated to disperse vapors.[1]

• Control Ignition Sources: Immediately remove all sources of ignition (e.g., turn off hot plates, unplug electrical equipment).[1][3]

• Contain the Spill: Prevent the spill from spreading and keep it away from drains or water courses.[1][2] Use a spill kit with inert absorbent material like sand, diatomaceous earth, or a universal binder.[2][4]

• Absorb and Collect:

  • Carefully apply the absorbent material to the spill, working from the outside in.

  • Once absorbed, use non-sparking tools to collect the material and place it into a suitable, sealable container for disposal.

• Final Disposal: The collected spill material is considered hazardous waste. Label the container appropriately and dispose of it following Protocol 1.

Regulatory Framework: A Foundation of Trust

All procedures outlined in this guide are designed to comply with the foundational regulations set forth by the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450).[5][6][7] These regulations establish the "cradle-to-grave" responsibility for hazardous waste management, ensuring that chemicals are handled safely from acquisition to disposal.[8] Your institution's Chemical Hygiene Plan (CHP) provides specific details on how these federal mandates are implemented in your workplace.[7][9]

References

• SAFETY DATA SHEET - Dimethyl malonate . Thermo Fisher Scientific. [Link]

• Safety Data Sheet: Dimethyl malonate . Carl ROTH. [Link]

• Hazardous Waste . US EPA. [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories . Occupational Safety and Health Administration (OSHA). [Link]

• Steps in Complying with Regulations for Hazardous Waste . US EPA. [Link]

• OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN . Occupational Safety and Health Administration (OSHA). [Link]

• Laboratory Safety Guidance . Occupational Safety and Health Administration (OSHA). [Link]

• Proper Handling of Hazardous Waste Guide . US EPA. [Link]

• OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview . CDMS. [Link]

• Best Practices for Hazardous Waste Disposal . AEG Environmental. [Link]

• The OSHA Lab Standard and the MSC Chemical Safety Manual . Morehead State University. [Link]

• What Regulations Govern Hazardous Waste Management? . Chemistry For Everyone via YouTube. [Link]

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Navigating the Safe Handling of Dimethyl Malonate: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, efficiency and safety in the laboratory are paramount. This guide provides essential, immediate, and in-depth technical information on the safe handling of Dimethyl malonate (CAS No. 108-59-8), a common reagent in organic synthesis. Our goal is to empower you with the knowledge to not only protect yourself but also to ensure the integrity of your research by fostering a culture of safety and precision.

Understanding the Risks: Hazard Profile of Dimethyl Malonate

Before handling any chemical, a thorough understanding of its potential hazards is crucial. Dimethyl malonate is classified as a combustible liquid that can cause serious eye irritation, skin irritation, and may lead to respiratory irritation.[1][2][3] Awareness of these risks is the first step in implementing effective safety protocols.

Key Hazards:

• Eye Contact: Can cause serious and potentially damaging irritation.[1][2][3]

• Skin Contact: May cause skin irritation upon contact.[1][2][3]

• Inhalation: Vapors or mists can irritate the respiratory tract.[1][2][3]

• Flammability: As a combustible liquid, it poses a fire risk when exposed to heat or ignition sources.[4][5]

Your First Line of Defense: Personal Protective Equipment (PPE)

The consistent and correct use of Personal Protective Equipment is non-negotiable when handling Dimethyl malonate. The following table outlines the minimum required PPE and specific recommendations to ensure your safety.

PPE Component	Specification	Rationale
Eye and Face Protection	Safety glasses with side-shields or safety goggles conforming to EN166 or NIOSH standards.[1][6]	Protects against splashes and vapors that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected prior to use.[1][6]	Prevents skin contact and potential irritation. Proper glove removal technique is essential to avoid cross-contamination.[1]
Skin and Body Protection	A standard laboratory coat.[5] Impervious clothing may be necessary for larger quantities or in case of a spill.[1][6]	Protects skin and personal clothing from accidental splashes.
Respiratory Protection	Generally not required when handled in a well-ventilated area or a chemical fume hood.[7] If vapors or aerosols are generated, an approved respirator is necessary.[1][6]	Prevents inhalation of irritant vapors.

Procedural Guidance: From Receipt to Disposal

A systematic approach to handling Dimethyl malonate at every stage is critical for maintaining a safe laboratory environment.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

• Storage Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[7]

• Container Integrity: Keep the container tightly closed when not in use to prevent the release of vapors.[8]

Handling and Use: A Step-by-Step Protocol

• Work Area Preparation: Ensure your workspace is clean and uncluttered. All handling of Dimethyl malonate should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• PPE Donning: Before handling the chemical, put on all required PPE as outlined in the table above.

• Dispensing: When transferring Dimethyl malonate, do so carefully to avoid splashing. Use appropriate tools such as a pipette or a graduated cylinder.

• Heating: If the experimental procedure requires heating, use a well-controlled heating mantle and be mindful of the combustible nature of the substance. Avoid open flames.

• Post-Handling: After use, securely close the container. Wipe down the work surface with an appropriate solvent.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Small Spills:

  • Absorb the spill with an inert material such as vermiculite, dry sand, or earth.

  • Collect the absorbed material into a labeled, sealable container for hazardous waste disposal.

  • Clean the spill area with a suitable solvent.

• Large Spills:

  • Evacuate the immediate area.

  • Alert your laboratory supervisor and environmental health and safety (EHS) department.

  • If safe to do so, contain the spill to prevent it from spreading.

  • Only personnel with appropriate training and PPE should be involved in the cleanup of a large spill.

Waste Disposal

All waste containing Dimethyl malonate, including empty containers and contaminated materials, must be treated as hazardous waste.

• Waste Collection: Collect all Dimethyl malonate waste in a designated, labeled, and sealed container.

• Disposal: Dispose of the hazardous waste in accordance with all local, state, and federal regulations.[2][8] Do not pour down the drain.[1]

Visualizing the Workflow: PPE Decision Matrix

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the experimental context.

Caption: Decision matrix for selecting appropriate PPE when handling Dimethyl malonate.

By adhering to these guidelines, you contribute to a safer research environment for yourself and your colleagues, ensuring that your valuable work can proceed without incident.

References

• Harper College. (2005, October 9). Dimethyl Malonate MSDS. Retrieved from [Link]

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: Dimethyl malonate. Retrieved from [Link]

• Durham Tech. (2018, January 19). Dimethyl Malonate cas108-59-8 SDS. Retrieved from [Link]

• Talent Chemical. (2026, January 7). What are the safety precautions when using Dimethyl malonate? - Blog. Retrieved from [Link]

• Loba Chemie. (2016, May 30). DIMETHYL MALONATE FOR SYNTHESIS MSDS CAS-No.. Retrieved from [Link]

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